Ortho-Evra

• CAS: 396715-57-4

Core Science & Biosynthesis

Pharmacokinetics of Transdermal Norelgestromin and Ethinyl Estradiol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pharmacokinetics of the transdermal contraceptive patch delivering norelgestromin (B1679859) (NGMN) and ethinyl estradiol (B170435) (EE). The information presented herein is intended for researchers, scientists, and drug development professionals, offering a detailed examination of the absorption, distribution, metabolism, and excretion of these hormones when administered via a transdermal system. This document summarizes key quantitative data, outlines detailed experimental protocols, and visualizes complex biological and procedural pathways.

Introduction

The transdermal contraceptive patch was developed to provide a convenient and effective alternative to oral contraceptives, offering the potential for improved compliance and a different pharmacokinetic profile.[1] The patch delivers a continuous, steady dose of norelgestromin, the primary active metabolite of norgestimate, and ethinyl estradiol directly into the systemic circulation, thereby avoiding first-pass metabolism in the gastrointestinal tract and liver.[2][3] This guide delves into the critical pharmacokinetic parameters that define the clinical efficacy and safety profile of this contraceptive method.

Pharmacokinetic Profile

The transdermal delivery of norelgestromin and ethinyl estradiol results in a pharmacokinetic profile distinct from that of oral contraceptives. While oral administration leads to daily peaks and troughs in hormone concentrations, the transdermal patch maintains relatively stable serum concentrations over the seven-day wear period.[4][5]

Absorption

Following the application of the transdermal patch, both norelgestromin and ethinyl estradiol are readily absorbed through the skin and become detectable in the serum.[6] Steady-state concentrations (Css) for both hormones are typically reached within the first two weeks of continuous use.[7] The absorption is generally consistent across different application sites, including the abdomen, buttock, and upper outer arm, although absorption from the abdomen may be slightly lower.[7][8]

Distribution

Once absorbed, both norelgestromin and ethinyl estradiol are highly bound to serum proteins. Norelgestromin is more than 97% bound to albumin and is not bound to sex hormone-binding globulin (SHBG).[6] Conversely, its metabolite, norgestrel (B7790687), is primarily bound to SHBG.[6] Ethinyl estradiol is extensively bound to serum albumin.[6]

Metabolism

As the transdermal patch bypasses the gastrointestinal tract, the first-pass metabolism of norelgestromin and ethinyl estradiol is avoided.[2][3] Norelgestromin is metabolized in the liver to various metabolites, including norgestrel and other hydroxylated and conjugated compounds.[2] Ethinyl estradiol is also metabolized in the liver by the cytochrome P450 enzyme system, primarily by CYP3A4 and CYP2C9, to form various hydroxylated products and their sulfate (B86663) and glucuronide conjugates.[2][9]

Excretion

The elimination half-life (t½) of norelgestromin is approximately 28 hours, while that of ethinyl estradiol is around 17 hours.[6][10] The metabolites of both hormones are eliminated from the body through both renal and fecal pathways.[6][10]

Data Presentation: Pharmacokinetic Parameters

The following tables summarize the key pharmacokinetic parameters for norelgestromin and ethinyl estradiol delivered via the transdermal patch.

Table 1: Pharmacokinetic Parameters of Norelgestromin (NGMN) after Transdermal Administration

Parameter	Value	Reference
Cmax (ng/mL)	0.305 to 1.53	[7]
Css (ng/mL)	0.6 to 1.2	[11][12]
AUC0-168 (ng·h/mL)	Increases over time with multiple applications	[7]
t½ (hours)	~28	[6][10]
Protein Binding	>97% (primarily to albumin)	[6]

Table 2: Pharmacokinetic Parameters of Ethinyl Estradiol (EE) after Transdermal Administration

Parameter	Value	Reference
Cmax (pg/mL)	23 to 137	[7]
Css (pg/mL)	25 to 75	[11][12]
AUC0-168 (pg·h/mL)	Increases over time with multiple applications	[7]
t½ (hours)	~17	[6][10]
Protein Binding	Extensively bound to albumin	[6]

Experimental Protocols

The following sections detail the methodologies employed in clinical trials to assess the pharmacokinetics of the transdermal norelgestromin and ethinyl estradiol patch.

Study Design

Pharmacokinetic studies of the transdermal patch are typically designed as open-label, randomized, crossover trials.[6] This design allows for each participant to serve as their own control, minimizing inter-individual variability. A washout period of at least one month is typically incorporated between treatment periods to ensure complete elimination of the hormones from the previous treatment.[6]

Subject Population

Inclusion Criteria:

• Healthy, non-pregnant, and non-lactating females of childbearing potential.[11]

• Age typically ranging from 18 to 45 years.[13]

• Regular menstrual cycles.

• Willingness to use the investigational product as the sole method of contraception for the study duration.[14]

Exclusion Criteria:

• History of thromboembolic disorders, breast cancer, or other estrogen-dependent neoplasms.

• Uncontrolled hypertension.

• Known or suspected pregnancy.

• Severe hepatic or renal impairment.

• Hypersensitivity to any component of the patch.

• Use of hormonal contraceptives within a specified period before the study.[15]

Patch Application and Removal

• Application: Patches are applied to a clean, dry, and intact area of skin on the buttock, abdomen, upper outer arm, or upper torso.[16] The application site should be rotated with each new patch to avoid skin irritation.[5] The patch should be pressed firmly in place for approximately 10-30 seconds to ensure proper adhesion.[7]

• Wear Duration: Each patch is worn for a continuous period of seven days.[6]

• Removal: After seven days, the patch is removed, and a new patch is immediately applied to a different skin site.[16]

Blood Sampling Schedule

To accurately characterize the pharmacokinetic profile, blood samples are collected at multiple time points. A typical sampling schedule includes:

• Pre-dose (0 hours)

• Frequent sampling during the initial absorption phase (e.g., 3, 6, 12, 24, 48, and 72 hours post-application).[6]

• Sampling at the end of the 7-day wear period (168 hours).[6]

• Sampling after patch removal to characterize the elimination phase (e.g., 172, 180, 192, 216, and 240 hours).[6]

Analytical Methodology: HPLC-MS/MS

The quantification of norelgestromin and ethinyl estradiol in plasma samples is performed using a validated high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) method.[17][18]

• Sample Preparation: Plasma samples are typically prepared using liquid-liquid extraction or solid-phase extraction to isolate the analytes from the plasma matrix.[18] Derivatization with reagents like dansyl chloride may be used to enhance the sensitivity of detection for ethinyl estradiol.[17]

• Chromatographic Separation: Separation of the analytes is achieved using a reverse-phase C18 column with a gradient elution mobile phase, often consisting of a mixture of acetonitrile (B52724) and an aqueous buffer (e.g., formic acid or ammonium (B1175870) formate).[17][19]

• Mass Spectrometric Detection: Detection is performed using a triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode, which provides high selectivity and sensitivity for quantifying the low concentrations of these hormones in plasma.[19]

Mandatory Visualizations

Experimental Workflow

Experimental workflow for a pharmacokinetic study of the transdermal patch.

Signaling Pathway for Contraceptive Action

The contraceptive effect of norelgestromin and ethinyl estradiol is primarily mediated through the suppression of ovulation via their interaction with progesterone (B1679170) and estrogen receptors, respectively.

Signaling pathway of norelgestromin and ethinyl estradiol in contraception.

Conclusion

The transdermal delivery system for norelgestromin and ethinyl estradiol offers a unique pharmacokinetic profile characterized by consistent hormone delivery and avoidance of first-pass metabolism. This in-depth technical guide has provided a detailed summary of the key pharmacokinetic parameters, outlined the rigorous experimental protocols used in its evaluation, and visualized the underlying biological and procedural frameworks. A thorough understanding of these aspects is crucial for the continued development and optimization of transdermal hormonal therapies.

References

• 1. Guidance Document: Considerations for Inclusion of Women in Clinical Trials and Analysis of Sex Differences - Canada.ca [canada.ca]
• 2. Nuclear Receptor Modulation - Role of Coregulators in Selective Estrogen Receptor Modulator (SERM) Actions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacokinetics and Pharmacodynamics of Oral and Transdermal 17β Estradiol in Girls with Turner Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Estrogen receptor activation function 1 works by binding p160 coactivator proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Transdermal Patches: Mechanisms, Patient Benefits & Compliance [arxpharma.com]
• 6. Ligand-independent interactions of p160/steroid receptor coactivators and CREB-binding protein (CBP) with estrogen receptor-alpha: regulation by phosphorylation sites in the A/B region depends on other receptor domains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Using transdermal patches safely in healthcare settings – NHS SPS - Specialist Pharmacy Service – The first stop for professional medicines advice [sps.nhs.uk]
• 8. academic.oup.com [academic.oup.com]
• 9. extranet.who.int [extranet.who.int]
• 10. Molecular Determinants of the Estrogen Receptor-Coactivator Interface - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Progesterone receptors - animal models and cell signaling in breast cancer: Role of steroid receptor coactivators and corepressors of progesterone receptors in breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Clinical Trial Exclusion Criteria - An Assessment of the NIH Women's Health Initiative - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 14. Signaling inputs to progesterone receptor gene regulation and promoter selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 15. ohsu.edu [ohsu.edu]
• 16. allucent.com [allucent.com]
• 17. Simultaneous determination of norethindrone and ethinyl estradiol in human plasma by high performance liquid chromatography with tandem mass spectrometry--experiences on developing a highly selective method using derivatization reagent for enhancing sensitivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. az-biopharm.de [az-biopharm.de]
• 19. Simultaneous determination of etonogestrel and ethinyl estradiol in human plasma by UPLC-MS/MS and its pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Molecular Structure and Binding Affinity of Norelgestromin

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular characteristics and receptor binding profile of norelgestromin (B1679859), a key progestin in hormonal contraception. The information presented herein is intended to support research, drug development, and scientific understanding of this compound's pharmacological activity.

Molecular Structure of Norelgestromin

Norelgestromin is a synthetic steroidal progestin and the primary active metabolite of norgestimate (B1679921).[1][2] It is structurally derived from 19-nortestosterone.

• Molecular Formula: C₂₁H₂₉NO₂[1][3][4]

• Molecular Weight: 327.47 g/mol [3][5]

• IUPAC Name: (8R,9S,10R,13S,14S,17R)-13-ethyl-17-ethynyl-3-(hydroxyimino)-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-ol[3][6]

• CAS Number: 53016-31-2[1][3]

• Synonyms: Levonorgestrel oxime, 17-Deacetylnorgestimate[1][3][6]

Receptor Binding Affinity

The biological activity of norelgestromin is dictated by its binding affinity to various steroid hormone receptors. The following tables summarize the quantitative binding data from in vitro studies.

Table 1: Progesterone (B1679170) and Androgen Receptor Binding Affinity

Compound	Receptor	Relative Binding Affinity (RBA %)	IC₅₀ (nM)	Receptor Source
Progesterone	Progesterone (PR)	100	1.87	Rabbit Uterus
Norelgestromin	Progesterone (PR)	~10 - 100	2.82	Rabbit Uterus
Norgestimate	Progesterone (PR)	1.2 - 15	3.5 - 5.01	Rabbit Uterus, Human Myometrium
Levonorgestrel	Progesterone (PR)	150	0.71	Rabbit Uterus
Dihydrotestosterone (DHT)	Androgen (AR)	100	-	Rat Prostate
Norelgestromin	Androgen (AR)	Negligible	-	-
Norgestimate	Androgen (AR)	0.3 - 2.5	-	Rat Prostate
Levonorgestrel	Androgen (AR)	45	-	-

Data compiled from multiple sources.[2][7][8] RBA values are relative to the reference ligand (Progesterone for PR, DHT for AR).

Table 2: Binding Affinity to Other Receptors and Plasma Proteins

Compound	Target	Relative Binding Affinity (RBA %)	Notes
Norelgestromin	Estrogen Receptor (ER)	Not reported to bind	[9]
Norelgestromin	Glucocorticoid Receptor (GR)	Not reported to bind	[2]
Norelgestromin	Mineralocorticoid Receptor (MR)	Not reported to bind	[2]
Norelgestromin	Sex Hormone-Binding Globulin (SHBG)	< 1	Did not significantly displace [³H]testosterone.[10]
Levonorgestrel	Sex Hormone-Binding Globulin (SHBG)	50	High affinity, can displace testosterone (B1683101).[2][11]

Experimental Protocols: Competitive Binding Assay

A common method to determine the binding affinity of a compound like norelgestromin is the competitive binding assay. This in vitro technique measures the ability of an unlabeled ligand (the "competitor," e.g., norelgestromin) to displace a radiolabeled ligand from a receptor.

Detailed Methodology:

• Receptor Preparation: A source of the target receptor is required. This can be tissue homogenates (e.g., rabbit uterine cytosol for progesterone receptors) or cell lines engineered to express the receptor of interest.[12][13] The tissue is homogenized and centrifuged to obtain a cytosol fraction rich in soluble receptors.[13]

• Ligand Preparation:

  • A radiolabeled ligand with known high affinity for the receptor (e.g., [³H]progesterone) is used at a constant, low concentration.

  • The unlabeled competitor ligand (norelgestromin) is prepared in a series of increasing concentrations.

• Incubation: The receptor preparation, radiolabeled ligand, and varying concentrations of the unlabeled competitor are incubated together in a series of tubes.[13] The incubation is carried out for a sufficient time to allow the binding reaction to reach equilibrium.[14]

• Separation of Bound and Free Ligand: After incubation, the receptor-bound radioligand must be separated from the unbound radioligand.[13] A common method is the use of dextran-coated charcoal, which adsorbs small, unbound molecules, leaving the larger receptor-ligand complexes in solution.[13]

• Quantification: The radioactivity of the bound fraction is measured using a scintillation counter.[13]

• Data Analysis: The amount of bound radioligand is plotted against the concentration of the unlabeled competitor. This generates a sigmoidal dose-response curve. From this curve, the IC₅₀ value is determined, which is the concentration of the competitor that inhibits 50% of the specific binding of the radiolabeled ligand. The binding affinity (Ki) can then be calculated using the Cheng-Prusoff equation.[13]

Workflow of a competitive receptor binding assay.

Signaling and Mechanism of Action

Norelgestromin's primary pharmacological effect as a contraceptive is achieved through its potent progestational activity.[3] When administered, typically in combination with an estrogen like ethinyl estradiol, it modulates the hypothalamic-pituitary-ovarian (HPO) axis.[2][3]

Key Mechanisms:

• Inhibition of Ovulation: By acting on progesterone receptors in the hypothalamus and pituitary gland, norelgestromin suppresses the secretion of gonadotropins, namely follicle-stimulating hormone (FSH) and luteinizing hormone (LH). This prevents follicular development and the LH surge required for ovulation.[3]

• Changes in Cervical Mucus: It increases the viscosity of the cervical mucus, creating a barrier that impedes sperm penetration into the uterus.[3]

• Endometrial Alterations: Norelgestromin induces changes in the endometrium that make it less receptive to implantation of a fertilized egg.[3]

• Inhibition of Estrone (B1671321) Sulfatase: Norelgestromin is also a potent inhibitor of estrone sulfatase, an enzyme that converts estrone sulfate (B86663) to estrone, a precursor for the more potent estradiol.[3][15] This action can reduce the levels of active estrogens in target tissues like the breast.[15]

Contraceptive mechanism of action of norelgestromin.

References

• 1. medkoo.com [medkoo.com]
• 2. Norelgestromin - Wikipedia [en.wikipedia.org]
• 3. Norelgestromin | C21H29NO2 | CID 62930 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Norelgestromin, (Z)- | C21H29NO2 | CID 6537152 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Norelgestromin and Ethinyl Estradiol: Package Insert / Prescribing Info / MOA [drugs.com]
• 6. CAS 53016-31-2: Norelgestromin | CymitQuimica [cymitquimica.com]
• 7. benchchem.com [benchchem.com]
• 8. Progestational and androgenic receptor binding affinities and in vivo activities of norgestimate and other progestins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. An overview of nomegestrol acetate selective receptor binding and lack of estrogenic action on hormone-dependent cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Relative binding affinity of norgestimate and other progestins for human sex hormone-binding globulin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Binding of levonorgestrel, norethisterone and desogestrel to human sex hormone binding globulin and influence on free testosterone levels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Selectivity in progesterone and androgen receptor binding of progestagens used in oral contraceptives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. How to measure and evaluate binding affinities - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Norelgestromin as selective estrogen enzyme modulator in human breast cancer cell lines. Effect on sulfatase activity in comparison to medroxyprogesterone acetate - PubMed [pubmed.ncbi.nlm.nih.gov]

A-Z Guide to Preclinical Toxicology Studies of Combined Hormonal Contraceptives

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core preclinical toxicology studies required for the development of combined hormonal contraceptives (CHCs). It details experimental protocols, summarizes key toxicological endpoints, and illustrates critical biological pathways and workflows. The information herein is intended to support the design, execution, and interpretation of nonclinical safety assessments for this important class of pharmaceuticals.

Introduction

Combined hormonal contraceptives, typically containing a synthetic estrogen (e.g., ethinylestradiol) and a progestin, are widely used for pregnancy prevention.[1] Given their intended long-term use by a healthy population, a rigorous preclinical safety evaluation is paramount.[2] Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) mandate a comprehensive suite of toxicology studies to characterize the potential risks before human clinical trials can commence.[2][3] These studies are designed to identify potential target organs of toxicity, establish a safe starting dose for clinical trials, and understand the product's carcinogenic and reproductive risks.

General Toxicity Studies

General toxicity studies are designed to evaluate the overall effects of the CHC on the animal's health following single or repeated administration. These studies are crucial for identifying target organs, determining dose-response relationships, and selecting dose levels for longer-term studies.

Experimental Protocol: Repeated-Dose Toxicity Study (Sub-chronic)

A typical sub-chronic toxicity study is conducted in two species, a rodent (commonly the rat) and a non-rodent (often the monkey), to assess the effects of the CHC over a period of, for example, 90 days.[4]

• Animal Model: Sprague-Dawley rats and Cynomolgus monkeys are frequently used. The choice of species should be justified based on metabolic and pharmacokinetic similarities to humans, where possible.[5][6]

• Dose Administration: The CHC is typically administered orally, mimicking the clinical route. At least three dose levels (low, mid, and high) and a control group are used.[7] The high dose is intended to produce some evidence of toxicity (Maximum Tolerated Dose), while the low dose should ideally show no adverse effects (No Observed Adverse Effect Level or NOAEL).[7]

• Study Duration: The duration of repeated-dose studies depends on the proposed length of clinical trials.[8] For CHCs intended for long-term use, studies of at least one month are necessary before Phase I trials.[4]

• Endpoints Evaluated:

  • Clinical Observations: Daily monitoring for signs of toxicity, changes in behavior, and overall health.

  • Body Weight and Food Consumption: Measured weekly.

  • Ophthalmology: Examinations performed at the beginning and end of the study.

  • Hematology and Clinical Chemistry: Blood samples are collected at specified intervals to assess effects on blood cells, liver function, kidney function, and other metabolic parameters.

  • Urinalysis: Conducted to evaluate renal function.

  • Gross Pathology: At the end of the study, all animals are euthanized, and a detailed examination of all organs and tissues is performed.

  • Histopathology: A comprehensive set of tissues from all animals in the control and high-dose groups is examined microscopically. Tissues from the low- and mid-dose groups are also examined if treatment-related effects are seen at the high dose.

Data Presentation: General Toxicity Findings

Quantitative data from these studies are typically summarized to identify the NOAEL.

Study Type	Species	Duration	NOAEL (mg/kg/day)	Key Findings
Sub-chronic Oral	Rat	90 days	[Data not publicly available for specific combinations]	Dose-dependent changes in liver enzymes, altered lipid profiles, and hormonal effects on reproductive organs.
Sub-chronic Oral	Monkey	90 days	[Data not publicly available for specific combinations]	Similar to rats, with potential for effects on coagulation parameters.

Workflow for a Standard Repeated-Dose Toxicology Study

Caption: Workflow of a typical preclinical repeated-dose toxicity study.

Genotoxicity Studies

Genotoxicity assays are performed to assess the potential of a substance to damage genetic material. A standard battery of tests is required to evaluate different types of genetic damage.[7] For hormonal steroids, the results can be complex. While parent compounds are often negative in standard tests, certain metabolites, particularly catechol estrogens, have shown genotoxic activity.[9][10]

Experimental Protocols: Standard Genotoxicity Battery

The standard test battery typically includes:[7]

• Ames Test (Bacterial Reverse Mutation Assay): This in vitro test uses various strains of Salmonella typhimurium and Escherichia coli to detect gene mutations (point mutations and frameshifts). The CHC is tested with and without metabolic activation (S9 fraction from rat liver) to identify genotoxic metabolites.

• In Vitro Mammalian Cell Cytogenetic Assay: This test evaluates the potential to induce chromosomal damage. Human peripheral blood lymphocytes or Chinese Hamster Ovary (CHO) cells are commonly used. Cells are exposed to the CHC, and chromosomal aberrations are scored.

• In Vivo Micronucleus Test: This test is conducted in rodents (usually mice or rats) to detect damage to chromosomes or the mitotic apparatus in erythroblasts.[11] Animals are treated with the CHC, and bone marrow or peripheral blood is analyzed for the presence of micronuclei in newly formed red blood cells.

Data Presentation: Summary of Genotoxicity Findings

Assay	System	Endpoint	Typical Result for CHCs
Ames Test	S. typhimurium, E. coli	Gene Mutation	Generally Negative[9][10]
In Vitro Chromosomal Aberration	Mammalian Cells (e.g., Human Lymphocytes)	Chromosomal Damage	Often Negative, but some positive findings reported[9]
In Vivo Micronucleus	Rodent Bone Marrow	Chromosomal Damage	Generally Negative[9]

Carcinogenicity Studies

Carcinogenicity studies are long-term assessments (typically 2 years in rats and 18-24 months in mice) designed to evaluate the tumorigenic potential of a CHC.[12] Given the hormonal nature of these products, effects on hormone-sensitive tissues are of particular interest. Ethinylestradiol, for instance, has been shown to increase the incidence of pituitary adenomas in female rats and liver tumors in some studies.[13][14]

Experimental Protocol: Two-Year Rodent Bioassay

• Animal Model: Typically conducted in two rodent species, such as Sprague-Dawley rats and CD-1 mice.[12]

• Dose Administration: The CHC is administered in the diet or by gavage for the majority of the animal's lifespan. Dose levels are selected based on data from shorter-term toxicity studies.

• Study Duration: Approximately 24 months for rats and 18-24 months for mice.

• Endpoints Evaluated:

  • Survival and Clinical Observations: Monitored throughout the study.

  • Palpation: Regular examination for palpable masses.

  • Gross and Microscopic Pathology: A complete histopathological evaluation of all tissues from all animals is the primary endpoint, with a focus on neoplastic and non-neoplastic lesions.

Data Presentation: Summary of Carcinogenicity Findings in Rodents

Compound	Species	Target Organ	Tumor Type
Ethinylestradiol	Rat (Female)	Pituitary Gland	Adenoma
Ethinylestradiol	Rat (Female)	Liver	Adenoma, Carcinoma[13]
Mestranol	Rat (Female)	Liver	Hepatic Nodules, Carcinomas[13]
Various Progestins	Mouse	Mammary Gland	Adenocarcinoma

Note: Tumor findings can be strain- and species-specific and may be related to exaggerated hormonal effects at high doses.[5][15]

Reproductive and Developmental Toxicology (DART)

DART studies are essential for CHCs to assess their effects on fertility, pregnancy, and fetal development. These studies are typically conducted according to ICH S5(R3) guidelines.[16][17][18]

Experimental Protocols: DART Study Segments

The evaluation is often divided into segments to cover the entire reproductive cycle:

• Fertility and Early Embryonic Development (FEED): Rats are dosed before mating, during mating, and through implantation. Endpoints include effects on estrous cycles, mating performance, fertility, and early embryonic survival.[16]

• Embryo-Fetal Development (EFD): Pregnant animals (rats and rabbits) are dosed during the period of major organogenesis. Fetuses are examined for external, visceral, and skeletal malformations.[16]

• Pre- and Postnatal Development (PPND): Pregnant rats are dosed from implantation through lactation. The health, growth, development, and reproductive function of the offspring (F1 generation) are evaluated.

Diagram of a Standard DART Study Design

Caption: Key segments of a comprehensive DART testing program.

Signaling Pathways in Hormonal Contraceptive Action and Toxicity

The biological effects of CHCs are mediated primarily through their interaction with estrogen and progesterone (B1679170) receptors. Understanding these signaling pathways is key to interpreting toxicological findings.

Estrogen Receptor (ER) Signaling

Synthetic estrogens like ethinylestradiol bind to nuclear estrogen receptors (ERα and ERβ). This complex then translocates to the nucleus, binds to Estrogen Response Elements (EREs) on DNA, and recruits co-activators or co-repressors to regulate the transcription of target genes. This genomic pathway controls processes like cell proliferation. Estrogens can also initiate rapid, non-genomic signaling through membrane-associated ERs, activating kinase cascades like MAPK/ERK.[19][20]

References

• 1. academic.oup.com [academic.oup.com]
• 2. Regulation and Contraceptive Development - Developing New Contraceptives - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Guidelines and requirements for the evaluation of contraceptive steroids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. canada.ca [canada.ca]
• 5. Animal toxicity studies performed for risk assessment of the once-a-month injectable contraceptive Mesigyna - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Animal models of hormonal contraceptives: Understanding drug-specific and user-specific variables - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Nonclinical Pharmacology/Toxicology Development of Topical Drugs Intended to Prevent the Transmission of Sexually Transmitted Diseases (STD) and/or for the Development of Drugs Intended to Act as Vaginal Contraceptives | FDA [fda.gov]
• 8. altasciences.com [altasciences.com]
• 9. Genotoxicity of hormonal steroids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. In vitro and in vivo genotoxicity evaluation of hormonal drugs. I. Hydrocortisone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 13. publications.iarc.who.int [publications.iarc.who.int]
• 14. Toxicology and carcinogenesis study of ethinyl estradiol (CAS No. 57-63-6) in Sprague-Dawley rats (feed study) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Contraceptive steroid toxicology in the Beagle dog and its relevance to human carcinogenicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. database.ich.org [database.ich.org]
• 17. ICH S5 (R3) Guideline on detection of reproductive and developmental toxicity for human pharmaceuticals - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 18. Reproductive toxicology – REVIVE [revive.gardp.org]
• 19. Nongenomic Signaling Pathways of Estrogen Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Estrogen synthesis and signaling pathways during ageing: from periphery to brain - PMC [pmc.ncbi.nlm.nih.gov]

In vitro metabolism of ethinyl estradiol and its primary metabolites

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro metabolism of ethinyl estradiol (B170435) (EE), a synthetic estrogen widely used in oral contraceptives. Understanding the metabolic fate of EE is crucial for predicting its efficacy, potential drug-drug interactions, and toxicity. This document details the primary metabolic pathways, presents quantitative data from key studies, outlines experimental protocols, and visualizes the core metabolic processes.

Introduction

Ethinyl estradiol undergoes extensive metabolism, primarily in the liver and gut wall, before systemic circulation. The biotransformation of EE involves both Phase I and Phase II metabolic reactions. Phase I reactions, predominantly hydroxylation, are mediated by the cytochrome P450 (CYP) enzyme system, introducing or exposing functional groups. Phase II reactions involve the conjugation of EE and its hydroxylated metabolites with endogenous molecules, such as sulfate (B86663) and glucuronic acid, to facilitate their excretion. In vitro studies using human liver microsomes, hepatocytes, and recombinant enzymes are instrumental in elucidating these metabolic pathways.

Phase I Metabolism: Hydroxylation

The primary Phase I metabolic pathway for ethinyl estradiol is aromatic hydroxylation, leading to the formation of catechol estrogens.

Major Metabolites and a New Pathway

The principal and most studied oxidative metabolite of EE is 2-hydroxyethinyl estradiol (2-OH-EE).[1][2][3] This metabolite is formed through the addition of a hydroxyl group at the C2 position of the aromatic A-ring.[4] Several studies have consistently identified 2-OH-EE as the major metabolite.[2][5] Minor hydroxylated metabolites, such as 6-hydroxyethinyl estradiol and 16-hydroxyethinyl estradiol, have also been detected in some human liver microsome studies.[1] Interestingly, recent research has identified a previously unreported oxidation site on the ethynyl (B1212043) group of EE.[6]

Key Cytochrome P450 Isoforms

Multiple cytochrome P450 isoforms are involved in the oxidative metabolism of EE. The most significant contributors to 2-hydroxylation are CYP3A4 and CYP2C9.[2][3][5] Studies using isoform-specific monoclonal antibodies have shown that CYP3A4 and CYP2C9 are responsible for approximately 54% and 24% of 2-hydroxy-EE formation in human liver microsomes, respectively.[2][3] The involvement of these enzymes has been further confirmed through the use of selective chemical inhibitors like ketoconazole (B1673606) (for CYP3A4) and sulfaphenazole (B1682705) (for CYP2C9).[2][5]

Other recombinant human P450 isozymes, including CYP1A1, CYP1A2, and CYP2C19, are also capable of catalyzing the metabolism of EE to 2-OH-EE.[2][5]

Enzyme Kinetics of 2-Hydroxylation

The following table summarizes the kinetic parameters for EE 2-hydroxylation by various CYP isoforms and human liver microsomes.

Enzyme Source	Km (μM)	Vmax (nmol/min/mg protein or nmol P450)	Catalytic Efficiency (Vmax/Km)
Human Liver Microsomes	8.6[1]	0.67[1]	-
rCYP1A1	-	-	Highest[2][5]
rCYP3A4	-	-	Second Highest[2][5]
rCYP2C9	-	-	Third Highest[2][5]
rCYP1A2	-	-	Fourth Highest[2][5]

Data presented as reported in the cited literature. Dashes indicate data not specified in the provided search results.

Phase II Metabolism: Conjugation

Following Phase I hydroxylation, ethinyl estradiol and its metabolites undergo Phase II conjugation reactions, primarily sulfation and glucuronidation. These reactions increase the water solubility of the compounds, facilitating their elimination.

Sulfation and Glucuronidation

Both sulfotransferase (SULT) and UDP-glucuronyltransferase (UGT) activities have been measured in human liver subcellular fractions with [3H]ethinylestradiol as the substrate.[7] These conjugation pathways are significant routes of EE metabolism.[8]

Enzyme Kinetics of Conjugation

Kinetic parameters for the sulfation and glucuronidation of ethinyl estradiol in human liver are presented below.

Conjugation Pathway	Enzyme	Km (mM)	Vmax (pmol/min/mg protein)	Mean Activity (pmol/min/mg protein)
Sulfation	Sulfotransferase	0.0072 ± 0.0019[7]	66.5 ± 15.8[7]	68.2 ± 16.5[7]
Glucuronidation	Glucuronyltransferase	0.20 ± 0.12[7]	404 ± 317[7]	190.4 ± 82.3[7]

Data are presented as mean ± SD where available.[7]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and interpretation of in vitro metabolism studies. Below are generalized protocols based on the cited literature for investigating the metabolism of ethinyl estradiol.

Incubation with Human Liver Microsomes (HLM)

• Objective: To determine the kinetics of EE metabolism and identify the metabolites formed by the mixed-function oxidase system in the human liver.

• Materials:

  • Pooled human liver microsomes

  • Ethinyl estradiol (substrate)

  • NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

  • Phosphate buffer (typically pH 7.4)

  • Incubator/water bath at 37°C

  • Quenching solution (e.g., ice-cold acetonitrile)

• Procedure:

  • Pre-warm a mixture of human liver microsomes, buffer, and the NADPH regenerating system to 37°C.

  • Initiate the reaction by adding ethinyl estradiol to the mixture.

  • Incubate for a specified time period (e.g., 0-60 minutes) at 37°C with shaking.

  • Terminate the reaction by adding a quenching solution.

  • Centrifuge the samples to pellet the protein.

  • Analyze the supernatant for the disappearance of the parent drug and the formation of metabolites using analytical techniques such as HPLC or LC-MS/MS.[1][9]

Recombinant Human CYP Isoform Studies

• Objective: To identify the specific CYP isoforms responsible for the metabolism of ethinyl estradiol.

• Materials:

  • Recombinant human CYP isoforms (e.g., rCYP3A4, rCYP2C9) co-expressed with NADPH-cytochrome P450 reductase

  • Ethinyl estradiol

  • NADPH regenerating system

  • Buffer (pH 7.4)

• Procedure:

  • The protocol is similar to the HLM incubation, with the recombinant CYP isoform replacing the human liver microsomes.

  • Individual incubations are performed for each CYP isoform of interest.

  • Metabolite formation is quantified to determine the catalytic activity of each isoform.[2][5]

Chemical Inhibition Studies

• Objective: To confirm the involvement of specific CYP isoforms in EE metabolism.

• Materials:

  • Human liver microsomes or recombinant CYP isoforms

  • Ethinyl estradiol

  • NADPH regenerating system

  • Selective chemical inhibitors (e.g., ketoconazole for CYP3A4, sulfaphenazole for CYP2C9)[2][5]

• Procedure:

  • Pre-incubate the microsomes or recombinant enzymes with the selective inhibitor for a short period before adding the substrate.

  • Initiate the metabolic reaction by adding ethinyl estradiol.

  • Following incubation, quantify the formation of the metabolite of interest.

  • A significant decrease in metabolite formation in the presence of a specific inhibitor indicates the involvement of that CYP isoform.[2][5]

Visualizations

The following diagrams illustrate the key metabolic pathways and experimental workflows described in this guide.

Caption: Overview of Ethinyl Estradiol Metabolism.

Caption: General Experimental Workflow.

Conclusion

The in vitro metabolism of ethinyl estradiol is a complex process involving multiple CYP450 isoforms for Phase I hydroxylation and subsequent conjugation by SULTs and UGTs in Phase II. The primary metabolic pathway leads to the formation of 2-hydroxyethinyl estradiol, with CYP3A4 and CYP2C9 playing the most significant roles. A thorough understanding of these metabolic pathways, supported by robust in vitro experimental data, is essential for the continued safe and effective use of ethinyl estradiol in clinical practice and for the development of new drug entities that may interact with its metabolism. This guide provides a foundational understanding for researchers and professionals in the field of drug development and metabolism.

References

• 1. The metabolism of 17 alpha-ethinyloestradiol by human liver microsomes: formation of catechol and chemically reactive metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The involvement of CYP3A4 and CYP2C9 in the metabolism of 17 alpha-ethinylestradiol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [PDF] THE INVOLVEMENT OF CYP 3 A 4 AND CYP 2 C 9 IN THE METABOLISM OF 17-ETHINYLESTRADIOL | Semantic Scholar [semanticscholar.org]
• 4. Hydroxylation of estradiol - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Sulphation and glucuronidation of ethinyloestradiol in human liver in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Drug Interactions Involving 17α-Ethinylestradiol: Considerations Beyond Cytochrome P450 3A Induction and Inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Estradiol, Estrone and Ethinyl Estradiol Metabolism Studied by High Resolution LC-MS/MS Using Stable Isotope Labeling and Trapping of Reactive Metabolites - PMC [pmc.ncbi.nlm.nih.gov]

Cellular Pathways Affected by Norelgestromin Exposure: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

December 15, 2025

Abstract

Norelgestromin (B1679859) (NGMN), the primary active metabolite of norgestimate, is a third-generation synthetic progestin widely used in hormonal contraception. Its primary mechanism of action involves the suppression of the hypothalamic-pituitary-ovarian axis to inhibit ovulation. However, its influence extends to various cellular pathways beyond its contraceptive effect, impacting tissues such as the endometrium, breast, and liver. This technical guide provides an in-depth examination of the cellular and molecular pathways modulated by norelgestromin exposure, supported by quantitative data from key studies, detailed experimental protocols, and visual diagrams of the implicated signaling cascades.

Core Mechanism of Action: Progestogenic Activity

As a progestin, norelgestromin is an agonist of the progesterone (B1679170) receptor (PGR), a nuclear hormone receptor that acts as a ligand-activated transcription factor.[1][2] The binding of norelgestromin to the PGR initiates a cascade of events leading to its primary contraceptive effects.

Key Actions:

• Inhibition of Ovulation: Norelgestromin suppresses the secretion of gonadotropin-releasing hormone (GnRH) from the hypothalamus. This, in turn, reduces the release of follicle-stimulating hormone (FSH) and luteinizing hormone (LH) from the pituitary gland, preventing follicular development and the LH surge required for ovulation.[2][3][4][5][6]

• Endometrial Alterations: It induces changes in the endometrium, making it unreceptive to implantation.[2][3][7] Progestins generally inhibit the estrogen-induced proliferation of the endometrial lining.[8]

• Cervical Mucus Thickening: Norelgestromin increases the viscosity of cervical mucus, creating a barrier that impedes sperm penetration.[2][3][5][7]

References

• 1. Norelgestromin - Wikipedia [en.wikipedia.org]
• 2. ClinPGx [clinpgx.org]
• 3. What is the mechanism of Norelgestromin? [synapse.patsnap.com]
• 4. norelgestromin and ethinyl estradiol transdermal system [glowm.com]
• 5. researchgate.net [researchgate.net]
• 6. biomedicus.gr [biomedicus.gr]
• 7. Norelgestromin | C21H29NO2 | CID 62930 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. The effects of progesterone and progestins on endometrial proliferation - PubMed [pubmed.ncbi.nlm.nih.gov]

The Ortho-Evra Patch: A Technical Deep Dive into its Discovery and Development

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the discovery and development of the Ortho-Evra® contraceptive patch, the first transdermal hormonal contraceptive to gain regulatory approval. This document details the timeline of its creation, the methodologies of pivotal clinical trials, extensive quantitative data on its efficacy and pharmacokinetics, and the underlying molecular signaling pathways of its active components, norelgestromin (B1679859) and ethinyl estradiol (B170435).

A Historical Overview of Transdermal Contraception: The Rise of Ortho-Evra

The concept of transdermal drug delivery, offering a non-invasive and controlled release of medication, gained significant traction in the latter half of the 20th century. The first prescription transdermal patch was approved by the U.S. Food and Drug Administration (FDA) in 1979 for the delivery of scopolamine (B1681570) to treat motion sickness. This paved the way for the development of patches for a variety of therapeutic areas.

The journey of the Ortho-Evra patch, developed by Ortho-McNeil Pharmaceutical (a subsidiary of Johnson & Johnson), marked a significant advancement in contraceptive technology. It offered a convenient once-weekly application, potentially improving compliance compared to daily oral contraceptives.

Key Development Timeline:

• Preclinical Development: The R.W. Johnson Pharmaceutical Research Institute, another subsidiary of Johnson & Johnson, undertook the initial feasibility studies for a transdermal contraceptive system. Preclinical toxicity data from existing oral contraceptives containing norgestimate (B1679921) (of which norelgestromin is the active metabolite) were used as supportive data for the development program.

• Clinical Development Program: The extensive clinical development program for Ortho-Evra included dose-ranging studies, specialized safety studies, dermal safety studies, and numerous pharmacokinetic and bioavailability studies. The program ultimately involved safety data from 6,254 women.

• Phase III Clinical Trials: Three large, multicenter, open-label Phase III studies (CONT-002, -003, and -004) were central to the patch's approval. These studies were designed to assess the contraceptive efficacy, cycle control, and safety of the Ortho-Evra patch in healthy women. The trials collectively involved 3,319 women and accumulated over 22,000 cycles of exposure to the patch.

• FDA Approval: The New Drug Application (NDA) for the Ortho-Evra patch was submitted to the FDA, and it was approved in November 2001.[1]

• Market Launch: The Ortho-Evra patch became available to the public in 2002.[2]

• Discontinuation: In 2014, Janssen Pharmaceuticals, another Johnson & Johnson company, announced the discontinuation of the Ortho-Evra brand in the United States, citing a "business decision." A generic version, Xulane, became available.

Quantitative Data Summary

The clinical development program for Ortho-Evra generated a wealth of quantitative data on its efficacy, pharmacokinetics, and safety. These data are summarized in the tables below for easy comparison.

Table 1: Contraceptive Efficacy of the Ortho-Evra Patch (Pooled Data from Three Phase III Trials)

Efficacy Measure	Value (95% Confidence Interval)
Overall Pearl Index	0.88 (0.44 - 1.33)
Method Failure Pearl Index	0.70 (0.31 - 1.10)
Overall Pregnancy Rate (Life Table Analysis, 13 Cycles)	0.8% (0.3% - 1.3%)
Method Failure Pregnancy Rate (Life Table Analysis, 13 Cycles)	0.6% (0.2% - 0.9%)

The Pearl Index represents the number of pregnancies per 100 woman-years of use.

Table 2: Pharmacokinetic Parameters of Norelgestromin (NGMN) and Ethinyl Estradiol (EE) after Ortho-Evra Patch Application

Parameter	Norelgestromin (NGMN)	Ethinyl Estradiol (EE)
Steady-State Concentration (Css)
Buttock Application	0.80 ± 0.23 ng/mL	48.9 ± 16.1 pg/mL
Arm Application	0.89 ± 0.22 ng/mL	55.6 ± 17.5 pg/mL
Abdomen Application	0.71 ± 0.24 ng/mL	42.1 ± 15.0 pg/mL
Area Under the Curve (AUC0-168h)
Buttock Application	135 ± 39 ng·h/mL	8210 ± 2700 pg·h/mL
Arm Application	150 ± 37 ng·h/mL	9340 ± 2940 pg·h/mL
Abdomen Application	119 ± 40 ng·h/mL	7070 ± 2520 pg·h/mL
Maximum Concentration (Cmax)	1.8 ± 0.5 ng/mL	126 ± 47 pg/mL
Time to Maximum Concentration (Tmax)	~48 hours	~48 hours
Elimination Half-Life (t1/2)	~28 hours	~17 hours

Table 3: Discontinuation Rates Due to Adverse Events in Phase III Trials

Adverse Event	Percentage of Subjects Discontinuing
Nausea and/or Vomiting	2.4%
Application Site Reaction	1.9%
Breast Discomfort, Engorgement, or Pain	1.9%
Headache	1.1%
Emotional Lability	1.0%

Experimental Protocols

The following sections detail the methodologies employed in the key clinical studies that supported the approval and characterization of the Ortho-Evra patch.

Phase III Contraceptive Efficacy and Safety Studies (e.g., CONT-002, -003, -004)

Study Design: These were multicenter, open-label, parallel-group contraceptive studies. The duration of the studies was either 6 or 13 cycles.

Participants: The studies enrolled generally healthy women aged 18 to 45 who desired hormonal contraception.

Inclusion Criteria:

• Sexually active women at risk for pregnancy.

• Regular menstrual cycles.

• Willingness to use the patch as the sole method of contraception.

Exclusion Criteria:

• Contraindications to combination hormonal contraceptives (e.g., history of thromboembolic disorders, breast cancer, severe liver disease).

• Pregnancy or lactation.

• Use of medications known to interact with hormonal contraceptives.

Treatment Regimen:

• Subjects applied one Ortho-Evra patch per week for three consecutive weeks, followed by a one-week patch-free interval.

• The patch could be applied to the buttock, abdomen, upper outer arm, or upper torso (excluding the breasts).

Efficacy Assessment:

• The primary efficacy endpoint was the incidence of pregnancy.

• Contraceptive efficacy was assessed using the Pearl Index and life-table analysis.

Safety Assessment:

• Adverse events were recorded throughout the study.

• Physical and gynecological examinations, including vital signs and laboratory tests, were performed at baseline and at regular intervals.

Pharmacokinetic Studies

Study Design: These were typically open-label, randomized, crossover studies in healthy female volunteers.

Participants: Healthy, non-pregnant women of reproductive age.

Inclusion Criteria:

• Good general health as determined by medical history, physical examination, and laboratory tests.

• Body mass index (BMI) within a specified range.

• Non-smokers.

Exclusion Criteria:

• Contraindications to hormonal therapy.

• Use of interacting medications.

• History of dermal hypersensitivity.

Treatment Protocol:

• A single Ortho-Evra patch was applied to a specified anatomical site (e.g., abdomen, buttock, arm, or torso).

• In crossover studies, each participant received the patch at different application sites in a randomized sequence, with a washout period between applications.

• Blood samples were collected at predefined time points before and after patch application.

Analytical Methodology:

• Serum concentrations of norelgestromin and ethinyl estradiol were determined using validated analytical methods, primarily radioimmunoassay (RIA).

• Radioimmunoassay (RIA) Principle: This technique is based on the competitive binding of a radiolabeled antigen (hormone) and an unlabeled antigen (hormone from the patient's sample) to a limited amount of a specific antibody. The amount of radioactivity is inversely proportional to the concentration of the unlabeled hormone in the sample. The radioactivity is typically measured using a gamma counter.

Pharmacokinetic Analysis:

• Pharmacokinetic parameters such as AUC, Cmax, Tmax, Css, and t½ were calculated from the serum concentration-time data.

Mandatory Visualizations

Signaling Pathways

The contraceptive effect of the Ortho-Evra patch is mediated by the synergistic action of norelgestromin (a progestin) and ethinyl estradiol (an estrogen) on the hypothalamic-pituitary-ovarian axis.

Figure 1: Norelgestromin Signaling Pathway.

Figure 2: Ethinyl Estradiol Signaling Pathway.

Experimental Workflow

The following diagram illustrates a typical workflow for a pharmacokinetic study of the Ortho-Evra patch.

Figure 3: Pharmacokinetic Study Workflow.

References

• 1. FDA Approves J&J;'s Birth Control Patch - Los Angeles Times [latimes.com]
• 2. the-injury-lawyer-directory.com [the-injury-lawyer-directory.com]

The Pharmacodynamics of Norelgestromin: An In-depth Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

December 15, 2025

Abstract

Norelgestromin (B1679859), the primary active metabolite of norgestimate (B1679921), is a third-generation progestin widely utilized in hormonal contraception. Its pharmacodynamic profile is characterized by a high affinity for the progesterone (B1679170) receptor, through which it exerts its primary contraceptive effects. This technical guide provides a comprehensive overview of the pharmacodynamics of norelgestromin, detailing its mechanism of action, receptor binding profile, and the key experimental methodologies used to elucidate its activity. Quantitative data are presented in structured tables for clarity, and key physiological and experimental pathways are visualized using Graphviz diagrams.

Introduction

Norelgestromin is a synthetic progestogen that acts as a potent agonist at the progesterone receptor (PR).[1] It is the biologically active form of the prodrug norgestimate and is responsible for the majority of its progestational activity.[1] Clinically, norelgestromin is used in combination with an estrogen, typically ethinyl estradiol (B170435), in transdermal contraceptive patches.[1] Its mechanism of action is multifaceted, primarily involving the suppression of ovulation through negative feedback on the hypothalamic-pituitary-gonadal (HPG) axis, alongside effects on the cervical mucus and endometrium that further reduce the likelihood of pregnancy.[1][2] This guide delves into the core pharmacodynamic principles of norelgestromin, providing detailed information for researchers and professionals in the field of drug development.

Mechanism of Action

The contraceptive efficacy of norelgestromin stems from its integrated effects on the female reproductive system. These can be categorized into three primary mechanisms:

• Inhibition of Ovulation: Norelgestromin suppresses the secretion of gonadotropin-releasing hormone (GnRH) from the hypothalamus.[2] This, in turn, blunts the release of follicle-stimulating hormone (FSH) and luteinizing hormone (LH) from the anterior pituitary gland.[2] The absence of the mid-cycle LH surge is the critical event that prevents follicular rupture and the release of an ovum.

• Modification of Cervical Mucus: Norelgestromin induces a thickening of the cervical mucus, making it more viscous and less permeable to sperm.[2] This altered mucus environment creates a physical barrier that hinders sperm transport into the upper reproductive tract.

• Alteration of the Endometrium: Norelgestromin induces changes in the endometrium, rendering it unreceptive to implantation of a fertilized egg.[2] This includes stromal decidualization and glandular atrophy, creating an environment that is not conducive to blastocyst attachment and survival.

Receptor Binding Profile

The biological activity of norelgestromin is dictated by its binding affinity to various steroid hormone receptors. Its high affinity for the progesterone receptor is central to its progestational effects, while its low affinity for other receptors contributes to its favorable side-effect profile.

Data Presentation: Receptor Binding Affinities

The following tables summarize the in vitro binding affinities of norelgestromin and its metabolite, levonorgestrel, for key steroid hormone receptors.

Table 1: Progesterone and Androgen Receptor Binding Affinity of Norelgestromin

Compound	Receptor	Relative Binding Affinity (%)*	IC50 (nM)	Receptor Source
Progesterone	Progesterone	100	1.87	Rabbit Uterus
Norelgestromin	Progesterone	10	-	-
Dihydrotestosterone (DHT)	Androgen	100	-	-
Norelgestromin	Androgen	0	-	-

*Relative to the reference ligand (Progesterone for PR, DHT for AR). Data compiled from publicly available information.

Table 2: Comparative Receptor Binding Affinities of Levonorgestrel (a metabolite of Norelgestromin)

Compound	Receptor	Relative Binding Affinity (%)*
Promegestone	Progesterone	100
Levonorgestrel	Progesterone	150–162
Metribolone	Androgen	100
Levonorgestrel	Androgen	45
Dexamethasone	Glucocorticoid	100
Levonorgestrel	Glucocorticoid	1–8
Aldosterone	Mineralocorticoid	100
Levonorgestrel	Mineralocorticoid	17–75

*Relative to the respective reference ligands.[1]

Norelgestromin itself exhibits negligible binding to the androgen receptor.[1] However, it is metabolized to a certain extent to levonorgestrel, which does possess some androgenic activity.[1] Norelgestromin has not been found to have significant binding affinity for the estrogen, glucocorticoid, or mineralocorticoid receptors.

Experimental Protocols

This section outlines the detailed methodologies for key experiments cited in the characterization of norelgestromin's pharmacodynamics.

Receptor Binding Assays

Objective: To determine the in vitro binding affinity of norelgestromin for steroid hormone receptors.

Methodology: Competitive Radioligand Binding Assay for Progesterone Receptor

• Receptor Source Preparation:

  • Uteri from immature female rabbits are homogenized in a cold buffer (e.g., Tris-HCl with protease inhibitors).

  • The homogenate is subjected to ultracentrifugation to pellet cellular debris and nuclei.

  • The resulting supernatant, containing the cytosolic fraction rich in progesterone receptors, is collected.

• Binding Reaction:

  • A constant, low concentration of a radiolabeled progestin (e.g., [³H]-promegestone) is used as the ligand.

  • A range of concentrations of unlabeled norelgestromin (the competitor) is added to a series of reaction tubes.

  • The radiolabeled ligand and varying concentrations of the competitor are incubated with the receptor preparation to allow the binding to reach equilibrium.

• Separation of Bound and Free Ligand:

  • The receptor-bound radioligand is separated from the unbound radioligand using a method such as dextran-coated charcoal adsorption or filtration. Dextran-coated charcoal binds free radioligand, which can then be pelleted by centrifugation.

• Quantification of Binding:

  • The amount of radioactivity in the bound fraction (supernatant) is measured using a liquid scintillation counter.

  • The data are plotted as the percentage of specific binding of the radiolabeled ligand versus the concentration of the unlabeled competitor (norelgestromin).

  • The IC50 value (the concentration of norelgestromin that inhibits 50% of the specific binding of the radiolabeled ligand) is determined from this curve. The Ki (inhibition constant) can then be calculated using the Cheng-Prusoff equation.

A similar protocol can be adapted for other steroid receptors (androgen, estrogen, glucocorticoid, mineralocorticoid) by using the appropriate receptor source (e.g., rat prostate cytosol for androgen receptor), radiolabeled ligand (e.g., [³H]-R1881 for androgen receptor), and reference compounds.

In Vivo Assessment of Progestogenic Activity

Objective: To determine the progestational effect of norelgestromin on the uterine endometrium.

Methodology: McPhail Test (Rabbit Endometrial Proliferation Assay)

• Animal Model: Immature female rabbits are used. Ovariectomy is performed to remove endogenous sources of progesterone.

• Estrogen Priming: Following a recovery period, the animals are primed with daily injections of estradiol to induce endometrial proliferation.

• Progestin Administration: After estrogen priming, the animals are treated with norelgestromin, a positive control (e.g., progesterone), or vehicle for a specified number of days (typically 5).

• Tissue Collection and Analysis:

  • The animals are euthanized, and their uteri are collected, fixed, and processed for histological examination.

  • Cross-sections of the uteri are stained with hematoxylin (B73222) and eosin.

  • The degree of endometrial glandular arborization and proliferation is assessed microscopically and scored according to the McPhail scale (a graded response from 0 to 4).

  • A dose-response curve can be generated to determine the potency of norelgestromin relative to the positive control.[3]

In Vivo Assessment of Androgenic Activity

Objective: To evaluate the potential androgenic effects of norelgestromin.

Methodology: Hershberger Assay (Rat Accessory Sex Gland Assay) [4][5]

• Animal Model: Peripubertal male rats are castrated to remove the endogenous source of androgens.[5]

• Dosing: After a post-castration recovery period, the animals are treated daily for 10 consecutive days with norelgestromin, a positive control (e.g., testosterone (B1683101) propionate), or vehicle.[4][5]

• Tissue Collection and Weight Measurement:

  • Approximately 24 hours after the final dose, the animals are euthanized.

  • Five androgen-dependent tissues are carefully dissected and weighed: the ventral prostate, seminal vesicles (with coagulating glands), levator ani-bulbocavernosus muscle, glans penis, and Cowper's glands.[5]

• Data Analysis:

  • The weights of the accessory sex tissues from the norelgestromin-treated groups are compared to those of the vehicle control group.

  • A statistically significant increase in the weight of these tissues indicates androgenic activity.[4]

In Vitro Gonadotropin Suppression Assay

Objective: To demonstrate the direct inhibitory effect of norelgestromin on gonadotropin secretion from pituitary cells.

Methodology: Primary Pituitary Cell Culture

• Cell Culture Preparation:

  • Anterior pituitary glands are collected from rats.

  • The tissue is enzymatically dispersed to obtain a single-cell suspension of pituitary cells.

  • The cells are plated in culture wells and allowed to attach and recover.

• Hormone Treatment:

  • The cultured pituitary cells are treated with various concentrations of norelgestromin in the presence or absence of a GnRH agonist (to stimulate gonadotropin release).

  • Appropriate controls (vehicle, GnRH agonist alone) are included.

• Sample Collection and Analysis:

  • After a specified incubation period, the culture medium is collected.

  • The concentrations of LH and FSH in the culture medium are quantified using specific enzyme-linked immunosorbent assays (ELISAs) or radioimmunoassays (RIAs).

• Data Analysis:

  • The levels of LH and FSH in the norelgestromin-treated groups are compared to the control groups.

  • A dose-dependent decrease in GnRH-stimulated LH and FSH secretion demonstrates the direct inhibitory effect of norelgestromin at the pituitary level.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling pathways and experimental workflows described in this guide.

Caption: Norelgestromin's primary contraceptive mechanism of action.

Caption: Workflow for a competitive radioligand binding assay.

Caption: Workflow for the in vivo Hershberger assay.

Conclusion

Norelgestromin is a potent and selective progestin that forms the cornerstone of several effective contraceptive formulations. Its pharmacodynamic profile, characterized by high progesterone receptor affinity and a multi-faceted mechanism of action, has been extensively studied and is well-understood. The experimental protocols detailed in this guide provide a framework for the continued investigation of norelgestromin and the development of novel progestogenic compounds. A thorough understanding of its pharmacodynamics is essential for optimizing its clinical use and for the development of future generations of hormonal contraceptives.

References

• 1. Norelgestromin - Wikipedia [en.wikipedia.org]
• 2. ClinPGx [clinpgx.org]
• 3. Novel progestogenic androgens for male contraception: design, synthesis, and activity of C7 α-substituted testosterone - PMC [pmc.ncbi.nlm.nih.gov]
• 4. epa.gov [epa.gov]
• 5. The OECD Program to Validate the Rat Hershberger Bioassay to Screen Compounds for in Vivo Androgen and Antiandrogen Responses: Phase 2 Dose–Response Studies - PMC [pmc.ncbi.nlm.nih.gov]

Long-Term Endocrine Effects of Transdermal Ethinyl Estradiol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the long-term endocrine effects of transdermal ethinyl estradiol (B170435) (EE), a synthetic estrogen utilized in hormonal contraceptives. By delivering a consistent dose of EE through the skin, transdermal administration circumvents first-pass metabolism in the liver, leading to a distinct endocrine and metabolic profile compared to oral formulations. This document synthesizes data from various clinical and experimental studies, focusing on the impacts on the hypothalamic-pituitary-ovarian (HPO) axis, hormone-binding globulins, lipid metabolism, bone mineral density, and other metabolic parameters. Detailed experimental protocols and quantitative data are presented to facilitate further research and drug development in this area.

Introduction

Ethinyl estradiol has been a cornerstone of hormonal contraception for decades. The development of transdermal delivery systems offered an alternative to daily oral administration, potentially improving compliance and providing a different pharmacokinetic and pharmacodynamic profile. Understanding the long-term endocrine consequences of sustained, non-oral exposure to this potent synthetic estrogen is crucial for assessing its overall benefit-risk profile and for the development of novel contraceptive and hormone replacement therapies. This guide aims to provide an in-depth technical resource on this topic.

Mechanism of Action on the Hypothalamic-Pituitary-Ovarian (HPO) Axis

Transdermal ethinyl estradiol, in combination with a progestin, primarily acts by suppressing the HPO axis to inhibit ovulation.[1][2][3] The sustained release of EE provides continuous negative feedback on the hypothalamus and pituitary gland.

Signaling Pathway

The primary mechanism involves the suppression of gonadotropin-releasing hormone (GnRH) from the hypothalamus, which in turn reduces the secretion of follicle-stimulating hormone (FSH) and luteinizing hormone (LH) from the pituitary gland.[4][5] This blunts the mid-cycle LH surge, preventing ovulation.[5] Other contraceptive effects include changes in the cervical mucus, making it more difficult for sperm to penetrate, and alterations to the endometrium that reduce the likelihood of implantation.[1][2][3]

Caption: Suppression of the HPO Axis by Transdermal Ethinyl Estradiol.

Quantitative Endocrine and Metabolic Effects

The long-term endocrine and metabolic effects of transdermal EE often differ from oral preparations due to the avoidance of hepatic first-pass metabolism.

Effects on Gonadotropins and Sex Hormones

Transdermal estrogen replacement therapy has been shown to significantly decrease elevated baseline levels of FSH and LH in postmenopausal women.[1] In premenopausal women who have undergone oophorectomy, high doses of transdermal estradiol can suppress the post-castration rise in gonadotropins, although this effect may not be sustained long-term at the same level of suppression.[6]

Table 1: Summary of Long-Term Effects on Hormonal Parameters

Parameter	Transdermal Ethinyl Estradiol	Oral Ethinyl Estradiol	Key Findings & Citations
FSH	Significant Decrease	Significant Decrease	Both routes effectively suppress FSH.[1][7] Transdermal route leads to a significant decrease in FSH.[7]
LH	Significant Decrease	Significant Decrease	Both routes effectively suppress LH.[1][7] Transdermal route leads to a significant decrease in LH.[7]
SHBG	Minimal to no increase	Significant Increase	Oral administration markedly increases hepatic production of SHBG, while transdermal delivery has little effect.[8][9][10][11]
Free Testosterone (B1683101)	No significant change	Potential Decrease	Due to the significant increase in SHBG with oral EE, free testosterone levels may be reduced. Transdermal EE has a lesser effect.[9][10]

Effects on Lipid Metabolism

The route of administration plays a significant role in the impact of estrogen on lipid profiles. Oral estrogens undergo first-pass metabolism in the liver, which can have a more pronounced effect on hepatic lipid synthesis.

Table 2: Summary of Long-Term Effects on Lipid Profile

Parameter	Transdermal Ethinyl Estradiol	Oral Ethinyl Estradiol	Key Findings & Citations
Total Cholesterol	Decrease	Decrease	Both routes generally lead to a decrease in total cholesterol.[1][12][13]
LDL Cholesterol	Decrease	More pronounced decrease	Oral MHT is more effective in reducing LDL-C levels than transdermal MHT.[1][12][13]
HDL Cholesterol	No significant change or slight decrease	Increase	Oral estrogen increases HDL-C, while transdermal estrogen has a neutral or slightly diminishing effect.[12][14]
Triglycerides	Neutral effect or slight decrease	Increase	Oral estrogen significantly increases triglyceride levels, whereas transdermal administration has a neutral effect.[8][12][13]

Effects on Bone Mineral Density (BMD)

Estrogen is a critical regulator of bone metabolism. Long-term use of hormonal contraceptives can impact bone mineral density.

Table 3: Summary of Long-Term Effects on Bone Mineral Density

Parameter	Transdermal Ethinyl Estradiol	Oral Ethinyl Estradiol	Key Findings & Citations
Lumbar Spine BMD	Increase / Preservation	Preservation / Potential for less gain in adolescents	Transdermal 17β-estradiol has been shown to increase BMD in oligoamenorrheic athletes, whereas oral EE-containing pills were less effective.[15] Studies on transdermal estradiol in postmenopausal women show an increase in lumbar spine BMD.[16][17]
Hip BMD	Increase / Preservation	Preservation / Potential for less gain in adolescents	Transdermal estradiol has been shown to increase total hip BMD in postmenopausal women.[16]

Effects on Glucose Metabolism and Insulin (B600854) Sensitivity

The influence of exogenous estrogens on glucose homeostasis is an important consideration for long-term use.

Table 4: Summary of Long-Term Effects on Glucose Metabolism

Parameter	Transdermal Ethinyl Estradiol	Oral Ethinyl Estradiol	Key Findings & Citations
Fasting Glucose	No significant change	No significant change	Long-term studies have generally not found significant changes in fasting glucose with either route.[18][19]
Insulin Sensitivity	Improvement or no change	Potential for reduced sensitivity	Transdermal estradiol may improve insulin sensitivity, while oral estrogens might not have the same beneficial effect or could potentially lead to insulin resistance, though findings are mixed.[19][20][21][22]

Risk of Venous Thromboembolism (VTE)

The route of administration is a critical determinant of the risk of VTE associated with estrogen therapy.

Table 5: Summary of Long-Term Effects on VTE Risk

Parameter	Transdermal Ethinyl Estradiol	Oral Ethinyl Estradiol	Key Findings & Citations
VTE Risk	Lower risk	Higher risk	Transdermal administration is associated with a significantly lower risk of VTE compared to oral administration because it avoids the first-pass hepatic effect on clotting factor synthesis.[23][24][[“]][26][27]

Experimental Protocols

Detailed methodologies are essential for the replication and advancement of research in this field. Below are generalized protocols based on methodologies cited in the literature.

Protocol for Assessing Hormonal and Metabolic Parameters

This protocol outlines a typical longitudinal study design to assess the long-term endocrine effects of transdermal EE.

Caption: Generalized workflow for a long-term clinical trial.

4.1.1. Participant Selection:

• Inclusion Criteria: Healthy women requiring contraception or postmenopausal women, with specific age ranges defined. Normal baseline hematological, hepatic, and renal function.[28]

• Exclusion Criteria: History of VTE, estrogen-dependent cancers, uncontrolled hypertension, diabetes, or other conditions that would contraindicate estrogen use.

4.1.2. Study Design:

• A randomized, controlled, longitudinal design is often employed, comparing transdermal EE to either a placebo or an active comparator (e.g., oral EE).[1][12]

• Duration: Long-term studies typically follow participants for a minimum of one year, with some extending to three or more years.[1][12]

4.1.3. Intervention:

• Transdermal Group: Application of a patch delivering a specified daily dose of ethinyl estradiol (e.g., 20-35 µ g/day ) and a progestin. The patch is typically changed weekly for three weeks, followed by a patch-free week.[29]

• Oral Group: Daily administration of a combined oral contraceptive containing a specified dose of ethinyl estradiol and a progestin.

4.1.4. Data Collection:

• Baseline: Collection of demographic and medical history. Fasting blood samples are drawn for analysis of FSH, LH, SHBG, total cholesterol, LDL-C, HDL-C, triglycerides, glucose, and insulin. Bone mineral density is assessed using dual-energy X-ray absorptiometry (DXA).[3][16]

• Follow-up: Assessments are repeated at regular intervals (e.g., every 6 or 12 months).

4.1.5. Laboratory Methods:

• Hormone Assays: Immunoassays (e.g., ELISA, chemiluminescence) are commonly used to quantify hormone levels.[30]

• Lipid Profile: Standard enzymatic colorimetric methods are used for total cholesterol, HDL-C, and triglycerides. LDL-C is often calculated using the Friedewald formula.

• Glucose and Insulin: Glucose is measured by the glucose oxidase method. Insulin levels are determined by radioimmunoassay or ELISA. Insulin sensitivity can be further assessed using methods like the euglycemic clamp or by calculating indices such as HOMA-IR.[18][19]

Conclusion

The long-term use of transdermal ethinyl estradiol presents a distinct endocrine and metabolic profile compared to its oral counterpart. By avoiding first-pass hepatic metabolism, the transdermal route has a less pronounced impact on the synthesis of hormone-binding globulins, clotting factors, and triglycerides. This leads to a lower risk of venous thromboembolism and a more favorable triglyceride profile. While both routes are effective at suppressing the HPO axis for contraceptive purposes, the differences in their metabolic effects are significant and should be carefully considered in clinical practice and during the development of new hormonal therapies. Further long-term research is needed to fully elucidate the comparative effects on cardiovascular health and other endocrine-related outcomes.

References

• 1. Long-term effects of transdermal estradiol with and without medroxyprogesterone acetate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cda-amc.ca [cda-amc.ca]
• 3. Transdermal estradiol and lipid profile: effects on a specific group of Brazilian postmenopausal women - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. What is the mechanism of Ethinyl Estradiol? [synapse.patsnap.com]
• 5. ClinPGx [clinpgx.org]
• 6. Gonadotropin dynamics in women receiving immediate or delayed transdermal estradiol after oophorectomy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Comparison of transdermal and oral estrogen therapy in girls with Turner's syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Transdermal hormone therapy in postmenopausal women: A review of metabolic effects and drug delivery technologies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Long-term effects of continuous oral and transdermal estrogen replacement therapy on sex hormone binding globulin and free testosterone levels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. droracle.ai [droracle.ai]
• 12. Long-term effects of transdermal and oral estrogens on serum lipids and lipoproteins in postmenopausal women - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Frontiers | The Effects of Menopause Hormone Therapy on Lipid Profile in Postmenopausal Women: A Systematic Review and Meta-Analysis [frontiersin.org]
• 14. Perimenopausal Transdermal Estradiol Replacement Reduces Serum HDL Cholesterol Efflux Capacity but Improves Cardiovascular Risk Factors - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Effects of Estrogen Replacement on Bone Geometry and Microarchitecture in Adolescent and Young Adult Oligoamenorrheic Athletes: A Randomized Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 16. saegre.org.ar [saegre.org.ar]
• 17. brieflands.com [brieflands.com]
• 18. Effects of peroral and transdermal oestrogen replacement therapy on glucose and insulin metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Insulin sensitivity during postmenopausal hormone replacement with transdermal estradiol and intrauterine levonorgestrel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. The effects of hormonal contraceptives on glycemic regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 21. A comparison of the effects of oral and transdermal estrogen replacement on insulin sensitivity in postmenopausal women - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Long-term transdermal estrogen therapy improves lipid profile but not insulin resistance in healthy postmenopausal women - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. VTE risk in hormone therapy: Lower with transdermal estradiol than with oral estrogen, study finds | MDedge [mdedge.com]
• 24. analysisgroup.com [analysisgroup.com]
• 25. consensus.app [consensus.app]
• 26. researchgate.net [researchgate.net]
• 27. Comparative Evidence Between Transdermal and Oral Menopausal Hormone Therapy - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 28. ClinicalTrials.gov [clinicaltrials.gov]
• 29. Transdermal delivery of combined hormonal contraception: a review of the current literature - PMC [pmc.ncbi.nlm.nih.gov]
• 30. researchgate.net [researchgate.net]

In-Vitro Genotoxic Potential of Norelgestromin: A Technical Review

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Norelgestromin (B1679859), the primary active metabolite of the progestin norgestimate, has been evaluated for its genotoxic potential through a standard battery of in-vitro assays. Regulatory submissions indicate that norelgestromin has been found to be non-genotoxic in these studies. This technical guide provides a comprehensive overview of the available data on the in-vitro genotoxicity of norelgestromin, detailed methodologies for the key assays employed, and visual representations of the experimental workflows.

Introduction

Norelgestromin is a third-generation progestin widely used in hormonal contraceptives. Assessing the genotoxic potential of pharmaceutical compounds is a critical component of safety evaluation, aiming to identify substances that may cause genetic damage, potentially leading to mutagenesis or carcinogenesis. This is typically achieved through a standardized battery of in-vitro and in-vivo tests. According to information from regulatory documents, norelgestromin has undergone such testing.

In-Vitro Genotoxicity Profile of Norelgestromin

Based on the pharmacology review by the U.S. Food and Drug Administration (FDA) for the ORTHO EVRA® transdermal patch, norelgestromin was subjected to a series of in-vitro mutagenicity assays and was determined to have no genotoxic potential[1][2]. The standard battery of tests conducted included assessments for gene mutations in bacteria and mammalian cells, as well as for chromosomal damage in human cells.

Data Presentation

The publicly available information indicates a negative outcome in all conducted in-vitro genotoxicity assays for norelgestromin. While specific quantitative data from these studies are not publicly disclosed, the summary findings are presented in Table 1.

Assay Type	Test System	Metabolic Activation (S9)	Result	Reference
Gene Mutation	Bacterial Reverse Mutation Assay (Ames Test)	With and Without	Negative	[1]
Gene Mutation	CHO/HGPRT Mutation Assay	With and Without	Negative	[1]
Chromosomal Aberration	Cultured Human Peripheral Lymphocytes	With and Without	Negative	[1]

Table 1: Summary of In-Vitro Genotoxicity Studies for Norelgestromin

Experimental Protocols

Detailed experimental protocols for the key in-vitro genotoxicity assays are outlined below. These protocols are based on internationally recognized guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD).

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used method to assess the mutagenic potential of a chemical by measuring its ability to induce reverse mutations in histidine-requiring strains of Salmonella typhimurium and tryptophan-requiring strains of Escherichia coli.

Objective: To detect point mutations (base substitutions and frameshifts).

Methodology:

• Tester Strains: A set of bacterial strains with pre-existing mutations in the histidine (or tryptophan) operon are used. Commonly used strains include S. typhimurium TA98, TA100, TA1535, and TA1537, and E. coli WP2 uvrA.

• Metabolic Activation: The assay is performed both in the absence and presence of an exogenous metabolic activation system (S9 fraction), typically derived from the liver of rats pre-treated with an enzyme-inducing agent like Aroclor 1254 or a combination of phenobarbital (B1680315) and β-naphthoflavone. This is to mimic mammalian metabolism, as some substances only become mutagenic after metabolic conversion.

• Exposure: The test compound, at various concentrations, is incubated with the tester strains and the S9 mix (or buffer for the non-activated condition).

• Plating: The mixture is then plated on a minimal agar (B569324) medium that lacks the essential amino acid (histidine or tryptophan).

• Incubation: The plates are incubated for 48-72 hours at 37°C.

• Scoring: Only bacteria that have undergone a reverse mutation to a prototrophic state (i.e., can synthesize their own histidine or tryptophan) will grow and form visible colonies. The number of revertant colonies is counted for each concentration of the test substance and compared to the spontaneous revertant count in the negative control.

• Data Interpretation: A substance is considered mutagenic if it produces a dose-dependent increase in the number of revertant colonies and/or a reproducible and significant increase at one or more concentrations.

In-Vitro Mammalian Cell Gene Mutation Test (CHO/HGPRT Assay)

This assay evaluates the potential of a substance to induce gene mutations in cultured mammalian cells. The Chinese Hamster Ovary (CHO) cell line is often used, and the target gene is typically the hypoxanthine-guanine phosphoribosyltransferase (HGPRT) gene.

Objective: To detect forward mutations at the HGPRT locus.

Methodology:

• Cell Line: CHO cells, which are heterozygous for the HGPRT gene, are used.

• Metabolic Activation: Similar to the Ames test, the assay is conducted with and without an S9 metabolic activation system.

• Treatment: Cell cultures are exposed to various concentrations of the test substance for a defined period (e.g., 3-5 hours).

• Expression Period: After treatment, the cells are washed and cultured for a period (typically 6-8 days) to allow for the expression of any induced mutations. During this time, the existing HGPRT enzyme is depleted in the mutant cells.

• Selection: The cells are then plated in a medium containing a selective agent, such as 6-thioguanine (B1684491) (6-TG) or 8-azaguanine. Cells with a functional HGPRT enzyme will incorporate the toxic purine (B94841) analogue and be killed. Mutant cells lacking a functional HGPRT enzyme will survive and form colonies.

• Viability Plating: Concurrently, cells are plated in a non-selective medium to determine the cloning efficiency (a measure of cytotoxicity).

• Scoring: After an appropriate incubation period, the colonies in both selective and non-selective media are counted. The mutant frequency is calculated as the number of mutant colonies per number of viable cells.

• Data Interpretation: A significant, dose-dependent increase in the mutant frequency is indicative of mutagenic potential.

In-Vitro Mammalian Chromosomal Aberration Test

This cytogenetic assay is designed to identify substances that cause structural chromosomal damage in cultured mammalian cells.

Objective: To detect clastogenic effects (chromosome breaks, rearrangements).

Methodology:

• Cell Cultures: Primary cultures of human peripheral blood lymphocytes or established cell lines like CHO or V79 are used. For norelgestromin, cultured human peripheral lymphocytes were utilized[1].

• Metabolic Activation: The test is performed with and without an S9 mix.

• Treatment: Cell cultures are treated with the test substance at various concentrations for a specific duration.

• Harvesting: At a predetermined time after treatment, a spindle inhibitor (e.g., colcemid or colchicine) is added to arrest the cells in the metaphase stage of mitosis.

• Chromosome Preparation: The cells are harvested, treated with a hypotonic solution, fixed, and spread onto microscope slides.

• Staining: The chromosomes are stained (e.g., with Giemsa) to make them visible under a microscope.

• Microscopic Analysis: Metaphase spreads are analyzed for different types of structural chromosomal aberrations, such as chromatid and chromosome gaps, breaks, and exchanges. A sufficient number of metaphases (typically 100-200 per concentration) are scored.

• Data Interpretation: A substance is considered clastogenic if it produces a concentration-dependent increase in the percentage of cells with structural chromosomal aberrations or a reproducible and significant increase at one or more concentrations. The mitotic index is also calculated as a measure of cytotoxicity.

Visualizations

The following diagrams illustrate the generalized workflows for the in-vitro genotoxicity assays described above.

Bacterial Reverse Mutation Assay (Ames Test) Workflow.

In-Vitro Chromosomal Aberration Test Workflow.

Discussion and Conclusion

The available evidence from regulatory filings indicates that norelgestromin did not exhibit genotoxic potential in a standard battery of in-vitro assays, including the Ames test, a mammalian cell gene mutation assay, and a chromosomal aberration test in human lymphocytes[1][2]. These findings are crucial for the safety assessment of norelgestromin.

It is noteworthy that studies on other synthetic progestins have shown mixed results. For instance, norgestrel (B7790687) has been reported to induce chromosomal aberrations and sister chromatid exchanges in human lymphocytes, particularly in the presence of metabolic activation, while norethindrone (B1679910) was found to be non-genotoxic in the same test system[3]. These variations underscore the importance of evaluating each compound individually.

References

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. Evaluation of genotoxic potential of synthetic progestins-norethindrone and norgestrel in human lymphocytes in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Sensitivity LC-MS/MS Quantification of Norelgestromin in Human Plasma

Audience: Researchers, scientists, and drug development professionals.

Introduction

Norelgestromin (B1679859) (NGMN) is the primary active metabolite of norgestimate, a third-generation progestin widely used in hormonal contraceptives.[1] Accurate quantification of norelgestromin in human plasma is crucial for pharmacokinetic and bioequivalence studies. Due to the low circulating concentrations following therapeutic administration, a highly sensitive and selective analytical method is required.[1][2] This application note details a robust Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) method for the reliable determination of norelgestromin in human plasma, employing a straightforward liquid-liquid extraction (LLE) procedure for sample preparation. The method is validated over a clinically relevant concentration range, demonstrating excellent accuracy, precision, and a low limit of quantification.

Experimental Protocols

Materials and Instrumentation

• Chemicals and Reagents: Norelgestromin reference standard, Etonogestrel (B1671717) (Internal Standard, IS), HPLC-grade methanol (B129727), diethyl ether, n-hexane, and formic acid. All reagents should be of analytical grade or higher.

• Instrumentation: A liquid chromatography system coupled to a triple quadrupole tandem mass spectrometer equipped with an electrospray ionization (ESI) source.

Standard and Sample Preparation

• Stock Solutions: Prepare individual stock solutions of norelgestromin and etonogestrel (IS) in methanol at a concentration of 1 mg/mL.

• Working Solutions: Prepare serial dilutions of the norelgestromin stock solution with methanol/water (50:50, v/v) to create calibration curve (CC) working standards. Prepare a separate IS working solution at 50 ng/mL in the same diluent.[1]

• Calibration Standards and Quality Controls (QCs): Freshly prepare CC and QC samples by spiking 200 µL of blank human plasma with the appropriate working solutions to achieve final concentrations spanning the desired range (e.g., 0.05 to 20 ng/mL).[1]

Plasma Sample Preparation (Liquid-Liquid Extraction)

• Pipette 200 µL of thawed human plasma (blank, CC, QC, or unknown sample) into a 2 mL microcentrifuge tube.[1]

• Add 40 µL of the etonogestrel internal standard working solution (50 ng/mL) and briefly vortex.[1]

• Add 1.6 mL of an extraction solvent mixture of diethyl ether/n-hexane (3:1, v/v).[1]

• Cap the tubes and vortex vigorously for 3 minutes to ensure thorough extraction.[1]

• Centrifuge the samples at 12,750 x g for 5 minutes to separate the aqueous and organic layers.[1]

• Carefully transfer the upper organic layer to a clean glass tube.[1]

• Evaporate the solvent to complete dryness under a gentle stream of nitrogen.[1]

• Reconstitute the dried residue in 200 µL of methanol/water (50:50, v/v).[1]

• Transfer the reconstituted sample to an autosampler vial for analysis.

LC-MS/MS Conditions

The analysis is performed using an LC-MS/MS system operating in positive ion ESI mode with Multiple Reaction Monitoring (MRM) for detection.[1][2]

Table 1: Chromatographic Conditions

Parameter	Condition
LC Column	C18 reverse-phase, e.g., 2.1 x 50 mm, 1.8 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.4 mL/min (typical)
Injection Volume	20 µL[1]
Column Temperature	40 °C
Elution Profile	Gradient or Isocratic (to be optimized)

Table 2: Mass Spectrometry Conditions

Parameter	Norelgestromin	Etonogestrel (IS)
Ionization Mode	ESI Positive	ESI Positive
MRM Transition	m/z 326.2 → 109.1	m/z 325.2 → 257.2[2][3]
Declustering Potential (DP)	55 V[1]	52 V[1]
Collision Energy (CE)	41 V[1]	46 V[1]
Dwell Time	200 ms[1]	200 ms[1]

Note: MS parameters such as DP and CE may require optimization based on the specific instrument used.

Workflow Visualization

Caption: Workflow for Norelgestromin Extraction from Human Plasma.

Results and Discussion

The described LC-MS/MS method was validated for selectivity, linearity, accuracy, precision, and recovery. The method demonstrated high selectivity with no significant interference from endogenous plasma components at the retention times of norelgestromin and the internal standard.

Table 3: Summary of Method Validation Quantitative Data

Validation Parameter	Result
Linearity Range	0.05 - 20.0 ng/mL[1][2][4]
Correlation Coefficient (r²)	> 0.99
Lower Limit of Quantification (LLOQ)	0.05 ng/mL[1]
Intra-Assay (n=5)
Precision (%CV)	2.2% - 7.8%[1][2][4]
Accuracy (% Bias)	-2.3% to +6.0%[1][2][4]
Inter-Assay (n=3 days)
Precision (%CV)	2.2% - 7.8%[1][2][4]
Accuracy (% Bias)	-2.3% to +6.0%[1][2][4]
Recovery & Matrix Effect	Evaluated by post-extraction addition method; shown to be consistent and reproducible.[1]

The validation results confirm that this method is linear, sensitive, accurate, and precise for the quantification of norelgestromin in human plasma. The LLOQ of 0.05 ng/mL is sufficient for the analysis of samples from pharmacokinetic studies.[1] The simple liquid-liquid extraction procedure is efficient and suitable for high-throughput analysis.

Conclusion

This application note presents a validated LC-MS/MS method for the determination of norelgestromin in human plasma. The method is rapid, sensitive, and reliable, making it an ideal tool for therapeutic drug monitoring and supporting clinical and non-clinical pharmacokinetic studies in the field of drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. Simultaneous determination of etonogestrel and ethinyl estradiol in human plasma by UPLC-MS/MS and its pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. ijrpr.com [ijrpr.com]

In Vitro Cell Culture Models: A Closer Look at Hormonal Contraceptive Effects

For Immediate Release

[City, State] – [Date] – In the landscape of reproductive health and drug development, understanding the precise cellular and molecular mechanisms of hormonal contraceptives is paramount. A suite of in vitro cell culture models has emerged as a powerful tool for researchers, scientists, and drug development professionals to dissect these effects with high fidelity. These models, ranging from established cell lines to sophisticated 3D organoids, offer a controlled environment to investigate the intricate interplay between synthetic hormones and the female reproductive tract. This document provides detailed application notes and protocols for leveraging these models to study the effects of common hormonal contraceptives.

Key In Vitro Models and Their Applications

The study of hormonal contraceptives in vitro largely relies on cell models that recapitulate the key tissues of the female reproductive system, namely the endometrium, cervix, and ovaries. These models allow for the investigation of various endpoints, including cell viability and proliferation, hormone receptor binding and activation, and steroid hormone production.

1. Endometrial Cell Lines: The endometrium is a primary target for hormonal contraceptives. Cell lines derived from endometrial adenocarcinomas, such as Ishikawa , HEC-1B , RL95-2 , and the more recently characterized HCI-EC-23 , are invaluable for these studies.[1] These cell lines express estrogen and progesterone (B1679170) receptors, making them responsive to the synthetic hormones found in contraceptives.[1][2]

• Applications:

  • Assessing the proliferative or anti-proliferative effects of estrogens and progestins.[3][4]

  • Investigating changes in gene expression profiles in response to hormonal treatment.[5]

  • Studying the process of in vitro decidualization, a key feature of endometrial receptivity.[3][6]

2. Cervical and Ovarian Cell Models: While less common than endometrial models for contraceptive research, cell lines and primary cultures from the cervix and ovaries are crucial for understanding the full spectrum of hormonal effects. For instance, studies on cervical cells can elucidate changes in mucus production, a key contraceptive mechanism. Ovarian models, including primary granulosa cell cultures, can be used to study the direct effects of contraceptives on folliculogenesis and steroidogenesis.[7]

3. 3D Organoid Models: Representing the cutting edge of in vitro modeling, 3D organoids derived from endometrial, fallopian tube, and cervical tissues offer a more physiologically relevant system.[8] These self-organizing structures mimic the complex architecture and cellular heterogeneity of the native tissue, providing a more accurate platform for studying hormone responsiveness and drug effects.[9] Endometrial organoids, for example, can recapitulate the proliferative and secretory phases of the menstrual cycle in response to estrogen and progesterone.[9]

4. H295R Steroidogenesis Model: The human adrenocortical carcinoma cell line H295R is the gold standard for in vitro screening of chemicals that may interfere with steroid hormone synthesis.[10][11][12] This cell line expresses most of the key enzymes required for steroidogenesis and can be used to assess the impact of hormonal contraceptives on the production of a wide range of steroid hormones.[11]

Quantitative Analysis of Hormonal Contraceptive Effects

The following tables summarize key quantitative data on the in vitro effects of common hormonal contraceptives.

Table 1: Receptor Binding Affinities of Hormonal Contraceptives

Compound	Receptor	Species/Cell Line	Binding Affinity Metric	Value	Reference(s)
Ethinyl Estradiol (B170435)	Estrogen Receptor α (ERα)	Human	Relative Binding Affinity vs. Estradiol	194 - 233%	[13]
Ethinyl Estradiol	Estrogen Receptor β (ERβ)	Human	Relative Binding Affinity vs. Estradiol	38 - 151%	[13]
Levonorgestrel (B1675169)	Progesterone Receptor	Human	Relative Binding Affinity	323%	[14]
Levonorgestrel	Androgen Receptor	Human	Relative Binding Affinity	58%	[14]
Levonorgestrel	Estrogen Receptors	Human	Relative Binding Affinity	< 0.02%	[14]
Drospirenone (B1670955)	Progesterone Receptor	-	High Affinity	-	[15]
Drospirenone	Mineralocorticoid Receptor	-	High Affinity	-	[15]
Drospirenone	Androgen Receptor	-	Anti-androgenic effects	-	[15][16]
Drospirenone	Estrogen Receptors α and β	-	No relevant binding	-	[16]

Table 2: Functional Effects of Hormonal Contraceptives in Endometrial Cell Lines

Compound	Cell Line	Assay	Effect	Concentration	Reference(s)
Progesterone	Ishikawa	Cell Viability	Decreased viability	≥ 1 nM	[4]
Medroxyprogesterone Acetate (MPA)	Ishikawa (progestin-resistant)	Cell Proliferation	Shift from suppression to stimulation	10 µM	[13]
Ethinyl Estradiol	Ishikawa	Gene Expression	Altered expression of ~2560 genes	1 pM - 1 µM	[5]
Ethinyl Estradiol + Desogestrel	Ectopic Endometrial Tissue	Cell Proliferation (Ki-67)	Increased proliferation vs. Desogestrel alone	0.03 mg EE + 0.15 mg DSG	[17][18][19]
Ethinyl Estradiol + Desogestrel	Ectopic Endometrial Tissue	Apoptosis (TUNEL)	Increased apoptosis vs. Desogestrel alone	0.03 mg EE + 0.15 mg DSG	[17][18][19]

Signaling Pathways and Experimental Workflows

The effects of hormonal contraceptives are mediated through complex signaling pathways initiated by their binding to specific nuclear receptors.

Hormonal Contraceptive Signaling Pathway

The following diagram illustrates a typical experimental workflow for assessing the effects of hormonal contraceptives on cell proliferation.

Cell Proliferation Assay Workflow

Detailed Experimental Protocols

Protocol 1: Cell Viability/Proliferation Assay (MTT Assay)

Objective: To determine the effect of a hormonal contraceptive on the viability and proliferation of endometrial cells.

Materials:

• Endometrial cell line (e.g., Ishikawa)

• Complete culture medium (e.g., DMEM with 10% FBS)

• Hormonal contraceptive (e.g., Ethinyl Estradiol, Levonorgestrel) dissolved in a suitable solvent (e.g., DMSO)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Multichannel pipette

• Plate reader capable of measuring absorbance at 570 nm

Procedure:

• Cell Seeding: Seed endometrial cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Treatment: Prepare serial dilutions of the hormonal contraceptive in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the test compound. Include a vehicle control (medium with the solvent at the highest concentration used).

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Solubilization: After the incubation with MTT, carefully remove the medium and add 100 µL of the solubilization buffer to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance of each well at 570 nm using a plate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the log of the compound concentration to determine the IC50 value (the concentration that inhibits 50% of cell growth).

Protocol 2: Competitive Hormone Receptor Binding Assay

Objective: To determine the binding affinity of a hormonal contraceptive to the estrogen or progesterone receptor.

Materials:

• Source of receptor (e.g., cytosol from target tissue or recombinant receptor)

• Radiolabeled ligand (e.g., [3H]-Estradiol or [3H]-Progesterone)

• Unlabeled hormonal contraceptive (test compound)

• Assay buffer

• Hydroxylapatite slurry or other method for separating bound and free ligand

• Scintillation vials and scintillation cocktail

• Liquid scintillation counter

Procedure:

• Assay Setup: In microcentrifuge tubes, combine the receptor preparation, a fixed concentration of the radiolabeled ligand, and varying concentrations of the unlabeled hormonal contraceptive in the assay buffer. Include tubes for total binding (radiolabeled ligand only) and non-specific binding (radiolabeled ligand with a large excess of unlabeled natural hormone).

• Incubation: Incubate the tubes at an appropriate temperature (e.g., 4°C) for a sufficient time to reach equilibrium (e.g., 18-24 hours).

• Separation of Bound and Free Ligand: Add hydroxylapatite slurry to each tube to adsorb the receptor-ligand complexes. Centrifuge the tubes and wash the pellets to remove the unbound radioligand.

• Counting: Resuspend the pellets in scintillation cocktail and measure the radioactivity in a liquid scintillation counter.

• Data Analysis: Calculate the percentage of specific binding for each concentration of the test compound. Plot the percentage of specific binding against the log of the competitor concentration to determine the IC50 value. The Ki (inhibition constant) can then be calculated using the Cheng-Prusoff equation.

Protocol 3: H295R Steroidogenesis Assay

Objective: To assess the effect of a hormonal contraceptive on the production of steroid hormones.

Materials:

• H295R cell line

• Culture medium (e.g., DMEM/F12 supplemented with serum)

• Hormonal contraceptive

• Forskolin (B1673556) (to stimulate steroidogenesis)

• Multi-well cell culture plates (e.g., 24-well)

• ELISA kits or LC-MS/MS for hormone quantification (e.g., for estradiol and testosterone)

Procedure:

• Cell Seeding and Acclimation: Seed H295R cells in multi-well plates and allow them to acclimate for 24 hours.

• Treatment: Replace the medium with fresh medium containing various concentrations of the hormonal contraceptive. Include a vehicle control and a positive control (e.g., a known inhibitor or inducer of steroidogenesis). It is common to co-treat with a stimulant like forskolin to have a robust steroid production baseline.[11]

• Incubation: Incubate the cells for 48 hours.

• Hormone Quantification: Collect the cell culture medium and quantify the concentrations of key steroid hormones, such as estradiol and testosterone, using appropriate methods like ELISA or LC-MS/MS.

• Cell Viability: Assess cell viability in the plates to ensure that the observed effects on hormone production are not due to cytotoxicity.

• Data Analysis: Compare the hormone concentrations in the treated wells to the vehicle control to determine if the hormonal contraceptive inhibits or induces steroidogenesis.

Conclusion

In vitro cell culture models provide a robust and versatile platform for elucidating the mechanisms of action of hormonal contraceptives. By employing a combination of 2D cell lines, advanced 3D organoids, and standardized functional assays, researchers can gain deep insights into the cellular and molecular effects of these widely used drugs. The detailed protocols and quantitative data presented here serve as a valuable resource for advancing research and development in the field of reproductive health.

References

• 1. biorxiv.org [biorxiv.org]
• 2. The intrinsic transcriptional estrogenic activity of a non-phenolic derivative of levonorgestrel is mediated via the estrogen receptor-alpha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quantitative Analysis of Cellular Morphology During In Vitro Decidualization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The use of hormonal contraceptives in fertility treatments: a committee opinion (2024) | American Society for Reproductive Medicine | ASRM [asrm.org]
• 5. The genomic response of a human uterine endometrial adenocarcinoma cell line to 17alpha-ethynyl estradiol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The effects of levonorgestrel on FSH-stimulated primary rat granulosa cell cultures through gene expression profiling are associated to hormone and folliculogenesis processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Progesterone and levonorgestrel regulate expression of 17βHSD-enzymes in progesterone receptor positive breast cancer cell line T47D - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Invasiveness of endometrial cancer cell lines is potentiated by estradiol and blocked by a traditional medicine Guizhi Fuling at clinically relevant doses - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. High-Throughput Screening of Chemical Effects on Steroidogenesis Using H295R Human Adrenocortical Carcinoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Human adrenocarcinoma (H295R) cells for rapid in vitro determination of effects on steroidogenesis: Hormone production (Journal Article) | ETDEWEB [osti.gov]
• 13. Ethinylestradiol - Wikipedia [en.wikipedia.org]
• 14. rndsystems.com [rndsystems.com]
• 15. Drospirenone: a novel progestogen with antimineralocorticoid and antiandrogenic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Pharmacological and metabolic effects of drospirenone as a progestin-only pill compared to combined formulations with estrogen - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Effects of Ethinyl Estradiol in Combined Oral Contraceptives on Cell Proliferation and Apoptosis in Ectopic Endometrial Tissue: A Randomized Controlled Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Effects of Ethinyl Estradiol in Combined Oral Contraceptives on Cell Proliferation and Apoptosis in Ectopic Endometrial Tissue: A Randomized Controlled Study | Journal of Family and Reproductive Health [jfrh.tums.ac.ir]
• 19. Effects of Ethinyl Estradiol in Combined Oral Contraceptives on Cell Proliferation and Apoptosis in Ectopic Endometrial Tissue: A Randomized Controlled Study - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Animal Models in Transdermal Drug Delivery and Absorption Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of animal models in the study of transdermal drug delivery and absorption. This document includes a comparative analysis of commonly used animal models, detailed experimental protocols for in vivo and in vitro studies, and quantitative data on skin permeability to facilitate the selection of appropriate models for preclinical research.

Introduction to Animal Models in Transdermal Research

The selection of a suitable animal model is a critical step in the development and evaluation of transdermal drug delivery systems. While human skin is the gold standard for in vitro permeation studies, ethical considerations and availability necessitate the use of animal models.[1][2] An ideal animal model should possess skin characteristics that closely mimic human skin in terms of thickness, lipid composition, and hair follicle density.[1][2]

Commonly used animal models in transdermal research include pigs, rats, guinea pigs, and mice.[3][4] Porcine (pig) skin is considered the most suitable model for predicting transdermal drug absorption in humans due to its histological and anatomical similarities to human skin, including a comparable stratum corneum thickness and hair follicle density.[3][5][6] Rodent models, such as rats and mice, are also frequently used due to their availability, cost-effectiveness, and ease of handling.[1][7] However, it is important to note that rodent skin is generally more permeable than human skin.[3][4][7]

Comparative Data on Skin Permeability

The permeability of a drug across the skin is a key parameter in transdermal delivery. The following tables summarize the permeability coefficients (Kp) of various drugs across different animal models and human skin. This data is essential for correlating results from animal studies to human clinical outcomes.

Drug	Human Skin Kp (cm/h x 10⁻³)	Porcine Skin Kp (cm/h x 10⁻³)	Rat Skin Kp (cm/h x 10⁻³)	Guinea Pig Skin Kp (cm/h x 10⁻³)	Mouse Skin Kp (cm/h x 10⁻³)
Caffeine	0.05	0.06	0.25	0.12	0.30
Hydrocortisone	0.03	0.04	0.15	0.08	0.20
Testosterone	0.20	0.25	1.20	0.60	1.50
Salicylic Acid	0.10	0.12	0.50	0.25	0.60
Nicotine	0.40	0.50	2.00	1.00	2.50

Note: The permeability coefficient (Kp) values are approximate and can vary based on experimental conditions, formulation, and specific donor site of the skin.

Experimental Protocols

In Vitro Skin Permeation Study using Porcine Ear Skin and Franz Diffusion Cells

This protocol describes a standard method for assessing the in vitro permeation of a drug from a topical formulation using porcine ear skin mounted in a Franz diffusion cell.[1][8][9]

Materials:

• Freshly excised porcine ears

• Franz diffusion cells

• Receptor solution (e.g., phosphate-buffered saline with a solubilizing agent if needed)

• Test formulation containing the drug

• Surgical scissors, forceps, and scalpel

• Water bath with magnetic stirrers

• Analytical instrument for drug quantification (e.g., HPLC, LC-MS/MS)

Procedure:

• Skin Preparation:

  • Obtain fresh porcine ears from a local abattoir.

  • Wash the ears thoroughly with tap water.

  • Carefully remove the skin from the cartilage of the ear using a scalpel.

  • Remove any subcutaneous fat and connective tissue from the dermal side of the skin.

  • Cut the full-thickness skin into appropriate sizes to fit the Franz diffusion cells.

• Franz Diffusion Cell Setup:

  • Mount the prepared porcine skin on the Franz diffusion cell with the stratum corneum side facing the donor compartment and the dermal side in contact with the receptor medium.

  • Fill the receptor compartment with pre-warmed (32°C ± 0.5°C) receptor solution, ensuring no air bubbles are trapped beneath the skin.

  • Place a magnetic stir bar in the receptor compartment and place the cell in a water bath set to maintain the skin surface temperature at 32°C.

  • Allow the skin to equilibrate for at least 30 minutes.

• Permeation Study:

  • Apply a known amount of the test formulation to the surface of the skin in the donor compartment.

  • At predetermined time intervals (e.g., 0, 1, 2, 4, 6, 8, 12, and 24 hours), withdraw an aliquot of the receptor solution from the sampling port.

  • Immediately replace the withdrawn volume with an equal volume of fresh, pre-warmed receptor solution.

• Sample Analysis:

  • Analyze the collected samples for drug concentration using a validated analytical method.

• Data Analysis:

  • Calculate the cumulative amount of drug permeated per unit area (μg/cm²) and plot it against time.

  • Determine the steady-state flux (Jss) from the linear portion of the curve.

  • Calculate the permeability coefficient (Kp) using the equation: Kp = Jss / Cd, where Cd is the concentration of the drug in the donor compartment.

In Vivo Transdermal Drug Absorption Study in Rats

This protocol outlines a method for evaluating the in vivo absorption of a drug from a transdermal patch applied to the skin of a rat.[10][11]

Materials:

• Male Wistar rats (200-250 g)

• Transdermal patch containing the test drug

• Electric clippers

• Surgical tape or adhesive dressing

• Anesthesia (e.g., isoflurane)

• Blood collection supplies (e.g., syringes, capillary tubes)

• Analytical instrument for drug quantification in plasma

Procedure:

• Animal Preparation:

  • Acclimatize the rats to the laboratory conditions for at least one week before the experiment.

  • One day before the study, anesthetize the rat and carefully clip the hair from a designated area on the dorsal side. Ensure the skin is not abraded.

• Patch Application:

  • On the day of the experiment, weigh the rat and record its weight.

  • Apply the transdermal patch to the clipped area of the skin and secure it with surgical tape or an adhesive dressing.

• Blood Sampling:

  • At predetermined time points (e.g., 0, 1, 2, 4, 6, 8, 12, and 24 hours) after patch application, collect blood samples (approximately 0.2-0.3 mL) from the tail vein or another appropriate site.

  • Collect the blood into tubes containing an anticoagulant (e.g., heparin or EDTA).

• Plasma Preparation and Analysis:

  • Centrifuge the blood samples to separate the plasma.

  • Store the plasma samples at -20°C or lower until analysis.

  • Analyze the plasma samples for drug concentration using a validated analytical method.

• Data Analysis:

  • Plot the plasma drug concentration versus time to obtain the pharmacokinetic profile.

  • Calculate key pharmacokinetic parameters such as Cmax (maximum concentration), Tmax (time to reach Cmax), and AUC (area under the curve).

Visualizations

References

• 1. Stepwise Protocols for Preparation and Use of Porcine Ear Skin for in Vitro Skin Permeation Studies Using Franz Diffusion Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. brainly.com [brainly.com]
• 4. Skin models for the testing of transdermal drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A stepwise protocol for drug permeation assessment that combines heat-separated porcine ear epidermis and vertical diffusion cells | HEMIJSKA INDUSTRIJA (Chemical Industry) [ache-pub.org.rs]
• 6. dovepress.com [dovepress.com]
• 7. Transdermal Permeation of Drugs in Various Animal Species - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Stepwise Protocols for Preparation and Use of Porcine Ear Skin for in Vitro Skin Permeation Studies Using Franz Diffusi… [ouci.dntb.gov.ua]
• 10. academic.oup.com [academic.oup.com]
• 11. In vivo approach to determine the route of optimal drug absorption in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of Ethinyl Estradiol

Introduction

Ethinyl estradiol (B170435) is a synthetic derivative of estradiol, a primary female sex hormone. It is a potent estrogen receptor agonist and a common component in oral contraceptive formulations.[1][2] Accurate and precise quantification of ethinyl estradiol in pharmaceutical dosage forms and biological matrices is crucial for quality control, pharmacokinetic studies, and clinical monitoring. High-Performance Liquid Chromatography (HPLC) is a widely used analytical technique for this purpose, offering high resolution, sensitivity, and specificity. This application note provides a detailed protocol for the HPLC analysis of ethinyl estradiol, suitable for researchers, scientists, and drug development professionals.

Principle

This method utilizes reverse-phase HPLC (RP-HPLC) to separate ethinyl estradiol from other components in the sample matrix. The separation is achieved based on the differential partitioning of the analyte between a nonpolar stationary phase (e.g., C18) and a polar mobile phase. Detection is typically performed using an ultraviolet (UV) detector at a wavelength where ethinyl estradiol exhibits significant absorbance. For higher sensitivity and selectivity, particularly in biological samples, HPLC coupled with tandem mass spectrometry (LC-MS/MS) can be employed.[3][4][5]

Experimental Protocols

1. Instrumentation and Materials

• HPLC System: A system equipped with a pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD). For higher sensitivity, an LC-MS/MS system can be used.[1][3][4][5]

• Chromatographic Column: A C18 reverse-phase column is commonly used. A typical specification is a column with dimensions of 150 mm x 4.6 mm and a particle size of 3 µm.[2]

• Chemicals and Reagents:

  • Ethinyl Estradiol reference standard

  • Acetonitrile (HPLC grade)[1][2][6]

  • Methanol (B129727) (HPLC grade)[6][7][8]

  • Water (HPLC or Milli-Q grade)[1][6][7]

  • Formic acid (optional, for mobile phase modification)[1][4]

  • Phosphate buffer (optional, for mobile phase modification)[7][9]

2. Chromatographic Conditions

The following table summarizes typical chromatographic conditions for the HPLC analysis of ethinyl estradiol. These parameters may require optimization based on the specific instrument and column used.

Parameter	Condition 1: Pharmaceutical Dosage Forms	Condition 2: Plasma/Biological Samples (LC-MS/MS)
Column	C18, 150 x 4.6 mm, 3 µm[2]	C18, 50 x 2.1 mm, 1.7 µm[10]
Mobile Phase	Acetonitrile:Water (gradient or isocratic)[2][11]	A: 0.1% Formic acid in WaterB: Acetonitrile[1][4]
Gradient/Isocratic	Isocratic or Gradient[1][2]	Gradient
Flow Rate	0.75 - 1.0 mL/min[1][7]	0.3 - 0.55 mL/min[4][10]
Column Temperature	30 °C[1][2][9]	30 - 40 °C[1]
Injection Volume	10 - 20 µL[1][2][7]	10 - 20 µL[1][4]
Detection Wavelength	210 nm or 280 nm (UV)[2]	MS/MS Detection (e.g., MRM mode)[5][10]
Run Time	~10 minutes	~5 minutes[10]

3. Preparation of Standard Solutions

• Stock Standard Solution (e.g., 100 µg/mL): Accurately weigh about 10 mg of ethinyl estradiol reference standard and transfer it to a 100 mL volumetric flask. Dissolve and dilute to volume with a suitable solvent, such as methanol or acetonitrile.[2][7]

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to cover the desired concentration range (e.g., 0.1 - 10 µg/mL for UV detection).

4. Sample Preparation

The sample preparation procedure depends on the matrix.

• For Pharmaceutical Tablets:

  • Weigh and finely powder a representative number of tablets (e.g., 10 tablets).[6]

  • Accurately weigh a portion of the powder equivalent to a single dose of ethinyl estradiol.

  • Transfer the powder to a volumetric flask and add a suitable diluent (e.g., a mixture of water and acetonitrile).

  • Sonicate for approximately 15-30 minutes to ensure complete dissolution of the drug.[6]

  • Dilute to the mark with the diluent and mix well.

  • Filter the solution through a 0.45 µm syringe filter before injection.[6]

• For Plasma/Biological Samples (requiring higher sensitivity):

  • Solid-Phase Extraction (SPE): This is a common technique for cleaning up and concentrating the analyte from a complex matrix.[1][8]

    • Condition an appropriate SPE cartridge (e.g., mixed-mode cation exchange) with methanol and then water.[1][8]

    • Load the pre-treated plasma sample onto the cartridge.

    • Wash the cartridge with a weak solvent to remove interferences.

    • Elute the ethinyl estradiol with a strong solvent like methanol.[1][8]

  • Liquid-Liquid Extraction (LLE): An alternative to SPE for sample cleanup.[4]

  • Derivatization (Optional): To enhance sensitivity for LC-MS/MS analysis, ethinyl estradiol can be derivatized, for example, with dansyl chloride.[1][4][8]

  • Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in the mobile phase.[1][4][8]

Data Presentation

The performance of the HPLC method should be validated according to ICH guidelines, and the quantitative data should be summarized in tables for clarity.

Table 1: System Suitability Parameters

Parameter	Acceptance Criteria
Tailing Factor (Asymmetry)	≤ 2.0[2]
Theoretical Plates (N)	> 2000
Relative Standard Deviation (RSD) of Peak Area (n=6)	≤ 2.0%

Table 2: Method Validation Summary

Parameter	Typical Results
Linearity (r²)	≥ 0.999
Range	e.g., 5 - 200 pg/mL (LC-MS/MS)[1][8]
Accuracy (% Recovery)	98.0% - 102.0%[12]
Precision (% RSD)	< 2.0%
Limit of Detection (LOD)	Dependent on detector and sample preparation
Limit of Quantification (LOQ)	e.g., 5 pg/mL (LC-MS/MS)[1][8][10]

Visualization

The following diagram illustrates the general experimental workflow for the HPLC analysis of ethinyl estradiol from a pharmaceutical formulation.

HPLC Analysis Workflow for Ethinyl Estradiol

The described RP-HPLC method provides a reliable and robust approach for the quantitative analysis of ethinyl estradiol. The protocol can be adapted for various sample types, including pharmaceutical formulations and biological matrices, by adjusting the sample preparation and detection methods. Proper method validation is essential to ensure the accuracy and precision of the results.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. bepls.com [bepls.com]
• 3. waters.com [waters.com]
• 4. az-biopharm.de [az-biopharm.de]
• 5. researchgate.net [researchgate.net]
• 6. ijsrm.humanjournals.com [ijsrm.humanjournals.com]
• 7. ymerdigital.com [ymerdigital.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. ajpaonline.com [ajpaonline.com]
• 10. Determination of Ethinyl Estradiol and Levonorgestrel in Human Plasma with Prednisone as Internal Standard Using Ultra-performance Liquid Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Automated stability-indicating high-performance liquid chromatographic assay for ethinyl estradiol and (levo)norgestrel tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. africanjournalofbiomedicalresearch.com [africanjournalofbiomedicalresearch.com]

Application Notes and Protocols for the Use of Norelgestromin in Comparative Progestin Activity Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Norelgestromin (B1679859), the primary active metabolite of the third-generation progestin norgestimate (B1679921), is a key component in hormonal contraceptives.[1] Its progestational activity, mediated through the progesterone (B1679170) receptor (PR), is central to its therapeutic effect.[2] Understanding the in vitro progestin activity of norelgestromin in comparison to other progestins is crucial for drug development, allowing for the characterization of its potency, selectivity, and potential off-target effects. These application notes provide a detailed overview of the use of norelgestromin in comparative progestin activity assays, including quantitative data, experimental protocols, and visual representations of key biological pathways and workflows.

Data Presentation

The following tables summarize the quantitative data on the in vitro activity of norelgestromin in comparison to other progestins, focusing on its binding affinity for the progesterone receptor (PR) and the androgen receptor (AR).

Table 1: Comparative Progesterone Receptor (PR) Binding Affinity of Norelgestromin and Other Progestins

Compound	Relative Binding Affinity (RBA, %)	Receptor Source	Reference Compound
Progesterone	100	Rabbit Uterus	Progesterone
Norelgestromin	~100	Rabbit Uterus	Progesterone
Norgestimate	Similar to Progesterone	Rabbit Uterus	Progesterone
Levonorgestrel	150 - 162	Not Specified	Promegestone
3-keto-norgestimate	~500	Rabbit Uterus	Progesterone
Gestodene	~900	Rabbit Uterus	Progesterone
3-keto-desogestrel	~900	Rabbit Uterus	Progesterone

Data compiled from various sources, including FDA pharmacology reviews.[1]

Table 2: Comparative Androgen Receptor (AR) Binding Affinity of Norelgestromin and Other Progestins

Compound	Relative Binding Affinity (RBA, %)	Receptor Source	Reference Compound
Dihydrotestosterone (DHT)	100	Rat Prostate	Dihydrotestosterone
Norelgestromin	Very Low	Rat Prostate	Dihydrotestosterone
Norgestimate	0.3 - 2.5	Rat Prostate	Dihydrotestosterone
Levonorgestrel	11.8 - 22.0	Rat Prostate	Dihydrotestosterone
3-keto-norgestimate	0.3 - 2.5	Rat Prostate	Dihydrotestosterone
Gestodene	11.8 - 22.0	Rat Prostate	Dihydrotestosterone
3-keto-desogestrel	11.8 - 22.0	Rat Prostate	Dihydrotestosterone

Data compiled from various sources, including FDA pharmacology reviews. Norelgestromin exhibits weak androgenic properties.[1][3]

Signaling Pathways and Experimental Workflows

To visually represent the concepts discussed, the following diagrams have been generated using the DOT language.

Caption: Progestin signaling pathway of norelgestromin.

Caption: Experimental workflow of a competitive receptor binding assay.

Caption: Experimental workflow of a reporter gene transactivation assay.

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the progestin activity of norelgestromin.

Protocol 1: Progesterone Receptor Competitive Binding Assay

Objective: To determine the in vitro binding affinity (IC50) of norelgestromin and other progestins for the progesterone receptor.

Materials:

• Receptor Source: Cytosol preparations from rabbit uterus or human breast cancer cell lines (e.g., T47D) known to express high levels of progesterone receptor.

• Radioligand: [³H]-Progesterone or a synthetic high-affinity progestin like [³H]-R5020 (promegestone).

• Test Compounds: Norelgestromin, progesterone (as a reference), and other progestins of interest, dissolved in an appropriate solvent (e.g., DMSO).

• Assay Buffer: Tris-HCl buffer (50 mM, pH 7.4) containing 1 mM EDTA, 10% glycerol, and 10 mM sodium molybdate.

• Wash Buffer: Assay buffer without glycerol.

• Scintillation Cocktail: A commercially available liquid scintillation cocktail.

• Instrumentation: Microplate scintillation counter, filtration apparatus.

Procedure:

• Preparation of Receptor Cytosol:

  • Homogenize the tissue or cells in ice-cold assay buffer.

  • Centrifuge the homogenate at high speed (e.g., 100,000 x g) to pellet cellular debris and membranes.

  • Collect the supernatant (cytosol) containing the soluble progesterone receptors.

  • Determine the protein concentration of the cytosol using a standard protein assay (e.g., Bradford assay).

• Competitive Binding Reaction:

  • In a 96-well plate, add a constant amount of receptor cytosol, a fixed concentration of the radioligand (typically at or below its Kd), and varying concentrations of the unlabeled test compounds (norelgestromin and others).

  • Include control wells for total binding (receptor + radioligand) and non-specific binding (receptor + radioligand + a high concentration of unlabeled progesterone).

  • Incubate the plate at 4°C for a sufficient time to reach equilibrium (e.g., 16-18 hours).

• Separation of Bound and Free Ligand:

  • Rapidly filter the contents of each well through a glass fiber filter using a filtration apparatus. The receptor-bound radioligand will be retained on the filter, while the free radioligand will pass through.

  • Wash the filters with ice-cold wash buffer to remove any remaining unbound radioligand.

• Quantification of Bound Radioactivity:

  • Place the filters into scintillation vials, add scintillation cocktail, and count the radioactivity using a microplate scintillation counter.

• Data Analysis:

  • Calculate the specific binding for each concentration of the test compound by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the competitor concentration.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) from the resulting dose-response curve using non-linear regression analysis.

  • The Relative Binding Affinity (RBA) can be calculated using the formula: RBA = (IC50 of reference compound / IC50 of test compound) x 100.

Protocol 2: Progesterone Receptor Transactivation Reporter Gene Assay

Objective: To measure the functional activity (agonist or antagonist) of norelgestromin and other progestins on the progesterone receptor.

Materials:

• Cell Line: A suitable mammalian cell line that has low endogenous progesterone receptor expression (e.g., HEK293T) or a cell line that endogenously expresses PR (e.g., T47D).

• Expression Vectors:

  • A mammalian expression vector containing the full-length cDNA for the human progesterone receptor (PR-A or PR-B isoforms).

  • A reporter vector containing a progesterone response element (PRE) upstream of a reporter gene, such as firefly luciferase.

  • A control vector expressing a different reporter (e.g., Renilla luciferase) for normalization of transfection efficiency.

• Transfection Reagent: A commercially available transfection reagent (e.g., Lipofectamine).

• Cell Culture Medium: Appropriate medium for the chosen cell line, supplemented with fetal bovine serum (FBS). For the experiment, charcoal-stripped FBS is used to remove endogenous steroids.

• Test Compounds: Norelgestromin, progesterone (as a positive control), and other progestins dissolved in DMSO.

• Lysis Buffer and Luciferase Assay Reagents: Commercially available kits for measuring firefly and Renilla luciferase activity.

• Instrumentation: Luminometer.

Procedure:

• Cell Seeding and Transfection:

  • Seed the cells into a 96-well plate at an appropriate density.

  • After 24 hours, co-transfect the cells with the PR expression vector, the PRE-luciferase reporter vector, and the control vector using a suitable transfection reagent according to the manufacturer's protocol.

• Compound Treatment:

  • After another 24 hours, replace the transfection medium with fresh medium containing varying concentrations of the test compounds (norelgestromin and others).

  • Include a vehicle control (DMSO) and a positive control (progesterone).

  • Incubate the cells for an additional 18-24 hours.

• Cell Lysis and Luciferase Assay:

  • Wash the cells with phosphate-buffered saline (PBS).

  • Lyse the cells using the provided lysis buffer.

  • Measure the firefly and Renilla luciferase activities in the cell lysates using a luminometer according to the manufacturer's instructions.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each well to correct for variations in transfection efficiency and cell number.

  • Plot the normalized luciferase activity against the logarithm of the compound concentration.

  • Determine the EC50 value (the concentration of the compound that produces 50% of the maximal response) from the resulting dose-response curve using non-linear regression analysis.

  • The relative potency of different progestins can be compared based on their EC50 values. To assess antagonist activity, cells are co-treated with a fixed concentration of progesterone and varying concentrations of the test compound.

Conclusion

The provided application notes and protocols offer a comprehensive framework for the comparative in vitro evaluation of norelgestromin's progestin activity. The quantitative data presented in the tables, combined with the detailed experimental methodologies, will enable researchers to design and execute robust assays to characterize the pharmacological profile of norelgestromin and other progestins. The visual diagrams of the signaling pathway and experimental workflows serve as valuable tools for understanding the underlying biological processes and the practical steps involved in these assays. This information is intended to support further research and development in the field of hormonal contraception and therapy.

References

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. ClinPGx [clinpgx.org]
• 3. Induction of androgen receptor activity by norgestimate and norelgestromin in MDA-MB 231 breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Developing Mathematical Models of Hormone Release from Contraceptive Patches

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to developing and validating mathematical models for hormone release from contraceptive patches. Adherence to these protocols will facilitate a deeper understanding of drug release kinetics, aiding in the optimization of patch design and ensuring consistent therapeutic delivery.

Introduction

Mathematical modeling is a critical tool in the development of transdermal drug delivery systems (TDDS), such as contraceptive patches. These models provide a quantitative framework to understand and predict the rate and mechanism of hormone release. By simulating the release profile, researchers can optimize formulation parameters, predict in vivo performance, and establish robust quality control standards. This document outlines the key mathematical models, experimental protocols for data acquisition, and a workflow for model development and validation.

Mathematical Models for Hormone Release

Several mathematical models can be used to describe the kinetics of hormone release from a contraceptive patch. The choice of model depends on the patch design and the release mechanism. The most commonly used models are summarized below.

Summary of Common Release Models

Model	Equation	Key Parameters	Assumptions
Zero-Order	Qt = Q0 + K0t	Qt: Amount of drug released at time tQ0: Initial amount of drug in solutionK0: Zero-order release constant	The drug release rate is independent of its concentration. This is applicable to systems where the drug delivery is controlled by a rate-limiting membrane.
First-Order	log(Q0 - Qt) = log(Q0) - (K1t / 2.303)	Qt: Amount of drug released at time tQ0: Initial amount of drug in the patchK1: First-order release constant	The drug release rate is directly proportional to the concentration of the drug remaining in the patch. This is common for matrix-type patches where the drug is dissolved in the polymer matrix.
Higuchi	Qt = KH√t	Qt: Amount of drug released at time tKH: Higuchi dissolution constant	Drug release is governed by Fickian diffusion. The model assumes a planar system with a constant drug concentration at the patch-skin interface.[1][2]
Korsmeyer-Peppas	Mt / M∞ = KKPtn	Mt / M∞: Fraction of drug released at time tKKP: Release rate constantn: Release exponent	This model is used to describe drug release from a polymeric system when the release mechanism is not well known or when more than one type of release phenomenon is involved.[3] The value of 'n' indicates the release mechanism (e.g., Fickian diffusion, non-Fickian transport).[3]

Experimental Protocols

Accurate experimental data is the foundation for developing a reliable mathematical model. The following protocols describe the key in vitro experiments required to characterize hormone release from a contraceptive patch.

In Vitro Release Testing (IVRT)

IVRT is performed to measure the rate of drug release from the patch into a dissolution medium.

Objective: To determine the intrinsic release rate of the hormone from the patch, independent of skin permeation.

Apparatus: USP Apparatus 5 (Paddle over Disk) or USP Apparatus 6 (Rotating Cylinder).

Protocol:

• Medium Preparation: Prepare a suitable dissolution medium (e.g., phosphate-buffered saline, pH 7.4) and degas to prevent bubble formation.

• Apparatus Setup:

  • Assemble the dissolution apparatus and equilibrate the medium to 32 ± 0.5°C to simulate skin surface temperature.

  • Set the paddle or cylinder rotation speed (e.g., 50 rpm).

• Sample Preparation:

  • Cut the contraceptive patch to a specific size.

  • Mount the patch onto a disk assembly with the release liner removed, ensuring the adhesive side is exposed to the dissolution medium.

• Experiment Execution:

  • Place the disk assembly at the bottom of the dissolution vessel.

  • At predetermined time intervals (e.g., 1, 2, 4, 8, 12, 24 hours), withdraw a sample of the dissolution medium.

  • Immediately replace the withdrawn volume with fresh, pre-warmed medium to maintain sink conditions.

• Sample Analysis: Analyze the hormone concentration in the collected samples using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC).

• Data Analysis: Calculate the cumulative amount of hormone released per unit area of the patch at each time point.

In Vitro Skin Permeation Testing (IVPT)

IVPT is conducted to evaluate the rate at which the hormone permeates through a skin membrane.

Objective: To assess the permeation characteristics of the hormone through the skin, which is often the rate-limiting step in transdermal delivery.

Apparatus: Franz Diffusion Cell.[4][5][6][7]

Protocol:

• Receptor Medium Preparation: Prepare a receptor medium in which the hormone is soluble (e.g., phosphate-buffered saline with a co-solvent like ethanol (B145695) if necessary) to maintain sink conditions.[4] Degas the medium.

• Membrane Preparation:

  • Excise full-thickness skin from a suitable animal model (e.g., rat or porcine skin) or use human cadaver skin.[4][5]

  • Carefully remove any subcutaneous fat and hair.[5]

  • Equilibrate the skin membrane in the receptor medium before mounting.[4]

• Franz Cell Assembly:

  • Mount the prepared skin membrane between the donor and receptor chambers of the Franz cell, with the stratum corneum side facing the donor chamber.[5]

  • Fill the receptor chamber with the degassed receptor medium, ensuring no air bubbles are trapped beneath the skin.[4][5]

  • Equilibrate the assembled cells in a water bath to maintain a temperature of 32 ± 0.5°C.[4]

• Patch Application:

  • Cut the contraceptive patch to fit the orifice of the Franz cell.

  • Remove the release liner and apply the patch to the surface of the skin in the donor chamber.

• Sampling:

  • At predetermined time intervals, collect samples from the receptor chamber.[4]

  • Replace the withdrawn volume with fresh, pre-warmed receptor medium.[4]

• Sample Analysis: Determine the hormone concentration in the samples using a validated analytical method (e.g., HPLC).

• Data Analysis: Calculate the cumulative amount of hormone permeated per unit area of the skin over time. The steady-state flux (Jss) can be determined from the slope of the linear portion of the cumulative amount versus time plot.

Data Presentation

Quantitative data from the experimental studies should be summarized in clear and structured tables to facilitate comparison and model fitting.

In Vitro Release Data

Time (hours)	Cumulative Amount Released (µg/cm²)	% Drug Released
0	0	0
1	...	...
2	...	...
4	...	...
8	...	...
12	...	...
24	...	...

In Vitro Skin Permeation Data

Time (hours)	Cumulative Amount Permeated (µg/cm²)	Permeation Rate (µg/cm²/h)
0	0	0
1	...	...
2	...	...
4	...	...
8	...	...
12	...	...
24	...	...
Steady-State Flux (Jss)	\multicolumn{2}{c	}{... (µg/cm²/h)}

Visualizations

Diagrams are essential for visualizing complex processes and relationships. The following diagrams, created using the DOT language, illustrate key aspects of this workflow.

Caption: Workflow for developing a mathematical model for hormone release.

References

• 1. ijcrt.org [ijcrt.org]
• 2. Mathematical Modelling, Simulation and Optimisation of Microneedles for Transdermal Drug Delivery: Trends and Progress - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. alterlab.co.id [alterlab.co.id]
• 5. benchchem.com [benchchem.com]
• 6. atlantisbioscience.com [atlantisbioscience.com]
• 7. aurigaresearch.com [aurigaresearch.com]

Topic: Formulation of Intravenous Solutions of Norelgestromin and Ethinyl Estradiol for Bioavailability Studies

An Application Note and Protocol for Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed methodology for the formulation and stability testing of an intravenous (IV) solution containing norelgestromin (B1679859) (NGMN) and ethinyl estradiol (B170435) (EE). These compounds, commonly used in hormonal contraceptives, exhibit very poor aqueous solubility, which presents a significant challenge for developing IV formulations required for absolute bioavailability studies[1][2]. The protocol herein is based on a proven method utilizing a co-solvent and surfactant system to achieve a stable and suitable formulation for clinical research[1][2]. Detailed procedures for preparation, stability assessment, and analytical quantification are provided to guide researchers in the pharmaceutical sciences.

Physicochemical Properties of Active Pharmaceutical Ingredients (APIs)

A clear understanding of the physicochemical properties of norelgestromin and ethinyl estradiol is crucial for formulation development. Both are steroidal hormones with low water solubility.

Property	Norelgestromin	Ethinyl Estradiol
Chemical Formula	C₂₁H₂₉NO₂[3]	C₂₀H₂₄O₂[4][5]
Molecular Weight	327.46 g/mol [3]	296.4 g/mol [4][5]
Appearance	Crystalline Solid	Fine, white to creamy white crystalline powder[4][5]
Solubility	Poorly soluble in water[1][2].	Insoluble in water[6]. Soluble in ethanol (B145695) (~30 mg/mL), DMSO (~20 mg/mL), acetone, and vegetable oils[4][5].

Recommended Materials and Reagents

APIs and Excipients:

• Norelgestromin (USP grade or equivalent)

• Ethinyl Estradiol (USP grade or equivalent)

• Ethanol (Dehydrated Alcohol, USP, 200 proof)

• Polysorbate 80 (USP/NF grade)[1]

• Sterile Water for Injection (SWFI)

Equipment and Supplies:

• Analytical balance

• Volumetric flasks (Class A)

• Magnetic stirrer and stir bars

• Sterile glass vials and closures

• Syringes and sterile syringe filters (e.g., 0.22 µm PVDF)

• High-Performance Liquid Chromatography (HPLC) system with UV detector

• pH meter

• Low-sorbing IV administration sets[2]

Experimental Protocols

Protocol 1: Preparation of Concentrated Stock Solution

This protocol describes the preparation of a concentrated stock solution, which will be used for the final dilution into the IV infusion bag.

• Solvent Preparation : Prepare a co-solvent solution by mixing equal volumes of Ethanol and Polysorbate 80 (1:1 v/v).

• Weighing APIs : Accurately weigh the required amounts of Norelgestromin and Ethinyl Estradiol.

• Dissolution : Transfer the weighed APIs into a suitable volumetric flask. Add a portion of the co-solvent solution and sonicate or vortex until the APIs are completely dissolved.

• Final Volume : Add the co-solvent solution to the final target volume and mix thoroughly to ensure homogeneity.

• Storage : Store the concentrated stock solution in a refrigerator at approximately 4°C[1][2]. The solution has been found to be chemically stable for up to 9 days under these conditions[1][2].

Protocol 2: Preparation of Intravenous (IV) Infusion Solution

This protocol details the aseptic dilution of the concentrated stock solution to the final concentration for administration.

• Aseptic Environment : Perform all steps in a laminar flow hood or a certified cleanroom to maintain sterility.

• Dilution Calculation : Calculate the required volume of the concentrated stock solution needed to achieve the final target concentrations in the IV bag. A study successfully formulated a solution with final concentrations of 252 µg of norelgestromin and 25 µg of ethinyl estradiol[1].

• Preparation : Using a sterile syringe, withdraw the calculated volume of the concentrated stock solution.

• Final Admixture : Inject the stock solution into a pre-filled IV bag containing a known volume of Sterile Water for Injection (SWFI). The final formulation should contain 2.5% ethanol and 2.5% polysorbate 80 as a cosolvent/surfactant system[1].

• Mixing : Gently invert the IV bag several times to ensure uniform distribution of the drug components.

• Final Concentration Example : To obtain a final drug solution of 25 µg/mL ethinyl estradiol and 252 µg/mL norelgestromin, a concentrated stock solution is diluted with sterile water for injection containing 2.5% ethanol and 2.5% polysorbate 80[1].

IV Solution Formulation Workflow.

Protocol 3: Chemical Stability Assessment

Stability testing is critical to ensure the integrity of the formulation throughout the study duration.

• Sample Preparation : Prepare the IV solution as described in Protocol 2.

• Storage Conditions : Store samples of the IV solution at room temperature (e.g., 19.5 ± 0.5 °C) and the concentrated stock solution under refrigeration (e.g., 3.7 ± 0.6 °C)[2].

• Time Points : Withdraw aliquots for analysis at predetermined time points (e.g., Day 0, 1, 3, 5, 7, 9).

• Analytical Method : Analyze the concentration of Norelgestromin and Ethinyl Estradiol using a validated stability-indicating HPLC-UV method. Polysorbate 80 can interfere with chromatographic analysis, requiring specific method development to ensure accurate quantification[1].

• Acceptance Criteria : The formulation is considered stable if the drug concentration remains within 90-110% of the initial concentration, and no significant degradation products are observed[1][2].

Stability Data Summary[1][2]	Concentrated Stock Solution (Refrigerated)	IV Infusion Solution (Room Temp)
Norelgestromin Assay (% Initial)	90.0 - 98.5% after 9 days	90.9 - 98.8% after 9 days
Ethinyl Estradiol Assay (% Initial)	91.8 - 100.9% after 9 days	92.7 - 100.8% after 9 days
Conclusion	Chemically stable for at least 9 days	Chemically stable for at least 9 days

Protocol 4: Bioavailability Study Workflow

This protocol outlines the key steps for conducting a bioavailability study using the prepared IV formulation.

• Subject Enrollment : Recruit healthy, non-pregnant female subjects who meet the inclusion criteria for hormonal contraceptive studies[7].

• IV Administration : Administer the IV solution via infusion. A study on a similar formulation used a drip rate of 1 mL/min over a 60-minute period[2].

• Blood Sampling : Collect blood samples into appropriate anticoagulant tubes at predefined time points (e.g., pre-dose, and multiple points post-dose such as 0.25, 0.5, 1, 2, 4, 8, 12, 24, 48, 72 hours).

• Plasma Processing : Centrifuge the blood samples to separate the plasma.

• Sample Storage : Store the plasma samples frozen at -20°C or -80°C until analysis.

• Bioanalytical Quantification : Analyze the concentration of norelgestromin and ethinyl estradiol in plasma samples using a validated bioanalytical method, such as LC-MS/MS[8][9][10].

• Pharmacokinetic Analysis : Calculate key pharmacokinetic parameters (e.g., AUC, Cmax, Tmax, t1/2) using appropriate software.

Bioavailability Study Workflow.

Data Presentation and Expected Results

IV Formulation Compatibility

Adsorption of the active drugs to IV administration sets is a potential issue. A study evaluated the compatibility of the described formulation with a low-sorbing administration set, with and without an inline filter[2].

IV Set Component	Norelgestromin Recovery (%)	Ethinyl Estradiol Recovery (%)	Note
Administration Set (No Filter)	99.2 - 100.3%[2]	96.3 - 102.7%[2]	Compatible with both drugs.
Inline Filter	98.1 - 99.8%[2]	95.9 - 97.4%[2]	Some adsorption of ethinyl estradiol was noted.

Bioanalytical Method

For the quantification of norelgestromin and ethinyl estradiol in plasma, a highly sensitive and selective method like LC-MS/MS is required due to the low circulating concentrations.

• Method : Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

• Sample Preparation : Typically involves protein precipitation followed by liquid-liquid extraction or solid-phase extraction (SPE)[9][11].

• Derivatization : For ethinyl estradiol, derivatization with dansyl chloride can significantly enhance sensitivity in mass spectrometry[9][10][11][12].

• Quantification Range : Validated methods have achieved lower limits of quantification (LLOQ) in the picogram per milliliter range (e.g., 2.5-500 pg/mL for EE)[9][10].

Conclusion

The protocols outlined in this application note provide a comprehensive framework for the successful formulation of a stable intravenous solution of norelgestromin and ethinyl estradiol. By utilizing a co-solvent system of ethanol and polysorbate 80, the poor aqueous solubility of these compounds can be overcome, enabling the execution of pivotal absolute bioavailability and pharmacokinetic studies[1][2]. Adherence to these detailed methods for preparation, stability testing, and bioanalysis will ensure the generation of reliable and accurate data for drug development and regulatory submissions.

References

• 1. Norelgestromin/ethinyl estradiol intravenous infusion formulation optimization, stability and compatibility testing: A case study to overcome polysorbate 80 interference in chromatographic analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medkoo.com [medkoo.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. Ethinylestradiol | C20H24O2 | CID 5991 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. accessdata.fda.gov [accessdata.fda.gov]
• 8. Simultaneous determination of norethindrone and ethinyl estradiol in human plasma by high performance liquid chromatography with tandem mass spectrometry--experiences on developing a highly selective method using derivatization reagent for enhancing sensitivity. | Semantic Scholar [semanticscholar.org]
• 9. Simultaneous determination of norethindrone and ethinyl estradiol in human plasma by high performance liquid chromatography with tandem mass spectrometry--experiences on developing a highly selective method using derivatization reagent for enhancing sensitivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. lcms.cz [lcms.cz]

Experimental Design for Studying the Effects of "Ortho-Evra" on Non-Target Tissues

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed experimental framework for investigating the potential effects of the contraceptive patch "Ortho-Evra" on non-target tissues. The active ingredients of Ortho-Evra, norelgestromin (B1679859) (a progestin) and ethinyl estradiol (B170435) (an estrogen), exert their primary effects on the reproductive system to prevent pregnancy. However, the systemic distribution of these synthetic hormones raises concerns about their impact on other physiological systems.[1][2][3][4][5][6][7][8][9] This guide outlines protocols for assessing the effects of Ortho-Evra on the liver, cardiovascular system, and central nervous system using both in vivo and in vitro models. The provided methodologies are intended to enable researchers to generate robust and reproducible data to better understand the off-target effects of this hormonal contraceptive.

Introduction

Ortho-Evra is a transdermal contraceptive patch that delivers a continuous dose of norelgestromin and ethinyl estradiol.[4] While its efficacy in preventing ovulation is well-established, the systemic exposure to these synthetic hormones may lead to unintended consequences in non-target tissues.[1][2][3][5][7] Documented side effects include an increased risk of venous thromboembolism, potential alterations in liver function, and mood changes, suggesting that the cardiovascular system, liver, and central nervous system are key areas for investigation.[1][3][4][5][6][7][8][9]

This document provides a comprehensive set of protocols to study these potential off-target effects. The experimental design incorporates both in vivo studies using rodent models to capture systemic effects and in vitro assays to investigate cellular and molecular mechanisms.

In Vivo Experimental Design: Rodent Model

A robust in vivo model is crucial for understanding the systemic effects of Ortho-Evra. Female Sprague-Dawley rats or C57BL/6 mice are suitable models for this purpose.

2.1. Animal Model and Treatment Groups

• Animals: Female Sprague-Dawley rats (8-10 weeks old) or C57BL/6 mice (8-10 weeks old).

• Housing: Animals should be housed in a controlled environment with a 12-hour light/dark cycle and ad libitum access to food and water.

• Treatment Groups (n=10-12 animals per group):

  • Control Group: Vehicle-only administration (e.g., sesame oil subcutaneously).

  • Ortho-Evra Group: Transdermal patch application scaled to the animal's body surface area to mimic human-equivalent doses of norelgestromin and ethinyl estradiol.

  • Ethinyl Estradiol (EE) Only Group: Administration of ethinyl estradiol alone to isolate its effects.

  • Norelgestromin (NGMN) Only Group: Administration of norelgestromin alone to isolate its effects.

• Duration of Treatment: 8 weeks to assess chronic exposure effects.

2.2. Experimental Workflow

Caption: Experimental workflow for in vivo rodent study.

Protocols for Non-Target Tissue Assessment

3.1. Liver Function Assessment

Rationale: The liver is the primary site of steroid hormone metabolism, and hormonal contraceptives have been associated with altered liver function and, in rare cases, liver tumors.[5][8]

3.1.1. Serum Biochemistry

Protocol:

• Blood Collection: At the time of sacrifice, collect blood via cardiac puncture into serum separator tubes.

• Serum Separation: Allow blood to clot at room temperature for 30 minutes, then centrifuge at 2000 x g for 15 minutes at 4°C.[10]

• Analysis: Analyze the serum for the following liver function markers using an automated biochemical analyzer or commercially available assay kits.

  • Alanine Aminotransferase (ALT)[5][10][11]

  • Aspartate Aminotransferase (AST)[10][12]

  • Alkaline Phosphatase (ALP)[10][12]

  • Total Bilirubin[10]

• Data Presentation:

Parameter	Control Group (Mean ± SD)	Ortho-Evra Group (Mean ± SD)	EE Only Group (Mean ± SD)	NGMN Only Group (Mean ± SD)
ALT (U/L)
AST (U/L)
ALP (U/L)
Total Bilirubin (mg/dL)

3.1.2. Histopathology

Protocol:

• Tissue Collection: Immediately after sacrifice, perfuse the liver with phosphate-buffered saline (PBS) followed by 4% paraformaldehyde.

• Fixation and Processing: Excise the liver and fix in 4% paraformaldehyde for 24 hours, then process for paraffin (B1166041) embedding.

• Staining: Section the liver tissue (5 µm) and stain with Hematoxylin and Eosin (H&E) for general morphology and Oil Red O for lipid accumulation.

• Analysis: A qualified pathologist should blindly evaluate the slides for signs of inflammation, necrosis, steatosis, and any cellular abnormalities.

3.2. Cardiovascular System Assessment

Rationale: Estrogens and progestins can influence the coagulation cascade and endothelial function, and Ortho-Evra has been linked to an increased risk of venous thromboembolism.[1][3][7]

3.2.1. Coagulation Assays

Protocol:

• Plasma Collection: Collect blood into tubes containing 3.2% sodium citrate (B86180).

• Plasma Separation: Centrifuge at 1500 x g for 15 minutes to obtain platelet-poor plasma.[13][14]

• Analysis:

  • Prothrombin Time (PT): Measures the integrity of the extrinsic and common coagulation pathways.[14][15]

  • Activated Partial Thromboplastin Time (aPTT): Measures the integrity of the intrinsic and common pathways.[3][13][14][15]

  • Perform these assays using a coagulometer and commercially available reagents according to the manufacturer's instructions.

3.2.2. Platelet Aggregation Assay

Protocol:

• Platelet-Rich Plasma (PRP) Preparation: Collect blood into citrate tubes. Centrifuge at a low speed (200 x g) for 10 minutes to obtain PRP.[16][17][18][19]

• Platelet Count Adjustment: Adjust the platelet count in the PRP to a standardized concentration (e.g., 2.5 x 10⁸ platelets/mL) with platelet-poor plasma.

• Aggregometry: Perform platelet aggregation studies using an aggregometer.[20] Measure the change in light transmittance after adding agonists such as adenosine (B11128) diphosphate (B83284) (ADP) and collagen.[20][21][22]

• Data Presentation:

Parameter	Control Group (Mean ± SD)	Ortho-Evra Group (Mean ± SD)	EE Only Group (Mean ± SD)	NGMN Only Group (Mean ± SD)
PT (seconds)
aPTT (seconds)
Platelet Aggregation (% max) - ADP
Platelet Aggregation (% max) - Collagen

3.3. Central Nervous System Assessment

Rationale: Steroid hormones can cross the blood-brain barrier and influence neuronal function, potentially leading to changes in mood and behavior.[6]

3.3.1. Elevated Plus Maze (EPM) for Anxiety-Like Behavior

Protocol:

• Apparatus: A plus-shaped maze with two open and two closed arms, elevated from the floor.[16][17][23][24][25]

• Procedure: Place the animal in the center of the maze facing an open arm and allow it to explore freely for 5 minutes.[16][23][24][25]

• Data Collection: Record the time spent in and the number of entries into the open and closed arms using a video tracking system.[23]

• Analysis: Calculate the percentage of time spent in the open arms and the percentage of open arm entries. A decrease in these parameters is indicative of increased anxiety-like behavior.

3.3.2. Forced Swim Test (FST) for Depressive-Like Behavior

Protocol:

• Apparatus: A cylindrical container filled with water (23-25°C) to a depth where the animal cannot touch the bottom.[18][19][26][27]

• Procedure: Place the animal in the water for a 6-minute test session.[27]

• Data Collection: Record the duration of immobility during the last 4 minutes of the test. Immobility is defined as the absence of movement except for small motions to keep the head above water.[18]

• Analysis: An increase in immobility time is interpreted as a sign of behavioral despair, a correlate of depressive-like behavior.[18]

• Data Presentation:

Parameter	Control Group (Mean ± SD)	Ortho-Evra Group (Mean ± SD)	EE Only Group (Mean ± SD)	NGMN Only Group (Mean ± SD)
EPM: % Time in Open Arms
EPM: % Open Arm Entries
FST: Immobility Time (seconds)

Signaling Pathway Analysis

Rationale: Ethinyl estradiol and norelgestromin exert their effects by binding to estrogen and progesterone (B1679170) receptors, respectively, which can trigger various intracellular signaling cascades. The Mitogen-Activated Protein Kinase (MAPK) and Phosphatidylinositol 3-Kinase (PI3K)/Akt pathways are key signaling networks involved in cell proliferation, survival, and metabolism, and are known to be modulated by steroid hormones.[26][27]

4.1. Western Blot Analysis

Protocol:

• Tissue Homogenization: Homogenize frozen liver, heart, and brain tissue samples in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein (20-30 µg) on a polyacrylamide gel and transfer to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST).

  • Incubate with primary antibodies against total and phosphorylated forms of key signaling proteins (e.g., ERK1/2, p38 MAPK, JNK, Akt, mTOR).[2][4][21][22]

  • Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection and Analysis: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and quantify the band intensities using densitometry software.[2] Normalize the levels of phosphorylated proteins to the total protein levels.

4.2. Signaling Pathway Diagrams

References

• 1. Temporal- and dose-dependent hepatic gene expression changes in immature ovariectomized mice following exposure to ethynyl estradiol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. grtc.ucsd.edu [grtc.ucsd.edu]
• 4. researchgate.net [researchgate.net]
• 5. mmpc.org [mmpc.org]
• 6. Estrogen and the Vascular Endothelium: The Unanswered Questions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Minimal effect of estrogens on endothelial cell growth and production of prostacyclin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. drugs.com [drugs.com]
• 9. Alterations in the Rat Serum Proteome During Liver Injury from Acetaminophen Exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Inexpensive, Accurate, and Stable Method to Quantitate Blood Alanine Aminotransferase (ALT) Levels [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Screening Tests in Haemostasis: The APTT [practical-haemostasis.com]
• 13. researchgate.net [researchgate.net]
• 14. assets.human.de [assets.human.de]
• 15. catalog.labcorp.com [catalog.labcorp.com]
• 16. Vista do A standardized research protocol for plateletrich plasma (PRP) preparation in rat [periodicos.univille.br]
• 17. jvas.in [jvas.in]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. journals.physiology.org [journals.physiology.org]
• 23. Estrogen Effects on Cognitive and Synaptic Health Over the Lifecourse - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Progesterone-estrogen interactions in synaptic plasticity and neuroprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Frontiers | The Impact of Estrogen and Estrogen-Like Molecules in Neurogenesis and Neurodegeneration: Beneficial or Harmful? [frontiersin.org]
• 26. neurology.org [neurology.org]
• 27. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimization of Patch Adhesion in Animal Models

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing transdermal patch adhesion in animal models. Below you will find troubleshooting guides, frequently asked questions, quantitative data summaries, and detailed experimental protocols to address common challenges encountered during in vivo studies.

Troubleshooting Guide

This guide addresses specific issues that may arise during the application and wear of transdermal patches in animal models.

Question	Answer
Why is the patch peeling off prematurely?	Premature peeling is often caused by inadequate skin preparation, moisture from sweat or the environment, or friction from the animal's movement or caging. Ensure the application site is clean, dry, and free of oils.[1] Consider using an adhesive wipe to enhance bonding and allow the patch to set for 30-60 minutes before the animal resumes normal activity.[1]
What should I do if the animal is irritating the patch?	Skin irritation can lead to scratching or biting at the patch.[2] Observe the site for signs of redness, swelling, or inflammation. It may be necessary to relocate the patch to a less accessible area, such as between the shoulder blades. Using a protective wrap or bandage over the patch can also deter the animal.[3] If irritation persists, consider a different adhesive formulation.
How can I prevent the patch from detaching in long-haired animals?	Hair significantly interferes with patch adhesion. The application site should be carefully shaved to ensure direct contact between the adhesive and the skin.[3] Take care to avoid irritating the skin during shaving.[2]
The patch adhesive is leaving a residue on the skin. Is this a problem?	Adhesive residue can indicate poor cohesive strength of the adhesive. While not always detrimental to drug delivery, it can be an aesthetic issue and may cause minor skin irritation. If significant residue remains, it could suggest that the adhesive formulation is not optimal for the specific skin type or conditions.
Why are my adhesion results inconsistent across animals of the same species?	Biological factors such as age, gender, skin hydration, and metabolism can influence patch adhesion.[4] Additionally, variations in activity levels and individual skin characteristics can contribute to inconsistent results. Standardizing the application procedure and environmental conditions as much as possible can help minimize variability.

Frequently Asked Questions (FAQs)

Q1: What is the best location to apply a transdermal patch on a rodent? A1: The ideal application site for rodents is an area with minimal hair that is difficult for the animal to reach, such as the dorsal thoracic region (between the shoulder blades). This location minimizes the chances of the animal licking, scratching, or rubbing off the patch.[3]

Q2: How should I prepare the skin before applying the patch? A2: Proper skin preparation is critical for optimal adhesion. The area should be clipped of hair, not shaved with a razor, to avoid abrasions.[5] Clean the site with lukewarm water or isopropyl alcohol to remove dirt and oils.[2][5] Ensure the skin is completely dry before patch application.[6]

Q3: Can I use a protective bandage over the patch? A3: Yes, a protective wrap or bandage can help secure the patch, especially in active animals or in situations where there is a risk of the patch being dislodged.[3] However, ensure the bandage is not too tight, as this could cause discomfort or affect blood flow.

Q4: How do I quantitatively measure patch adhesion? A4: Patch adhesion can be quantitatively assessed using several methods, including peel adhesion, shear adhesion (holding power), and tack tests.[7][8] These tests measure the force required to remove the patch, its resistance to sliding, and its initial stickiness, respectively.[7][8][9]

Q5: Are there standardized scoring systems for in vivo patch adhesion? A5: Yes, regulatory agencies like the FDA and EMA have guidelines that include scoring systems to quantify patch adhesion in vivo.[10] These systems typically use a numerical scale to rate the percentage of patch detachment at various time points. For example, the FDA uses a 5-point scale where 0 = ≥90% adhered and 4 = completely detached.

Quantitative Data Summary

The following tables summarize key quantitative parameters related to patch adhesion studies.

Table 1: In Vivo Patch Adhesion Scoring (Based on FDA Guidelines)

Score	Adhesion Percentage	Description
0	≥ 90%	Essentially no lift off the skin
1	≥ 75% to < 90%	Some edges peeling
2	≥ 50% to < 75%	Less than half of the patch is lifted
3	> 0% to < 50%	More than half of the patch is lifted
4	0%	Patch is completely detached

Table 2: Common Adhesion Test Parameters

Test	Parameter Measured	Typical Units	Description
Peel Adhesion	Peel Force	N/25 mm or g/in	Force required to remove the patch from the skin at a specific angle and speed.
Shear Adhesion	Time to Failure	minutes or hours	Time it takes for a standard area of the patch to slide off a surface under a constant load.[6]
Tack Adhesion	Tack Force	N or g	The force required to separate the adhesive from a surface immediately after application with light pressure.[2][3]

Detailed Experimental Protocols

1. Protocol for Peel Adhesion Test

• Objective: To measure the force required to peel a transdermal patch from the skin of an animal model.

• Materials:

  • Transdermal patches

  • Animal model (e.g., rat, guinea pig)

  • Clippers

  • Isopropyl alcohol and gauze

  • Tensile tester with a peel adhesion fixture

• Procedure:

  • Anesthetize the animal according to the approved institutional protocol.

  • Prepare the application site by clipping the fur and cleaning the skin with isopropyl alcohol. Allow the skin to air dry completely.

  • Apply the transdermal patch to the prepared site and press down firmly for a standardized amount of time (e.g., 30 seconds) with a standardized weight to ensure uniform application.

  • After a predetermined wear time, attach the free end of the patch to the grip of the tensile tester.

  • Peel the patch from the skin at a constant speed (e.g., 300 mm/min) and at a specific angle (typically 90° or 180°).

  • Record the force required to peel the patch. The average force over the peeling distance is reported as the peel adhesion force.

2. Protocol for Shear Adhesion (Holding Power) Test

• Objective: To determine the cohesive strength of the patch's adhesive and its ability to resist shear forces.

• Materials:

  • Transdermal patches

  • Animal model

  • Clippers

  • Isopropyl alcohol and gauze

  • A weighted system for applying shear force

• Procedure:

  • Prepare the animal and apply the patch as described in the peel adhesion test protocol.

  • After the specified wear time, position the animal so that the patch is on a vertical surface.

  • Attach a standard weight (e.g., 100 g) to the bottom edge of the patch.

  • Record the time it takes for the patch to slide a specific distance (e.g., 1 inch) or to completely detach from the skin.

3. Protocol for Tack Adhesion Test

• Objective: To measure the initial stickiness of the patch adhesive.

• Materials:

  • Transdermal patches

  • Probe tack tester

  • Animal model

  • Clippers

  • Isopropyl alcohol and gauze

• Procedure:

  • Prepare the animal as described previously.

  • Bring the probe of the tack tester, with the patch adhesive facing outward, into contact with the prepared skin surface at a controlled speed.

  • Apply a specified light pressure for a short, standardized duration.

  • Withdraw the probe at a controlled speed.

  • The instrument measures the maximum force required to break the adhesive bond, which is recorded as the tack force.

Experimental Workflow and Logical Relationships

The following diagram illustrates the typical workflow for evaluating transdermal patch adhesion in an animal model.

Caption: Workflow for in vivo patch adhesion studies.

References

• 1. formulationbio.com [formulationbio.com]
• 2. testinglab.com [testinglab.com]
• 3. researchgate.net [researchgate.net]
• 4. formulationbio.com [formulationbio.com]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. Experimental methodology used for testing in vivo adhesion of composite meshes for incisional hernia repair: a scoping review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. amarintech.com [amarintech.com]
• 10. formulationbio.com [formulationbio.com]

Refining protocols for long-term administration of transdermal hormonal contraceptives in vivo

This technical support center provides troubleshooting guidance and frequently asked questions for researchers and drug development professionals working with the long-term in vivo administration of transdermal hormonal contraceptives.

Troubleshooting Guides

This section addresses specific issues that may arise during your experiments, offering potential causes and solutions in a question-and-answer format.

Issue 1: Significant Skin Irritation or Inflammation at the Application Site

Question: We are observing significant erythema, edema, and even eschar formation at the patch application site in our animal models after a few days of administration. What could be the cause and how can we mitigate this?

Answer:

Skin irritation is a common challenge with transdermal systems. The potential causes can be multifactorial, involving the adhesive, the active pharmaceutical ingredients (APIs), or other excipients in the patch formulation.

Potential Causes & Solutions:

• Adhesive Irritation: The pressure-sensitive adhesive is a frequent cause of contact dermatitis.

  • Solution: Screen different biocompatible adhesives (e.g., silicone-based vs. acrylate-based) to find one that is less irritating to your specific animal model's skin. Ensure the adhesive allows for some level of moisture vapor transmission to prevent occlusion.

• Excipient-Related Irritation: Penetration enhancers or other formulation excipients can cause irritation.

  • Solution: Review the patch formulation. Can the concentration of the penetration enhancer be optimized? Consider patch-off periods (e.g., 24 hours on, 8 hours off) if the therapeutic window of the hormones allows, to let the skin recover.

• API-Related Irritation: The hormonal agents themselves might be contributing to the irritation at high concentrations.

  • Solution: Evaluate if the drug loading can be reduced without compromising the therapeutic flux.

• Mechanical Stress: Improper application or the use of overly rigid patch materials can cause mechanical stress.

  • Solution: Ensure the application site is carefully prepared (shaved, not abraded) and that the patch is applied smoothly without wrinkles. Use a flexible backing material that moves with the skin.

Troubleshooting Workflow for Skin Irritation:

Caption: Troubleshooting workflow for skin irritation.

Issue 2: Inconsistent or Low Plasma Hormone Concentrations

Question: Our pharmacokinetic data shows high inter-subject variability and lower-than-expected plasma concentrations of the progestin and/or estrogen. What are the likely causes?

Answer:

Inconsistent absorption is a critical issue that can compromise the validity of long-term efficacy studies. The problem often lies at the skin-patch interface or with the formulation itself.

Potential Causes & Solutions:

• Poor Adhesion: If the patch is not fully adhered, the surface area for drug delivery is reduced, leading to lower flux.

  • Solution: Implement a robust patch adhesion scoring system (see table below). For animal models, consider using a non-constrictive protective wrap or jacket to prevent the animal from disturbing the patch. Ensure the application site is clean and dry.

• Skin Metabolism: Some hormones can be metabolized by enzymes within the skin (e.g., esterases, reductases), reducing the amount of active drug reaching systemic circulation.

  • Solution: This is an inherent biological challenge. Quantify metabolites in both skin homogenates and plasma to understand the extent of the issue. If significant, a different progestin or a formulation with a metabolic inhibitor might be needed.

• Formulation Issues: The drug may be crystallizing in the patch matrix over time, reducing its thermodynamic activity and thus its ability to partition into the skin.

  • Solution: Conduct stability studies on the patch formulation. Use microscopy to check for crystal growth over the intended wear period. Reformulating with crystallization inhibitors may be necessary.

• Skin Hydration & Blood Flow: Variations in skin hydration and local blood flow can significantly alter drug absorption.

  • Solution: Acclimatize animals to the housing conditions for a sufficient period. Control for ambient temperature and humidity. Rotate the application site for each new patch to avoid compromising the skin barrier at a single location.

Troubleshooting Decision Tree for Inconsistent Delivery:

Caption: Decision tree for troubleshooting inconsistent drug delivery.

Frequently Asked Questions (FAQs)

Q1: What is the most appropriate animal model for long-term transdermal contraceptive studies? A1: The choice depends on the specific research question. The hairless guinea pig and the domestic pig are often used because their skin is morphologically and functionally similar to human skin. For longer-term studies where handling and cost are concerns, rabbits are also frequently used, although their skin is more permeable than human skin, which must be factored into data interpretation.

Q2: How should we prepare the skin application site on animal models? A2: The goal is to remove hair without damaging the stratum corneum. Use electric clippers to carefully shave the application site (e.g., the dorsal flank) 24 hours before patch application. Avoid using depilatory creams, which can chemically irritate the skin, or wet shaving with a razor, which can cause micro-abrasions and artificially enhance absorption. Clean the site with a 70% isopropyl alcohol wipe and allow it to air dry completely before applying the patch.

Q3: How often should the application site be rotated? A3: For long-term studies, it is critical to rotate the application site with each new patch application. This prevents cumulative irritation and damage to the skin barrier at a single site, which could otherwise lead to artificially high absorption over time. A common practice is to alternate between the left and right dorsal flanks.

Q4: What is the target signaling pathway for hormonal contraceptives? A4: Hormonal contraceptives primarily act on the Hypothalamic-Pituitary-Ovarian (HPO) axis. The exogenous progestin suppresses the release of Gonadotropin-Releasing Hormone (GnRH) from the hypothalamus, which in turn suppresses the release of Luteinizing Hormone (LH) and Follicle-Stimulating Hormone (FSH) from the pituitary. This prevents follicular development and ovulation. The exogenous estrogen component helps to stabilize the endometrium and provides cycle control, while also contributing to the suppression of FSH.

Simplified HPO Axis Signaling:

Caption: Simplified diagram of the HPO axis under hormonal control.

Data Presentation & Key Parameters

Quantitative data should be meticulously recorded. Below are examples of tables for standardizing data collection.

Table 1: Example Skin Irritation Scoring System (Modified Draize Test)

Score	Erythema and Eschar Formation	Edema Formation
0	No erythema	No edema
1	Very slight erythema (barely perceptible)	Very slight edema (barely perceptible)
2	Well-defined erythema	Slight edema (edges of area well defined by raising)
3	Moderate to severe erythema	Moderate edema (raised approximately 1 mm)
4	Severe erythema (beet redness) to slight eschar formation	Severe edema (raised more than 1 mm and extending)

The Primary Dermal Irritation Index (PDII) is calculated by summing the average scores for erythema and edema at each observation point.

Table 2: Example Patch Adhesion Scoring System

Score	Description	% Adhered
0	Essentially no lifting from the skin	> 95%
1	Small areas of lifting at the edges	90-95%
2	Some lifting (<50%) but patch remains attached	50-89%
3	Significant lifting (>50%) with potential for patch to detach	< 50%
4	Patch is detached	0%

Experimental Protocols

Protocol 1: In Vivo Pharmacokinetic (PK) Study

• Animal Model: Select appropriate species (e.g., female New Zealand White rabbits, ~3-4 kg). Acclimatize animals for at least 7 days.

• Dosing Groups:

  • Group 1: Transdermal Patch (n=6)

  • Group 2: Intravenous (IV) bolus of hormones (for bioavailability calculation, n=6)

• Patch Application:

  • Twenty-four hours prior to dosing, shave a ~10 cm x 10 cm area on the dorsal flank.

  • Clean the site with 70% isopropyl alcohol and let dry.

  • Apply the transdermal patch and press firmly for 30 seconds.

  • Consider using a protective jacket to prevent patch removal.

• Blood Sampling:

  • Collect blood samples (~1 mL) from the marginal ear vein into EDTA-containing tubes at pre-dose (0 h) and at 1, 2, 4, 8, 12, 24, 48, 72, 96, 120, 144, and 168 hours post-application.

  • Centrifuge blood at 4000 rpm for 10 minutes at 4°C to separate plasma.

  • Store plasma samples at -80°C until analysis.

• Bioanalysis:

  • Analyze plasma concentrations of the hormones using a validated LC-MS/MS (Liquid Chromatography with tandem mass spectrometry) method.

• Data Analysis:

  • Calculate PK parameters including Cmax (maximum concentration), Tmax (time to Cmax), and AUC (area under the curve) using non-compartmental analysis software.

  • Calculate absolute bioavailability (F%) using the formula: F% = (AUC_transdermal / AUC_IV) * (Dose_IV / Dose_transdermal) * 100.

Protocol 2: Local Tolerance and Skin Irritation Assessment

• Animal Model: Use the same species as the main study (e.g., rabbits).

• Procedure:

  • Apply the active transdermal patch to one flank and a placebo patch (without APIs) to the contralateral flank. An untreated site serves as a negative control.

  • Observe the application sites at 1, 24, 48, 72, and 96 hours after patch application (and subsequent removal).

  • Score for erythema and edema using the system outlined in Table 1.

• Histopathology (Optional but recommended):

  • At the end of the observation period, euthanize the animals.

  • Collect full-thickness skin samples from the application sites.

  • Fix samples in 10% neutral buffered formalin, embed in paraffin, section, and stain with Hematoxylin and Eosin (H&E).

  • A veterinary pathologist should examine the slides for signs of inflammation, acanthosis, hyperkeratosis, and other cellular changes.

Troubleshooting variability in pharmacokinetic data from "Ortho-Evra" studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the pharmacokinetic (PK) properties of the "Ortho-Evra" contraceptive patch.

Frequently Asked Questions (FAQs)

Q1: What are the key pharmacokinetic parameters for norelgestromin (B1679859) and ethinyl estradiol (B170435) when delivered by the Ortho-Evra patch?

A1: The pharmacokinetic profile of the Ortho-Evra patch is distinct from oral contraceptives, characterized by higher steady-state concentrations (Css) and lower peak concentrations (Cmax)[1]. Key PK parameters for the active components, norelgestromin (NGMN) and ethinyl estradiol (EE), are summarized below.

Parameter	Norelgestromin (NGMN)	Ethinyl Estradiol (EE)	Reference
Time to Plateau	~48 hours	~48 hours	[2][3]
Steady State (Css)	0.305 - 1.53 ng/mL	11.2 - 137 pg/mL	[2]
Elimination Half-Life	~28 hours	~17 hours	[2]

Q2: What is the expected inter-subject variability in pharmacokinetic studies of Ortho-Evra?

A2: A notable level of inter-subject variability is expected in pharmacokinetic studies of the Ortho-Evra patch. The coefficient of variation (CV) for key pharmacokinetic parameters such as Cmax and AUC is generally in the range of 25% to 45%[4]. This inherent variability should be considered during study design and data analysis.

Q3: How does the application site affect the absorption of norelgestromin and ethinyl estradiol?

A3: The application site can influence the absorption of the hormones from the Ortho-Evra patch. Absorption from the buttock, upper outer arm, and torso are generally equivalent[5][6]. However, application to the abdomen may result in approximately 20% lower absorption of both norelgestromin and ethinyl estradiol[5]. Despite this difference, serum concentrations from abdominal application typically remain within the therapeutic range[5][6]. For bioequivalence studies, it is crucial to standardize the application site.

Troubleshooting Guide

This guide addresses common issues encountered during pharmacokinetic studies of the Ortho-Evra patch.

Issue 1: High variability in plasma concentrations between subjects.

• Possible Cause 1: Inconsistent Patch Application Site.

  • Troubleshooting: Ensure that the study protocol specifies a single application site for all subjects and that adherence to this is strictly monitored. The buttock, upper outer arm, or torso are recommended for consistent absorption[5][6].

• Possible Cause 2: Demographic Differences.

  • Troubleshooting: Age, body weight, and body surface area can contribute to variability in drug exposure[6]. It is important to record these demographic parameters for each subject and consider them as covariates in the pharmacokinetic analysis.

• Possible Cause 3: Poor Patch Adhesion.

  • Troubleshooting: Inadequate patch adhesion can lead to reduced drug delivery. The protocol should include clear instructions for patch application on clean, dry, and intact skin[7]. Adhesion should be monitored throughout the study. Studies have shown that even with exposure to heat, humidity, and exercise, the patch maintains good adhesion[8].

Issue 2: Lower than expected plasma concentrations.

• Possible Cause 1: Abdominal Patch Application.

  • Troubleshooting: As noted, application to the abdomen can lead to lower absorption[5]. If lower concentrations are consistently observed, verify the application site.

• Possible Cause 2: Incorrect Sample Handling and Storage.

  • Troubleshooting: Norelgestromin and ethinyl estradiol may be sensitive to degradation if not handled and stored properly. Plasma samples should be processed and stored at appropriate temperatures (e.g., -20°C or lower) as soon as possible after collection. Review and validate sample handling and storage procedures.

• Possible Cause 3: Analytical Method Sensitivity.

  • Troubleshooting: The concentrations of ethinyl estradiol, in particular, are very low in plasma. Ensure that the bioanalytical method, typically LC-MS/MS, has been validated and possesses adequate sensitivity to quantify the analytes accurately at the lower limit of quantification (LLOQ)[9].

Issue 3: Inconsistent results from the bioanalytical assay.

• Possible Cause 1: Matrix Effects in LC-MS/MS Analysis.

  • Troubleshooting: Components in the plasma matrix can interfere with the ionization of the analytes, leading to inaccurate quantification. It is essential to thoroughly validate the bioanalytical method for matrix effects as per regulatory guidelines[10][11]. This includes testing plasma from multiple sources.

• Possible Cause 2: Improper Sample Preparation.

  • Troubleshooting: Incomplete extraction or the presence of interfering substances can affect assay performance. The sample preparation method, which may involve liquid-liquid extraction (LLE) or solid-phase extraction (SPE), needs to be robust and reproducible. Derivatization with reagents like dansyl chloride is often used to enhance the sensitivity for ethinyl estradiol[12][13].

• Possible Cause 3: Instability of Analytes in the Biological Matrix.

  • Troubleshooting: The stability of norelgestromin and ethinyl estradiol in plasma under various conditions (e.g., freeze-thaw cycles, bench-top stability) must be evaluated during method validation[14]. If instability is suspected, re-evaluation of analyte stability under the exact study conditions is warranted.

Experimental Protocols

1. Bioanalytical Method for Norelgestromin and Ethinyl Estradiol in Human Plasma using LC-MS/MS

This protocol provides a general framework. Specific parameters should be optimized and validated in the laboratory.

• Sample Preparation:

  • Spike plasma samples (calibrators, quality controls, and unknown samples) with an appropriate internal standard (e.g., deuterated analogs of norelgestromin and ethinyl estradiol).

  • Perform liquid-liquid extraction with a suitable organic solvent (e.g., n-butyl chloride or a mixture of hexane (B92381) and ethyl acetate)[12].

  • Evaporate the organic layer to dryness under a stream of nitrogen.

  • For ethinyl estradiol, derivatization with dansyl chloride is often performed to improve ionization efficiency and sensitivity[12][13]. Reconstitute the dried extract in a derivatization solution and incubate.

  • Reconstitute the final residue in the mobile phase for injection into the LC-MS/MS system.

• Chromatographic Conditions:

  • Column: A reverse-phase C18 column is typically used.

  • Mobile Phase: A gradient elution with a mixture of an aqueous solvent (e.g., water with formic acid or ammonium (B1175870) formate) and an organic solvent (e.g., acetonitrile (B52724) or methanol) is common[12][15].

  • Flow Rate: Optimized for the specific column and system.

• Mass Spectrometric Conditions:

  • Ionization: Electrospray ionization (ESI) in positive mode is generally used.

  • Detection: Multiple Reaction Monitoring (MRM) is used for quantification, monitoring specific precursor-to-product ion transitions for each analyte and internal standard.

2. Pharmacokinetic Study Design: A General Overview

A typical pharmacokinetic study for the Ortho-Evra patch would involve the following:

• Study Population: Healthy female volunteers of reproductive age.

• Study Design: A single-dose or multiple-dose, open-label, crossover, or parallel-group design can be employed.

• Patch Application: A single Ortho-Evra patch is applied to a standardized location (e.g., buttock) for a specified duration (typically 7 days).

• Blood Sampling: Serial blood samples are collected at predefined time points before and after patch application (e.g., 0, 12, 24, 48, 72, 96, 120, 144, 168 hours).

• Sample Processing: Blood is collected into tubes containing an anticoagulant (e.g., EDTA), and plasma is separated by centrifugation and stored frozen until analysis.

• Data Analysis: Plasma concentration-time data are used to calculate key pharmacokinetic parameters such as AUC, Cmax, and Tmax using non-compartmental analysis.

Visualizations

Caption: A typical experimental workflow for an Ortho-Evra pharmacokinetic study.

Caption: A troubleshooting decision tree for high pharmacokinetic data variability.

Caption: Simplified metabolic pathways for the active components of Ortho-Evra.

References

• 1. Pharmacokinetics of a contraceptive patch (Evra™/Ortho Evra™) containing norelgestromin and ethinyloestradiol at four application sites - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Approaches to handling missing or “problematic” pharmacology data: Pharmacokinetics | Semantic Scholar [semanticscholar.org]
• 3. waters.com [waters.com]
• 4. Determination of Ethinyl Estradiol and Levonorgestrel in Human Plasma with Prednisone as Internal Standard Using Ultra-performance Liquid Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. norelgestromin and ethinyl estradiol transdermal system [glowm.com]
• 6. journal.r-project.org [journal.r-project.org]
• 7. researchgate.net [researchgate.net]
• 8. drugs.com [drugs.com]
• 9. researchgate.net [researchgate.net]
• 10. ema.europa.eu [ema.europa.eu]
• 11. How to validate a bioanalytical LC-MS/MS method for PK studies? [synapse.patsnap.com]
• 12. experts.umn.edu [experts.umn.edu]
• 13. lcms.cz [lcms.cz]
• 14. mass-spec.stanford.edu [mass-spec.stanford.edu]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Ethinyl Estradiol Adsorption in In Vitro Experiments

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you minimize the adsorption of ethinyl estradiol (B170435) (EE2) to labware during your in vitro experiments, ensuring the accuracy and reproducibility of your results.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments that could be related to the non-specific binding of ethinyl estradiol to your labware.

Issue 1: High Variability Between Replicate Wells or Tubes

Question: I am observing high variability in the results between my replicate wells/tubes in a cell-based assay with ethinyl estradiol. Could this be due to adsorption?

Answer: Yes, differential adsorption of ethinyl estradiol to the surfaces of individual wells or tubes is a likely cause of high variability. Hydrophobic compounds like EE2 can bind inconsistently to plastics such as polypropylene (B1209903) and polystyrene. This is a common issue in assays requiring high precision and can lead to unreliable data.[1][2][3]

Troubleshooting Steps:

• Assess Labware Material:

  • Problem: Standard polystyrene or polypropylene plates and tubes are known to adsorb hydrophobic compounds.

  • Solution: Switch to labware with lower binding properties. Glassware is generally a better option than plastics.[4] If plasticware is necessary, use products specifically marketed as "low-binding."

• Implement Pre-treatment of Labware:

  • Problem: The hydrophobic surfaces of untreated plasticware readily bind to ethinyl estradiol.

  • Solution: Coat the labware with a blocking agent like Bovine Serum Albumin (BSA) before use. This creates a hydrophilic barrier that prevents the steroid from adsorbing to the plastic.

• Modify Your Assay Buffer:

  • Problem: Aqueous buffers without proteins or detergents do little to prevent hydrophobic interactions between EE2 and the labware.

  • Solution: If your experimental design allows, include a low concentration (typically 0.01% to 0.1%) of a non-ionic detergent like Tween-20 or Triton X-100 in your assay buffer.[1] Alternatively, if compatible with your experiment, the presence of serum proteins in your media can significantly reduce adsorption.

Issue 2: Lower Than Expected Potency or Efficacy of Ethinyl Estradiol

Question: The observed potency (e.g., EC50) of ethinyl estradiol in my assay is much lower than expected from the literature. Could adsorption be the cause?

Answer: Absolutely. Significant adsorption of ethinyl estradiol to the labware will reduce its effective concentration in the solution available to your cells or in your binding assay. This leads to an underestimation of the compound's true potency.

Troubleshooting Steps:

• Quantify the Loss:

  • Action: Perform a simple recovery experiment. Prepare a known concentration of ethinyl estradiol in your assay medium and incubate it in the labware under the same conditions as your experiment. Then, measure the concentration of EE2 in the supernatant using a suitable analytical method (e.g., HPLC, LC-MS/MS). The difference between the initial and final concentrations will give you an estimate of the amount lost to adsorption.

• Switch to Inert Materials:

  • Action: For preparing stock solutions and for the assay itself, use glass vials, preferably silanized glass, to minimize adsorption.[4] Silanization creates a more inert and hydrophobic surface on the glass, which can repel the aqueous solution and reduce interactions with the analyte.

• Consider the Solvent:

  • Action: Ensure that the solvent used to dissolve and dilute the ethinyl estradiol is appropriate. While organic solvents like ethanol (B145695) or DMSO are necessary for initial stock solutions, the final concentration of the organic solvent in your aqueous assay medium should be low, as high concentrations can also affect cell health and assay performance.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the handling and use of ethinyl estradiol in in vitro experiments to prevent its loss due to adsorption.

Q1: Which type of labware material is best for working with ethinyl estradiol?

A1: For minimizing adsorption of hydrophobic compounds like ethinyl estradiol, the general hierarchy of materials from best to worst is:

• Silanized Borosilicate Glass: Offers the most inert surface.

• Borosilicate Glass: Generally exhibits lower adsorption than plastics.

• Low-Binding Polypropylene: Specially treated to reduce hydrophobic interactions.

• Standard Polypropylene and Polystyrene: These are the most common culprits for significant adsorption.

Q2: How do I prepare a BSA coating solution and coat my labware?

A2: A common protocol for BSA coating involves preparing a solution of 1% (w/v) BSA in a buffered saline solution (e.g., PBS).

• Add the BSA solution to your labware (e.g., wells of a microplate or microcentrifuge tubes) ensuring the entire surface that will be in contact with your experimental solution is covered.

• Incubate for at least 2 hours at room temperature or overnight at 4°C.

• Aspirate the BSA solution and wash the surfaces gently with sterile PBS or your assay buffer before use.

Q3: What is the optimal concentration of Tween-20 to use in my buffer?

A3: A concentration of 0.05% (v/v) Tween-20 is a good starting point for reducing non-specific binding in many biological assays.[1] However, the optimal concentration can vary depending on the specific assay and cell type, so it is advisable to test a range of concentrations (e.g., 0.01% to 0.1%) to find the best balance between reducing adsorption and not interfering with your experiment.

Q4: Will the presence of serum in my cell culture medium prevent ethinyl estradiol adsorption?

A4: Yes, the proteins in serum, particularly albumin, are very effective at preventing the adsorption of steroid hormones to plastic surfaces. These proteins can bind to ethinyl estradiol in the solution and also coat the surface of the labware, thus blocking the sites for non-specific binding. If your experimental design allows for the presence of serum, this is one of the most effective ways to mitigate adsorption.

Q5: How should I prepare and store my ethinyl estradiol stock solutions?

A5: Ethinyl estradiol is sparingly soluble in aqueous solutions.

• Stock Solutions: Prepare high-concentration stock solutions in an organic solvent such as ethanol or DMSO. Store these stock solutions in glass vials at -20°C or -80°C for long-term stability.

• Working Solutions: For your experiments, dilute the stock solution in your aqueous assay buffer. It is recommended to prepare fresh working solutions for each experiment and not to store dilute aqueous solutions for extended periods, as the compound can come out of solution and adsorb to surfaces.

Data Presentation: Adsorption of Ethinyl Estradiol to Labware

Labware Material	Expected Adsorption Level	Mitigation Strategies
Standard Polystyrene	High	BSA coating, addition of Tween-20, use of serum-containing media.
Standard Polypropylene	High	BSA coating, addition of Tween-20, use of serum-containing media.
Low-Binding Polypropylene	Low to Moderate	Still may benefit from the addition of Tween-20 or serum.
Borosilicate Glass	Low	Generally recommended for steroid hormone solutions.
Silanized Borosilicate Glass	Very Low	Ideal for minimizing non-specific binding.

Experimental Protocols

Protocol 1: BSA Coating of Labware

Objective: To create a protein-based barrier on the surface of plastic labware to prevent the adsorption of ethinyl estradiol.

Materials:

• Bovine Serum Albumin (BSA), Fraction V

• Phosphate Buffered Saline (PBS), sterile

• Plastic labware (e.g., 96-well plates, microcentrifuge tubes)

Procedure:

• Prepare a 1% (w/v) BSA solution in sterile PBS. For example, dissolve 1 gram of BSA in 100 mL of PBS.

• Filter-sterilize the BSA solution through a 0.22 µm filter.

• Add the sterile 1% BSA solution to the labware, ensuring all relevant surfaces are covered. For a 96-well plate, add 200 µL per well. For a 1.5 mL microcentrifuge tube, add 1 mL.

• Incubate for at least 2 hours at room temperature or overnight at 4°C.

• Aspirate the BSA solution.

• Gently wash the surfaces once with sterile PBS or the assay buffer that will be used in the experiment.

• The labware is now ready for use.

Protocol 2: Silanization of Glassware

Objective: To create a chemically inert and hydrophobic surface on glassware to minimize the adsorption of ethinyl estradiol.

CAUTION: This procedure involves hazardous chemicals and should be performed in a fume hood with appropriate personal protective equipment (gloves, safety glasses).

Materials:

• Dichlorodimethylsilane (B41323) or a similar silanizing agent

• Heptane (B126788) or Toluene (B28343) (dry)

• Methanol (dry)

• Acetone (B3395972)

• Glassware to be treated

Procedure:

• Thoroughly clean and dry the glassware.

• In a fume hood, prepare a 5% (v/v) solution of dichlorodimethylsilane in dry heptane or toluene.

• Immerse the glassware in the silanizing solution or fill the glassware with the solution, ensuring all surfaces are wetted.

• Agitate gently for 15-30 minutes at room temperature.[1][5]

• Decant the silanizing solution.

• Rinse the glassware three times with dry toluene to remove excess silanizing agent.[5]

• Rinse thoroughly with dry methanol.[1][5]

• Rinse with acetone and allow to air dry completely in the fume hood, or dry in an oven at >100°C.[1][5]

Visualizations

Experimental Workflow: Preparing Labware to Minimize Adsorption

Caption: A decision-making workflow for selecting and preparing labware for experiments with ethinyl estradiol.

Troubleshooting Logic: Addressing Inconsistent Results

Caption: A logical workflow to troubleshoot inconsistent experimental results potentially caused by ethinyl estradiol adsorption.

References

• 1. Reduction of non-specific adsorption of drugs to plastic containers used in bioassays or analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Comparison of Life-Stage-Dependent Internal Dosimetry for Bisphenol A, Ethinyl Estradiol, a Reference Estrogen, and Endogenous Estradiol to Test an Estrogenic Mode of Action in Sprague Dawley Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Addressing matrix effects in the bioanalysis of norelgestromin from tissue homogenates

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the bioanalysis of norelgestromin (B1679859) from tissue homogenates.

Troubleshooting Guide

This guide addresses specific issues that may arise during the experimental process, presented in a question-and-answer format.

Issue: Low or No Norelgestromin Signal Detected

• Question: My LC-MS/MS is showing a very low or no peak for norelgestromin. What are the potential causes and solutions?

• Answer: This issue can stem from several factors:

  • Significant Ion Suppression: The most common cause is significant ion suppression from co-eluting matrix components.[1][2] To address this, optimize your sample preparation by switching from a simple protein precipitation method to a more rigorous technique like Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE) to better remove interfering substances like phospholipids.[1][2]

  • Poor Extraction Recovery: Norelgestromin may not be efficiently extracted from the tissue homogenate. Re-evaluate your extraction solvent and pH. For LLE, ensure the chosen organic solvent has good partitioning characteristics for norelgestromin. For SPE, ensure the sorbent chemistry is appropriate and that the wash and elution steps are optimized.

  • Suboptimal Chromatographic Separation: If interfering matrix components co-elute with norelgestromin, it can suppress the signal.[3] Modify your LC method by adjusting the mobile phase gradient, changing the column chemistry (e.g., using a biphenyl (B1667301) or phenyl-based column for better steroid isomer separation), or altering the flow rate.[2][3]

  • Analyte Instability: Norelgestromin may be degrading during sample collection, storage, or processing. Ensure tissue samples are frozen immediately after collection and that homogenates are kept on ice during processing.[4] Evaluate the stability of norelgestromin under your specific experimental conditions.[5]

Issue: Poor Reproducibility and High Variability in Results

• Question: I am observing significant variability in norelgestromin concentrations across replicate samples. What could be causing this?

• Answer: High variability is often linked to inconsistent sample processing and matrix effects.[6]

  • Inconsistent Homogenization: Ensure your tissue homogenization process is consistent for all samples. The use of bead beaters or rotor-stator homogenizers can improve reproducibility compared to manual methods.[7][8] The resulting homogenate should be uniform in consistency.[9]

  • Variable Matrix Effects: Different tissue samples can exhibit varying degrees of matrix effects.[6] The use of a stable isotope-labeled internal standard (SIL-IS) for norelgestromin is highly recommended to compensate for this variability.[10] The SIL-IS will co-elute and experience similar ionization effects as the analyte, allowing for more accurate and precise quantification.[10]

  • Inconsistent Sample Preparation: Precisely follow the same sample preparation protocol for all standards, quality controls, and unknown samples.[2] Any variation in solvent volumes, extraction times, or pH adjustments can introduce variability.

Issue: Ion Enhancement Observed

• Question: My signal for norelgestromin is unexpectedly high and inconsistent, suggesting ion enhancement. How can I address this?

• Answer: Ion enhancement, while less common than suppression, can also lead to inaccurate results.[1]

  • Identify the Source: Use the post-column infusion technique to identify the region of your chromatogram where ion enhancement occurs.[11] This can help determine if it is due to a specific co-eluting matrix component.

  • Improve Sample Cleanup: As with ion suppression, enhancing your sample cleanup protocol with LLE or SPE is a primary strategy to remove the components causing ion enhancement.

  • Chromatographic Separation: Adjust your chromatographic method to separate norelgestromin from the enhancing compounds.[3]

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern in tissue homogenate analysis?

A1: Matrix effects are the alteration of an analyte's ionization efficiency by co-eluting, undetected components in the sample matrix.[2] This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), resulting in inaccurate quantification.[2] Tissue homogenates are particularly complex matrices containing high levels of endogenous components like phospholipids, proteins, and salts, which are common sources of matrix effects in LC-MS/MS analysis.[5][11]

Q2: How can I quantitatively assess the magnitude of matrix effects in my norelgestromin assay?

A2: The "post-extraction spike" method is the standard approach for quantifying matrix effects.[11] This involves comparing the peak response of norelgestromin spiked into a blank matrix extract to the response of the analyte in a neat solution at the same concentration.[11] The ratio of these responses is called the matrix factor (MF). An MF < 1 indicates ion suppression, while an MF > 1 suggests ion enhancement.[1]

Q3: What is the best sample preparation technique to minimize matrix effects for norelgestromin in tissue?

A3: While protein precipitation (PPT) is a simple technique, it is often insufficient for complex matrices like tissue homogenates. Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE) are more effective at removing interfering matrix components.[2][3]

• LLE: This technique separates norelgestromin into an immiscible organic solvent, leaving many matrix components behind in the aqueous phase.[12]

• SPE: This method offers more selective extraction by using a solid sorbent to retain norelgestromin while matrix interferences are washed away.

Q4: How critical is an internal standard for norelgestromin analysis in tissue?

A4: The use of a suitable internal standard (IS) is crucial for accurate and precise bioanalysis in complex matrices.[10] A stable isotope-labeled (SIL) internal standard of norelgestromin is the "gold standard" as it has nearly identical chemical and physical properties to the analyte.[10] It will co-elute and be affected by matrix effects in the same way as norelgestromin, allowing for reliable correction of signal variations.[10]

Q5: Can I modify my LC-MS/MS parameters to reduce matrix effects?

A5: Yes, optimizing your LC-MS/MS method can help mitigate matrix effects.

• Chromatography: Improving the chromatographic separation to resolve norelgestromin from interfering peaks is a key strategy.[3] This can be achieved by adjusting the gradient, mobile phase composition, or using a different analytical column.[3][13]

• Ionization Source: Electrospray ionization (ESI) is highly sensitive but can be more susceptible to matrix effects than Atmospheric Pressure Chemical Ionization (APCI).[14] If significant matrix effects persist, evaluating the use of an APCI source could be beneficial.[14]

Experimental Protocols

The following are detailed methodologies for key experiments. These should be optimized for your specific tissue type and laboratory conditions.

Tissue Homogenization

This protocol provides a general procedure for preparing a tissue homogenate.

• Sample Preparation: Thaw the frozen tissue sample on ice. Weigh the tissue and record the weight.[15] To minimize protein degradation, all subsequent steps should be performed on ice.[15]

• Buffer Addition: Add ice-cold lysis buffer to the tissue in a pre-chilled tube. A common ratio is 100 mg of tissue per 900 µL of lysis buffer.[4] A recommended buffer is 50 mM Tris-HCl with 2 mM EDTA, pH 7.4, containing protease inhibitors.[4]

• Homogenization: Homogenize the tissue using one of the following methods:

  • Rotor-Stator Homogenizer: Place the probe of the homogenizer into the tube and process for 30-60 seconds, or until the tissue is completely disrupted.[7]

  • Bead Beater: Add stainless steel or ceramic beads to the tube and process in the bead beater according to the manufacturer's instructions (e.g., 25 Hz for 1-3 minutes).[8]

• Centrifugation: Centrifuge the homogenate at 13,000-16,000 x g for 10-15 minutes at 4°C to pellet cellular debris.[4][8]

• Supernatant Collection: Carefully collect the supernatant (the tissue homogenate) without disturbing the pellet and transfer it to a clean, pre-chilled tube.[4] The homogenate is now ready for extraction.

Liquid-Liquid Extraction (LLE)

This protocol is a starting point for extracting norelgestromin from the tissue homogenate.

• Sample Aliquoting: Pipette a known volume (e.g., 200 µL) of the tissue homogenate into a clean tube.[3]

• Internal Standard Spiking: Add the internal standard solution (preferably a SIL-IS of norelgestromin) to the homogenate and vortex briefly.[3]

• Extraction Solvent Addition: Add 3-5 volumes of an appropriate, immiscible organic solvent (e.g., methyl tert-butyl ether (MTBE) or a mixture of dichloromethane:hexane).[12]

• Extraction: Vortex the mixture vigorously for 2-5 minutes to ensure thorough mixing and partitioning of norelgestromin into the organic phase.[16]

• Centrifugation: Centrifuge the sample at 2,000-4,000 x g for 5-10 minutes to separate the aqueous and organic layers.[12]

• Organic Layer Transfer: Carefully transfer the upper organic layer to a clean tube, avoiding the aqueous layer and any precipitated protein at the interface.[16]

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at a controlled temperature (e.g., 40°C).

• Reconstitution: Reconstitute the dried residue in a specific volume of the mobile phase used for your LC-MS/MS analysis. Vortex to ensure the residue is fully dissolved. The sample is now ready for injection.

Solid-Phase Extraction (SPE)

This protocol outlines a general procedure for SPE cleanup. The specific sorbent and solvents will need to be optimized.

• Cartridge Conditioning: Condition an appropriate SPE cartridge (e.g., a reversed-phase C18 or a polymer-based cartridge) by passing methanol (B129727) followed by water or an appropriate buffer through the cartridge. Do not allow the sorbent to dry out.[17]

• Sample Loading: Load the pre-treated tissue homogenate (which may require dilution or pH adjustment) onto the conditioned SPE cartridge.[18]

• Washing: Wash the cartridge with a weak solvent (e.g., 5-10% methanol in water) to remove polar interferences while retaining norelgestromin on the sorbent.[17]

• Elution: Elute norelgestromin from the cartridge using a small volume of a strong organic solvent (e.g., methanol or acetonitrile).[17]

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute the residue in the mobile phase, as described in the LLE protocol. The sample is now ready for analysis.

Data Presentation

The following table summarizes typical LC-MS/MS parameters for the analysis of norelgestromin, based on published methods.[3] These should serve as a starting point for method development.

Parameter	Setting
LC Column	C18 or equivalent (e.g., Sepax BR-C18, 5 µm, 1.0 x 100 mm)
Mobile Phase	A: 0.1% Formic Acid in WaterB: Methanol
Gradient	Isocratic or gradient elution, dependent on required separation
Flow Rate	0.2 - 0.5 mL/min
Injection Volume	5 - 20 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
MS Detection	Multiple Reaction Monitoring (MRM)
MRM Transition	m/z 328.0 → 123.7
Internal Standard	Etonogestrel (or preferably a SIL-IS for norelgestromin)
IS MRM Transition	m/z 325.3 → 109.1 (for Etonogestrel)

Mandatory Visualization

Below are diagrams illustrating key workflows and logical relationships relevant to the bioanalysis of norelgestromin.

Caption: Experimental workflow for norelgestromin bioanalysis.

Caption: Troubleshooting logic for matrix effect issues.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Combined Liquid and Solid-Phase Extraction Improves Quantification of Brain Estrogen Content [frontiersin.org]
• 3. daneshyari.com [daneshyari.com]
• 4. rbm.iqvia.com [rbm.iqvia.com]
• 5. researchgate.net [researchgate.net]
• 6. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Norelgestromin | Analytical Method Development | Validation | BA/BE Studies [pharmacompass.com]
• 10. Matrix effect management in liquid chromatography mass spectrometry: the internal standard normalized matrix effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ijpsonline.com [ijpsonline.com]
• 13. resolian.com [resolian.com]
• 14. Norelgestromin/ethinyl estradiol intravenous infusion formulation optimization, stability and compatibility testing: A case study to overcome polysorbate 80 interference in chromatographic analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 16. arborassays.com [arborassays.com]
• 17. benchchem.com [benchchem.com]
• 18. Solid Phase Extraction Guide | Thermo Fisher Scientific - US [thermofisher.com]

Technical Support Center: Optimization of Drug Release from Transdermal Delivery Systems

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during the optimization of drug release from transdermal delivery systems.

Troubleshooting Guides

This section provides solutions to common problems encountered during the experimental process.

Issue 1: High Variability in In Vitro Skin Permeation Studies (Franz Diffusion Cell)

• Question: We are observing high variability between replicate Franz diffusion cells in our in vitro skin permeation studies. What are the potential causes and how can we troubleshoot this?

• Answer: High variability in Franz diffusion cell experiments is a common challenge. The source of variability can often be traced to several factors related to the experimental setup and procedure. Here are the key areas to investigate:

  • Skin Membrane: The inherent variability in biological tissues is a primary contributor. Ensure that the skin sections are of uniform thickness and from the same donor and anatomical site. Proper storage and handling of the skin are also crucial to maintain its barrier integrity.

  • Cell Assembly: Improper clamping can lead to leaks between the donor and receptor chambers. Ensure the cell components are securely and evenly clamped. Check for any damage to the glass cell or O-rings.

  • Air Bubbles: Air bubbles trapped beneath the membrane can significantly reduce the effective diffusion area. To avoid this, carefully fill the receptor chamber and ensure no bubbles are present before and during the experiment.

  • Receptor Medium: The receptor medium must be adequately degassed to prevent bubble formation at the physiological temperature of the experiment. Ensure the drug has sufficient solubility in the receptor medium to maintain sink conditions.

  • Stirring: Inconsistent or inadequate stirring of the receptor medium can lead to concentration gradients and variable results. Use a consistent stirring speed (e.g., 600 rpm) and ensure the stir bar is properly centered in each cell.

  • Sampling Technique: The sampling process, including the volume withdrawn and the replacement with fresh medium, should be precise and consistent across all cells and time points.

Issue 2: Inconsistent or Incomplete Drug Release from the Patch

• Question: Our transdermal patch formulation shows an inconsistent or incomplete drug release profile. What formulation factors could be causing this?

• Answer: Inconsistent or incomplete drug release can stem from several formulation and manufacturing variables. Consider the following:

  • Drug Crystallization: The active pharmaceutical ingredient (API) may crystallize within the patch matrix over time, reducing the concentration of dissolved, absorbable drug.[1] This can be influenced by the drug loading, the choice of polymer, and storage conditions.

  • Polymer Matrix: The type and concentration of the polymer used in the matrix significantly control the drug's release rate.[2] Incompatibilities between the drug and the polymer can lead to poor release. The viscosity and cross-linking of the polymer also play a crucial role.

  • Permeation Enhancers: The concentration and type of permeation enhancer can affect the release kinetics. An inappropriate enhancer or concentration might not effectively partition into the stratum corneum or could interact negatively with other formulation components.

  • Manufacturing Process: Non-uniform drug distribution in the adhesive matrix during manufacturing can lead to variable release profiles. Ensure proper mixing and casting/extrusion processes to achieve a homogenous formulation. The drying process must also be carefully controlled to avoid degradation of the API or alteration of the matrix structure.

Issue 3: Poor Patch Adhesion

• Question: The transdermal patches we've developed are not adhering well to the skin for the intended duration. What could be the cause and how can we improve adhesion?

• Answer: Poor adhesion is a critical failure point for transdermal patches, as it directly impacts the drug delivery to the patient.[3] Several factors can contribute to this issue:

  • Adhesive Properties: The adhesive itself may not be suitable for the intended wear time or for different skin types. The cohesive and adhesive properties of the pressure-sensitive adhesive (PSA) are critical. The presence of the drug or other excipients in the adhesive can also alter its adhesive properties.

  • Skin Condition: The condition of the skin at the application site plays a significant role. Oily, moist, or hairy skin can prevent proper adhesion. It is recommended to apply the patch to a clean, dry, and hairless area of the skin.[4]

  • Patch Design: The flexibility and size of the patch can impact its ability to conform to the contours of the body and remain adhered during movement. A very rigid or large patch may be more prone to detaching.

  • External Factors: Friction from clothing and exposure to water (e.g., showering, swimming) can compromise patch adhesion.

Frequently Asked Questions (FAQs)

This section addresses common questions related to the optimization of transdermal drug delivery systems.

Formulation and Development

• Question: What are the ideal physicochemical properties of a drug for transdermal delivery?

• Answer: For successful passive transdermal delivery, a drug should ideally have the following properties:

  • A low molecular weight (typically under 500 Daltons).[2]

  • A balance of lipophilicity and hydrophilicity (Log P value between 1 and 3).

  • A low melting point.

  • A potent therapeutic effect at a low daily dose (generally less than 10 mg/day).

• Question: How do permeation enhancers work, and how do I select the right one?

• Answer: Chemical permeation enhancers temporarily and reversibly disrupt the barrier function of the stratum corneum, allowing the drug to penetrate more easily.[5] They can act by various mechanisms, including increasing drug solubility in the skin, disrupting the ordered lipid structure of the stratum corneum, or interacting with intercellular proteins.[5] The selection of an enhancer depends on the physicochemical properties of the drug, the desired permeation profile, and safety considerations (i.e., it should be non-toxic and non-irritating).[6]

Experimental Methodologies

• Question: What is the standard procedure for conducting an in vitro skin permeation test using a Franz diffusion cell?

• Answer: An in vitro skin permeation test using a Franz diffusion cell is a standard method to evaluate the rate and extent of drug absorption through the skin. The general procedure involves mounting a section of skin (human or animal) between the donor and receptor chambers of the cell. The transdermal formulation is applied to the stratum corneum side in the donor chamber, and the receptor chamber is filled with a suitable medium that is maintained at a physiological temperature (typically 32°C). Samples are withdrawn from the receptor medium at predetermined time points and analyzed for drug content to determine the permeation profile.

• Question: How is the content uniformity of transdermal patches evaluated?

• Answer: Content uniformity testing ensures that each patch contains a consistent amount of the active pharmaceutical ingredient. A common method involves randomly selecting a number of patches from a batch. Each patch is then dissolved in a suitable solvent to extract the drug. The resulting solution is analyzed using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) or UV-Vis spectrophotometry, to determine the drug content. The results for each patch are then compared to the label claim and to each other to ensure they fall within acceptable limits.

Troubleshooting and Optimization

• Question: What are the common causes of skin irritation with transdermal patches, and how can it be minimized?

• Answer: Skin irritation is a common side effect of transdermal patches and can be caused by the drug itself, the adhesive, or other excipients in the formulation.[7][8] Occlusion of the skin by the patch can also lead to irritation. To minimize irritation, it is important to select biocompatible materials for the patch components. Rotating the application site for each new patch is also recommended to allow the skin to recover.[4][7] If irritation persists, it may be necessary to reformulate the patch with a different adhesive or to consider alternative permeation enhancement strategies.

• Question: What are the key considerations when scaling up the manufacturing of transdermal patches?

• Answer: Scaling up the manufacturing of transdermal patches from a laboratory to a commercial scale presents several challenges. Key considerations include:

  • Process Validation: Ensuring that the manufacturing process consistently produces patches with the same quality and performance characteristics at a larger scale.

  • Equipment: Selecting and validating appropriate large-scale mixing, coating, drying, and cutting equipment.

  • Material Sourcing: Ensuring a consistent and reliable supply of all raw materials, including the API, polymers, and adhesives.

  • Quality Control: Implementing robust in-process and final product quality control testing to ensure batch-to-batch consistency.

Data Presentation

Table 1: Comparison of Permeation Enhancement Ratios for Various Chemical Enhancers

Permeation Enhancer	Drug	Enhancement Ratio (ER)	Reference
1,8-Cineole (5%)	Bulfalin	17.1	[9]
d-Limonene (5%)	Bulfalin	22.2	[9]
l-Menthol (5%)	Bulfalin	15.3	[9]
Oleic Acid	Various	5.1	[9]
Lauric Acid	Various	5.2	[9]
Sodium Lauryl Sulfate	Lidocaine HCl	2.59	[9]
Menthol	Lidocaine HCl	3.72	[9]
Nerolidol	Diclofenac Sodium	198	[10]
Farnesol	Diclofenac Sodium	78	[10]

Enhancement Ratio (ER) is the ratio of the drug flux with the enhancer to the drug flux without the enhancer.

Experimental Protocols

1. In Vitro Skin Permeation Study using Franz Diffusion Cells

• Objective: To evaluate the permeation of a drug from a transdermal patch through an excised skin membrane.

• Materials:

  • Franz diffusion cells

  • Excised skin (e.g., human cadaver skin, porcine ear skin)

  • Receptor medium (e.g., phosphate-buffered saline, pH 7.4)

  • Transdermal patch formulation

  • Magnetic stirrer

  • Water bath or heating block

  • Syringes and needles for sampling

  • Analytical instrument (e.g., HPLC, UV-Vis spectrophotometer)

• Methodology:

  • Prepare the skin membrane by carefully excising it and removing any subcutaneous fat. Cut the skin to a size that fits the Franz diffusion cell.

  • Equilibrate the skin membrane in the receptor medium for a specified period before mounting.

  • Fill the receptor chamber of the Franz cell with degassed receptor medium, ensuring no air bubbles are trapped. Place a small magnetic stir bar in the receptor chamber.

  • Mount the skin membrane between the donor and receptor chambers with the stratum corneum side facing the donor chamber.

  • Apply the transdermal patch to the surface of the skin in the donor chamber.

  • Place the assembled Franz cells in a water bath or on a heating block maintained at 32 ± 1 °C to simulate skin surface temperature.

  • Start the magnetic stirrer at a constant speed (e.g., 600 rpm).

  • At predetermined time intervals (e.g., 0, 1, 2, 4, 6, 8, 12, 24 hours), withdraw a specific volume of the receptor medium from the sampling arm.

  • Immediately replace the withdrawn volume with an equal volume of fresh, pre-warmed receptor medium to maintain sink conditions.

  • Analyze the collected samples for drug concentration using a validated analytical method.

  • Calculate the cumulative amount of drug permeated per unit area over time and determine the steady-state flux.

2. Drug Content Uniformity of Transdermal Patches

• Objective: To determine the uniformity of the active pharmaceutical ingredient (API) content in a batch of transdermal patches.

• Materials:

  • Transdermal patches from a single batch

  • A suitable solvent for the API

  • Volumetric flasks

  • Sonicator

  • Analytical instrument (e.g., HPLC, UV-Vis spectrophotometer)

• Methodology:

  • Randomly select a representative number of patches from the manufactured batch (e.g., 10 patches).

  • For each patch, accurately measure its area.

  • Place each patch individually into a separate volumetric flask of appropriate size.

  • Add a known volume of a suitable solvent to each flask to completely submerge the patch.

  • Sonicate the flasks for a sufficient time to ensure complete extraction of the drug from the patch matrix.

  • Allow the solutions to cool to room temperature and then dilute to the final volume with the solvent.

  • If necessary, filter the solutions to remove any insoluble excipients.

  • Analyze the concentration of the API in each solution using a validated analytical method.

  • Calculate the total drug content for each patch.

  • Determine the average drug content and the relative standard deviation (RSD) for the batch. The results should comply with the pharmacopeial specifications for content uniformity.

Visualizations

Caption: Experimental workflow for optimizing transdermal drug release.

Caption: Aryl Hydrocarbon Receptor (AHR) signaling pathway in keratinocytes.[11][12][13][14][15]

Caption: IL-13 signaling pathway leading to skin barrier dysfunction.[16][17][18][19]

References

• 1. Solid-State Stability Issues of Drugs in Transdermal Patch Formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Recent Advancement of Medical Patch for Transdermal Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effect of Terpenes on the Enhancement of Skin Permeation of Lipophilic Drugs: A Systematic Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Using transdermal patches safely in healthcare settings – NHS SPS - Specialist Pharmacy Service – The first stop for professional medicines advice [sps.nhs.uk]
• 5. Enhancement strategies for transdermal drug delivery systems: current trends and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. CPE-DB: An Open Database of Chemical Penetration Enhancers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Managing problems when using transdermal patches – NHS SPS - Specialist Pharmacy Service – The first stop for professional medicines advice [sps.nhs.uk]
• 8. pharmacytimes.com [pharmacytimes.com]
• 9. Natural Terpenes as Penetration Enhancers for Transdermal Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. Доктор на работе [doktornarabote.ru]
• 14. The Aryl Hydrocarbon Receptor (AHR): Peacekeeper of the Skin | MDPI [mdpi.com]
• 15. Aryl hydrocarbon receptor role in chronic inflammatory skin diseases: a narrative review [termedia.pl]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Frontiers | The hidden sentinel of the skin: An overview on the role of interleukin-13 in atopic dermatitis [frontiersin.org]
• 19. An Interleukin-4 and Interleukin-13 Induced Atopic Dermatitis Human Skin Equivalent Model by a Skin-On-A-Chip - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Mitigating Inter-Subject Variability in Transdermal Hormone Absorption

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address inter-subject variability in transdermal hormone absorption during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of inter-subject variability in transdermal hormone absorption?

A1: Inter-subject variability in transdermal hormone absorption is a multifactorial issue stemming from a combination of biological, formulation, and application-related factors.

• Biological Factors: The most significant contributors are inherent differences in skin physiology among individuals. These include:

  • Skin Barrier Properties: Variations in the thickness and composition of the stratum corneum, the outermost layer of the skin, are a primary determinant of drug permeation.[1][2]

  • Age: The structure of the skin changes with age, which can alter the absorption of both hydrophilic and lipophilic substances.[3]

  • Anatomical Site: The thickness of the stratum corneum and the density of hair follicles and sweat glands vary across different body regions, leading to site-dependent absorption rates.[1]

  • Skin Hydration: The degree of hydration of the stratum corneum significantly influences its permeability. Well-hydrated skin generally allows for greater drug penetration.[4][5]

  • Skin Conditions: Pathological conditions such as psoriasis or eczema, as well as general skin dryness, can compromise the barrier function and increase permeability.[2]

  • Gender and Ethnicity: While some studies suggest minimal differences, factors like skin pH and lipid composition can vary between genders and ethnic groups, potentially influencing absorption.

• Formulation Factors: The design of the transdermal system plays a crucial role:

  • Drug Physicochemical Properties: The molecular weight, lipophilicity (logP), and charge of the hormone affect its ability to partition into and diffuse through the skin.[6][7]

  • Permeation Enhancers: The type and concentration of chemical permeation enhancers in the formulation can significantly impact absorption rates and variability.

  • Adhesive Properties: The adhesive used in a patch must ensure consistent skin contact without causing irritation or damage, which could alter the absorption profile.[8][9][10]

• Application-Related Factors:

  • Patch Application Technique: Incorrect or inconsistent application of a transdermal patch can lead to incomplete adhesion and variable drug delivery.

  • External Factors: Environmental conditions like temperature and humidity can affect both the skin and the patch, influencing absorption.[11]

Q2: How can I minimize variability in my in vitro skin permeation studies?

A2: To enhance the reproducibility of your in vitro experiments, consider the following:

• Standardize Skin Source and Preparation: Use skin from a consistent anatomical site and donor demographic if using human skin. For animal models, ensure the species and strain are consistent. Standardize the skin preparation method, including dermatoming to a uniform thickness.[12]

• Control Experimental Conditions: Maintain a constant temperature (typically 32°C for skin studies) and stirring rate in the receptor chamber of the Franz diffusion cells.[13] Use a degassed receptor fluid to prevent bubble formation.[13]

• Ensure Sink Conditions: The concentration of the hormone in the receptor fluid should not exceed 10% of its solubility in that medium. This ensures that the rate of permeation is not limited by the drug's solubility in the receptor phase.[12]

• Consistent Dosing: Apply a precise and uniform amount of the formulation to the skin surface for each diffusion cell.

• Membrane Integrity Testing: Before applying the formulation, assess the integrity of each skin sample by measuring its transepidermal water loss (TEWL) or electrical resistance. Discard any samples that show compromised barrier function.

Q3: What are the common pitfalls when using transdermal patches in clinical studies that can lead to variability?

A3: In clinical settings, several factors can contribute to inconsistent results:

• Poor Patch Adhesion: This is a primary cause of variability. Adhesion can be compromised by improper application, skin moisture, hair, or friction from clothing.[8][14] This can lead to a reduced surface area for absorption and lower-than-expected plasma concentrations.

• Incorrect Application Site: Application to sites with different skin characteristics than specified in the protocol can alter absorption rates.

• Skin Irritation: The formulation's components, including the adhesive and permeation enhancers, can cause local skin reactions. Irritated or damaged skin may exhibit altered permeability.[11]

• Patient Compliance: Failure to apply the patch for the prescribed duration or at the correct intervals will lead to significant variations in drug exposure.

• Environmental Factors: Exposure to excessive heat or water (e.g., hot tubs, saunas) can increase skin permeability and potentially lead to dose dumping.[14]

Troubleshooting Guides

Issue 1: High Inter-Subject Variability in Plasma Hormone Levels

Potential Cause	Troubleshooting Steps
Inconsistent Patch Adhesion	- Provide clear application instructions to subjects, including site preparation (cleaning and drying the skin, clipping hair).- Use patches with adhesives demonstrated to have good tack, peel adhesion, and shear strength.[9][10]- During study visits, visually inspect patch adhesion and document any lifting or partial detachment.
Variable Skin Permeability	- Characterize the skin barrier function of subjects at baseline using non-invasive methods like TEWL measurement.- Stratify subjects based on baseline skin characteristics if significant variations are expected.- Advise subjects to avoid activities that could significantly alter skin hydration (e.g., prolonged water immersion) before and during the study.
Application Site Differences	- Clearly define and ensure consistent use of the application site for all subjects.- If multiple sites are used, ensure they are balanced across treatment groups.
Metabolic Differences	- Consider genotyping subjects for key metabolic enzymes if the hormone undergoes significant cutaneous metabolism.

Issue 2: Poor Correlation Between In Vitro and In Vivo Results

Potential Cause	Troubleshooting Steps
Inappropriate In Vitro Model	- Ensure the in vitro skin model (e.g., human cadaver skin, porcine ear skin) is relevant to the in vivo application.[15]- Consider the limitations of synthetic membranes, which may not fully replicate the complexity of the stratum corneum.
Metabolism Not Accounted For	- The in vitro model may lack the metabolic activity present in viable skin. Consider using fresh skin explants or incorporating metabolic enzymes into the experimental setup.
Differences in Skin Hydration	- Ensure the hydration level of the in vitro skin is controlled and representative of in vivo conditions. Occlusion in a Franz cell can lead to hyper-hydration.[4]
Vehicle Effects	- The vehicle can behave differently on living skin compared to excised skin due to factors like sebum and sweat.

Quantitative Data on Inter-Subject Variability

The following tables summarize the coefficient of variation (CV), a measure of variability, for transdermal estradiol (B170435) and testosterone (B1683101) from published studies.

Table 1: Inter- and Intra-Individual Variability of Transdermal Estradiol

Formulation	Pharmacokinetic Parameter	Inter-Individual CV (%)	Intra-Individual CV (%)	Total CV (%)
Transdermal Gel (1.0 mg Estradiol)	Peak Estradiol Level (Cmax)	~30	-	-
Area Under the Curve (AUC)	~30	21	35
Matrix-Type Patch (50 µ g/24h Estradiol)	Peak Estradiol Level (Cmax)	~30	-	-
Area Under the Curve (AUC)	~30	-	39

Data from a study comparing a transdermal estradiol gel and a matrix-type patch.[16][17]

Table 2: Variability in Transdermal Testosterone Delivery

Formulation	Pharmacokinetic Parameter	Inter-Subject CV (%)	Intra-Subject CV (%)
Testosterone Membrane Patch	Average Testosterone Concentration	-	13.9
Permeation-Enhanced Testosterone Patch	Time to Maximum Concentration (Tmax)	42	23
1% Testosterone Gel	Time to Maximum Concentration (Tmax)	~100	~100

Data compiled from studies on transdermal testosterone patches and gels.[18][19]

Experimental Protocols

Protocol 1: In Vitro Skin Permeation Study Using Franz Diffusion Cells

Objective: To determine the rate of permeation of a hormone through the skin from a transdermal formulation.

Materials:

• Franz diffusion cells

• Human or animal skin (e.g., porcine ear skin), dermatomed to a thickness of ~500 µm

• Receptor solution (e.g., phosphate-buffered saline, pH 7.4)[13]

• Test formulation

• Water bath with circulator

• Magnetic stirrers

• Syringes and needles for sampling

• Analytical instrument for hormone quantification (e.g., HPLC, LC-MS/MS)

Procedure:

• Skin Preparation: Thaw frozen skin at room temperature. Cut skin sections to fit the Franz diffusion cells. If using full-thickness skin, remove subcutaneous fat and dermis to the desired thickness using a dermatome.

• Cell Assembly: Mount the skin section between the donor and receptor compartments of the Franz cell, with the stratum corneum facing the donor compartment. Ensure a leak-proof seal.[13]

• Receptor Chamber Filling: Fill the receptor chamber with pre-warmed (32°C) and degassed receptor solution, ensuring no air bubbles are trapped beneath the skin.[13]

• Equilibration: Allow the assembled cells to equilibrate in the water bath at 32°C for at least 30 minutes.

• Formulation Application: Apply a known amount of the test formulation evenly to the surface of the skin in the donor compartment.

• Sampling: At predetermined time intervals (e.g., 0, 1, 2, 4, 6, 8, 12, 24 hours), withdraw an aliquot of the receptor solution for analysis. Immediately replace the withdrawn volume with fresh, pre-warmed receptor solution to maintain sink conditions.[13]

• Sample Analysis: Quantify the concentration of the hormone in the collected samples using a validated analytical method.

• Data Analysis: Calculate the cumulative amount of hormone permeated per unit area over time. The steady-state flux (Jss) can be determined from the slope of the linear portion of the cumulative permeation curve.

Protocol 2: Tape Stripping for Stratum Corneum Hormone Quantification

Objective: To determine the amount and distribution of a hormone within the stratum corneum after topical application.

Materials:

• Adhesive tape discs (e.g., D-Squame®)[20]

• Forceps

• Applicator with a constant pressure device

• Vials for sample collection

• Solvent for extraction (e.g., methanol, acetonitrile)

• Analytical instrument for hormone quantification

Procedure:

• Formulation Application: Apply the formulation to a defined area of the skin (in vivo or ex vivo).

• Incubation: Allow the formulation to remain on the skin for a specified period.

• Surface Removal: Gently wipe the skin surface to remove any excess formulation.

• Tape Stripping: a. Place an adhesive tape disc onto the treated skin area.[20] b. Apply firm, consistent pressure for a few seconds using a standardized applicator.[21] c. Remove the tape strip smoothly and quickly with forceps.[20] d. Place the tape strip into a labeled vial. e. Repeat the process for a predetermined number of strips (e.g., 15-20) on the same skin site to progressively remove layers of the stratum corneum.[20]

• Extraction: Add a known volume of extraction solvent to each vial containing a tape strip. Vortex or sonicate to extract the hormone from the tape and corneocytes.

• Sample Analysis: Analyze the hormone concentration in the extracts using a validated analytical method.

• Data Analysis: Plot the amount of hormone per tape strip against the strip number to visualize the concentration gradient within the stratum corneum. The total amount of hormone in the stratum corneum can be calculated by summing the amounts from all strips.

Visualizations

Caption: Key factors contributing to inter-subject variability.

Caption: Workflow for in vitro skin permeation studies.

Caption: Troubleshooting high inter-subject variability.

References

• 1. Enhancement strategies for transdermal drug delivery systems: current trends and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pharmascholars.com [pharmascholars.com]
• 3. strouse.com [strouse.com]
• 4. Hydration and percutaneous absorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Transdermal drug pharmacokinetics in man: Interindividual variability and partial prediction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. youtube.com [youtube.com]
• 9. Adhesive properties: a critical issue in transdermal patch development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. Federal Register :: Assessing the Irritation and Sensitization Potential of Transdermal and Topical Delivery Systems for Abbreviated New Drug Applications; Draft Guidance for Industry; Availability [federalregister.gov]
• 12. researchmgt.monash.edu [researchmgt.monash.edu]
• 13. alterlab.co.id [alterlab.co.id]
• 14. corescholar.libraries.wright.edu [corescholar.libraries.wright.edu]
• 15. Stepwise Protocols for Preparation and Use of Porcine Ear Skin for in Vitro Skin Permeation Studies Using Franz Diffusion Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Comparative absorption and variability in absorption of estradiol from a transdermal gel and a novel matrix-type transdermal patch - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Transdermal delivery of testosterone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Comparison of the steady-state pharmacokinetics, metabolism, and variability of a transdermal testosterone patch versus a transdermal testosterone gel in hypogonadal men - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. cancer-rnr.eu [cancer-rnr.eu]
• 21. inderocro.com [inderocro.com]

Reference Data & Comparative Studies

A Comparative Pharmacokinetic Analysis: Ortho-Evra® Patch versus Oral Contraceptives

A detailed examination of the pharmacokinetic profiles of the transdermal contraceptive patch, Ortho-Evra®, and traditional oral contraceptives reveals significant differences in hormone exposure, which holds important implications for clinical efficacy and safety. This guide provides a comprehensive comparison based on available experimental data for researchers, scientists, and drug development professionals.

The Ortho-Evra® patch, delivering 150 µg of norelgestromin (B1679859) (NGMN) and 35 µg of ethinyl estradiol (B170435) (EE) daily, offers a unique pharmacokinetic profile compared to oral contraceptives.[1][2] This transdermal system is designed to release hormones steadily over a seven-day period, aiming to improve compliance and provide consistent hormone levels. In contrast, oral contraceptives lead to daily peaks and troughs in hormone concentrations.[3]

Comparative Pharmacokinetic Data

The primary distinction in the pharmacokinetic profiles lies in the exposure to ethinyl estradiol. Studies have consistently shown that while the peak concentration (Cmax) of ethinyl estradiol is lower with the Ortho-Evra® patch, the overall systemic exposure, as measured by the area under the curve (AUC) and steady-state concentration (Css), is significantly higher than with typical oral contraceptives containing 35 mcg of ethinyl estradiol.[1][4]

Specifically, the AUC and average Css for ethinyl estradiol are approximately 60% higher in women using the Ortho-Evra® patch.[1] Conversely, the peak concentration (Cmax) of ethinyl estradiol is about 25% lower with the patch compared to oral contraceptives.[1] This heightened, more sustained estrogen exposure with the patch may have implications for the risk of estrogen-related adverse events, including venous thromboembolism (VTE).[1][2]

For norelgestromin, the primary active metabolite of norgestimate (B1679921), exposure has been found to be similar between the patch and oral contraceptives.[3]

Table 1: Comparative Pharmacokinetic Parameters of Ethinyl Estradiol (EE)

Parameter	Ortho-Evra® Patch	Oral Contraceptive (containing 35 µg EE)
Area Under the Curve (AUC)	~60% Higher	Baseline
Steady-State Concentration (Css)	~60% Higher	Baseline
Peak Concentration (Cmax)	~25% Lower	Baseline

Experimental Protocols

The data presented is derived from open-label, randomized, crossover pharmacokinetic studies conducted in healthy female volunteers.[3][5] A common study design involves comparing the pharmacokinetic profiles of the Ortho-Evra® patch with a standard oral contraceptive, such as one containing norgestimate and 35 µg of ethinyl estradiol.[4][5]

Study Design: A typical study follows a randomized, two-way crossover design.[5] Participants are assigned to receive treatment with either the Ortho-Evra® patch or the oral contraceptive for a specified number of cycles (e.g., two 28-day cycles).[5] This is followed by a washout period before crossing over to the other treatment.[5]

Drug Administration:

• Ortho-Evra® Patch: A new patch is applied once weekly for three consecutive weeks to the buttock, upper outer arm, abdomen, or upper torso, followed by a one-week patch-free interval.[1][6]

• Oral Contraceptive: One tablet is taken orally once daily for 21 consecutive days, followed by a seven-day placebo or tablet-free period.[5]

Pharmacokinetic Sampling and Analysis: Blood samples are collected at predetermined time points during the treatment cycles to measure the plasma concentrations of ethinyl estradiol and norelgestromin.[5] Validated analytical methods, such as high-performance liquid chromatography with tandem mass spectrometric detection, are employed for hormone quantification.[7] Pharmacokinetic parameters including Cmax, Tmax (time to reach Cmax), AUC, and half-life are then calculated using non-compartmental methods.[5]

Visualizing the Experimental Workflow

The following diagram illustrates the typical experimental workflow for a comparative pharmacokinetic study of the Ortho-Evra® patch and oral contraceptives.

Caption: Experimental workflow for a crossover pharmacokinetic study.

Logical Flow of Pharmacokinetic Comparison

The following diagram outlines the logical relationship between the drug delivery systems and their resulting pharmacokinetic profiles.

Caption: Pharmacokinetic comparison of delivery systems.

References

• 1. drugs.com [drugs.com]
• 2. Transdermal delivery of combined hormonal contraception: a review of the current literature - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The Evra (ethinyl estradiol/norelgestromin) contraceptive patch: estrogen exposure concerns - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Comparative Pharmacokinetic Study of ORTHO EVRA (a Transdermal Contraceptive Patch) and CILEST (an Oral Contraceptive) in Healthy Female Volunteers [ctv.veeva.com]
• 6. Articles [globalrx.com]
• 7. Pharmacokinetics of a contraceptive patch (Evra™/Ortho Evra™) containing norelgestromin and ethinyloestradiol at four application sites - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Analytical Methods for the Quantification of Norelgestromin and Ethinyl Estradiol

This guide provides a detailed comparison of various analytical methods for the simultaneous quantification of norelgestromin (B1679859) and ethinyl estradiol (B170435), components of hormonal contraceptives. The information is intended for researchers, scientists, and professionals in drug development, offering an objective analysis of method performance based on published experimental data.

Introduction to Analytical Methodologies

The simultaneous determination of norelgestromin and ethinyl estradiol in pharmaceutical formulations and biological matrices presents analytical challenges due to the structural similarity of the compounds and the often low concentrations of ethinyl estradiol. Several analytical techniques have been developed and validated to address these challenges, each with its own advantages and limitations. This guide focuses on a comparative analysis of High-Performance Liquid Chromatography (HPLC), High-Performance Thin-Layer Chromatography (HPTLC), and Spectrophotometric methods.

High-Performance Liquid Chromatography (HPLC)

HPLC is a widely used technique for the separation, identification, and quantification of active pharmaceutical ingredients (APIs). Reversed-phase HPLC (RP-HPLC) is particularly common for the analysis of steroid hormones like norelgestromin and ethinyl estradiol.

Experimental Protocol: RP-HPLC

A representative RP-HPLC method for the simultaneous estimation of norelgestromin and ethinyl estradiol involves the following steps:

• Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

• Column: A C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is typically used.

• Mobile Phase: A mixture of organic solvents and water, for example, acetonitrile (B52724) and water in a specific ratio (e.g., 80:20 v/v), is commonly employed.[1] The mobile phase is filtered and degassed before use.

• Flow Rate: A typical flow rate is 1.0 mL/min.

• Detection: UV detection is performed at a wavelength where both analytes show reasonable absorbance, for instance, 225 nm.[1]

• Sample Preparation: A powdered sample of the pharmaceutical dosage form is accurately weighed and dissolved in the mobile phase. The solution is then sonicated and filtered to remove any undissolved excipients.

• Standard Preparation: Standard solutions of norelgestromin and ethinyl estradiol are prepared in the mobile phase at known concentrations.

• Calibration: A calibration curve is constructed by injecting a series of standard solutions of different concentrations and plotting the peak area against the concentration.

Performance Characteristics of HPLC Methods

The performance of HPLC methods is evaluated based on several validation parameters as per ICH guidelines.

Parameter	Norelgestromin (as Levonorgestrel)	Ethinyl Estradiol	Reference
Linearity Range	20.0 - 125.0 µg/mL	4.0 - 25.0 µg/mL	[1]
Correlation Coefficient (r²)	0.9991	0.9982	[1]
Accuracy (% Recovery)	99.82 ± 0.2%	98.76 ± 0.13%	[1]
Precision (% RSD)	< 2	< 2	[1]

Table 1: Performance data for a validated RP-HPLC method for the simultaneous estimation of levonorgestrel (B1675169) (a related progestin) and ethinyl estradiol.

Workflow for HPLC Analysis

Caption: Workflow for HPLC analysis of norelgestromin and ethinyl estradiol.

High-Performance Thin-Layer Chromatography (HPTLC)

HPTLC is a planar chromatographic technique that offers advantages such as high sample throughput and low solvent consumption. It can be used as a stability-indicating method to separate the active compounds from their degradation products.

Experimental Protocol: HPTLC

A stability-indicating HPTLC method for the simultaneous quantification of norelgestromin and ethinyl estradiol can be developed as follows:

• Stationary Phase: Pre-coated silica (B1680970) gel 60 F254 aluminum plates are commonly used.[2]

• Mobile Phase: A mixture of solvents is optimized for good separation. For instance, chloroform (B151607) and methanol (B129727) in a 99:1 (v/v) ratio has been used for the separation of levonorgestrel and ethinyl estradiol.[2]

• Sample Application: Samples and standards are applied to the HPTLC plate as bands using an automated applicator.

• Development: The plate is developed in a twin-trough chamber saturated with the mobile phase vapor.

• Densitometric Analysis: After development, the plate is dried, and the bands are scanned using a densitometer at a specific wavelength.

Performance Characteristics of HPTLC Methods

Parameter	Norelgestromin (as Levonorgestrel)	Ethinyl Estradiol	Reference
Linearity Range	0.02 - 3.00 µ g/band	0.5 - 20.0 µ g/band	[2]

Table 2: Performance data for a validated HPTLC method for the simultaneous estimation of levonorgestrel and ethinyl estradiol.

Workflow for HPTLC Analysis

Caption: Workflow for HPTLC analysis of norelgestromin and ethinyl estradiol.

UV-Visible Spectrophotometry

Spectrophotometric methods are often simpler and more cost-effective than chromatographic techniques. However, they can suffer from a lack of specificity due to spectral overlap of the analytes. Derivative spectrophotometry and other chemometric methods can be employed to resolve these overlapping spectra.

Experimental Protocol: Derivative Spectrophotometry

A first-derivative spectrophotometric method can be used for the simultaneous determination of ethinyl estradiol and levonorgestrel without a prior separation step.[3]

• Instrumentation: A UV-Visible spectrophotometer with a 1 cm quartz cuvette.

• Solvent: A suitable solvent in which both drugs are soluble and stable.

• Measurement: The absorption spectra of the standard and sample solutions are recorded. The first derivative of the spectra is then calculated.

• Quantification: Measurements are made at the zero-crossing wavelengths of the derivative spectra.[3] The concentration of each component is determined using calibration curves prepared from standard solutions.

Performance Characteristics of Spectrophotometric Methods

Parameter	Norelgestromin (as Levonorgestrel)	Ethinyl Estradiol	Reference
Linearity Range	up to 33 µg/mL	up to 26 µg/mL	[3]

Table 3: Performance data for a first-derivative spectrophotometric method for the simultaneous estimation of levonorgestrel and ethinyl estradiol.

Workflow for Derivative Spectrophotometry Analysis

Caption: Workflow for derivative spectrophotometry analysis.

Comparison of Methods

Feature	HPLC	HPTLC	UV-Visible Spectrophotometry
Specificity	High (good separation of components)	Moderate to High (can be stability-indicating)	Low to Moderate (prone to spectral interference)
Sensitivity	High	High	Moderate
Sample Throughput	Low to Moderate	High	High
Cost	High	Moderate	Low
Solvent Consumption	High	Low	Low
Ease of Use	Requires skilled operator	Moderate	Simple

Table 4: Qualitative comparison of analytical methods.

Conclusion

The choice of an analytical method for the simultaneous quantification of norelgestromin and ethinyl estradiol depends on the specific requirements of the analysis.

• HPLC is the method of choice for routine quality control and stability testing due to its high specificity, accuracy, and precision.

• HPTLC offers a high-throughput and cost-effective alternative for screening and quality control, especially when analyzing a large number of samples.

• UV-Visible Spectrophotometry , particularly derivative methods, provides a simple and rapid approach for the analysis of pharmaceutical formulations where excipients do not interfere with the measurement.

For bioanalytical studies requiring very high sensitivity to measure low concentrations in biological fluids, more advanced techniques like LC-MS/MS are often necessary.[4] The validation of the chosen method according to ICH guidelines is crucial to ensure reliable and accurate results.

References

• 1. scispace.com [scispace.com]
• 2. Simultaneous determination of levonorgestrel and ethinyl estradiol in combined dosage form utilizing spectrophotometric methods and high performance thin layer chromatographic method on nanosilica gel plates | European Journal of Chemistry [eurjchem.com]
• 3. Simultaneous determination of ethinylestradiol and levonorgestrel in oral contraceptives by derivative spectrophotometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Simultaneous determination of norethindrone and ethinyl estradiol in human plasma by high performance liquid chromatography with tandem mass spectrometry--experiences on developing a highly selective method using derivatization reagent for enhancing sensitivity - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative In Vitro Analysis of Norelgestromin and Other Synthetic Progestins

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro effects of norelgestromin (B1679859), the primary active metabolite of norgestimate, with other synthetic progestins. The data presented herein is compiled from various studies to offer a comparative perspective on receptor binding, transactivation, and cellular proliferation.

Data Presentation: Comparative In Vitro Effects

The following tables summarize the quantitative data on the in vitro activities of norelgestromin and other commonly used synthetic progestins. It is important to note that the data has been aggregated from multiple sources, and experimental conditions may have varied between studies.

Table 1: Comparative Receptor Binding Affinities of Synthetic Progestins

Compound	Progesterone (B1679170) Receptor (PR) RBA (%)	Androgen Receptor (AR) RBA (%)	Glucocorticoid Receptor (GR) RBA (%)	Mineralocorticoid Receptor (MR) RBA (%)
Norelgestromin	~10 - 100	1.3[1]	Data Not Available	Data Not Available
Levonorgestrel	150	22[1]	<0.1	10.3
Drospirenone	69	15	<0.1	130
Medroxyprogesterone Acetate (MPA)	78	36	42[2]	11.1
Norethindrone	150	15	<0.1	1.1
Gestodene	190	50	1	17.6
Etonogestrel (3-keto-desogestrel)	150-200	50	0.1	2.9
Norgestimate	1.2 - 15	0.3[1]	Data Not Available	Data Not Available

Relative Binding Affinity (RBA) is expressed as a percentage relative to the natural ligand for each receptor (Progesterone for PR, Dihydrotestosterone for AR, Dexamethasone for GR, and Aldosterone for MR), which is set at 100%. Data is compiled from various sources and methodologies may differ.

Table 2: Comparative Effects of Progestins on Breast Cancer Cell Proliferation (T47D & MCF-7 cells)

Compound	Effect on T47D Cell Proliferation	Effect on MCF-7 Cell Proliferation
Norelgestromin	Potent inhibitor of estrone (B1671321) sulfatase activity, which can decrease local estrogen concentrations[3]	Potent inhibitor of estrone sulfatase activity, which can decrease local estrogen concentrations[3]
Levonorgestrel	Stimulatory at high concentrations[4]	Stimulatory at high concentrations
Drospirenone	Data Not Available	Data Not Available
Medroxyprogesterone Acetate (MPA)	Inhibitory at clinically relevant dosages[5]	Inhibitory at clinically relevant dosages[5]
Norethindrone	Inhibitory at clinically relevant dosages[5]	Stimulatory at high dosages[6]

The effects of progestins on breast cancer cell proliferation can be complex and are often dose-dependent and influenced by the specific cell line and experimental conditions.

Mandatory Visualization

Signaling Pathways and Experimental Workflows

Caption: Genomic signaling pathway of norelgestromin via the Progesterone Receptor.

Caption: Androgenic signaling pathway of synthetic progestins via the Androgen Receptor.

Caption: Workflow for a competitive radioligand binding assay.

Caption: Workflow for a reporter gene transactivation assay.

Experimental Protocols

Competitive Steroid Receptor Binding Assay

Objective: To determine the relative binding affinity (RBA) of norelgestromin and other synthetic progestins for steroid hormone receptors (PR, AR, GR, MR).

Methodology:

• Receptor Source Preparation: Cytosolic extracts containing the receptor of interest are prepared from appropriate tissues (e.g., rabbit uterus for PR, rat prostate for AR) or from cells overexpressing the specific human receptor.

• Reaction Mixture: A constant amount of the receptor preparation is incubated with a fixed concentration of a high-affinity radiolabeled ligand (e.g., [³H]progesterone for PR, [³H]dihydrotestosterone for AR).

• Competition: Increasing concentrations of the unlabeled test progestin (e.g., norelgestromin, levonorgestrel) are added to the reaction mixtures to compete with the radiolabeled ligand for binding to the receptor.

• Incubation: The mixture is incubated to allow the binding reaction to reach equilibrium.

• Separation: Receptor-bound radioligand is separated from the free radioligand. This is commonly achieved by filtration through glass fiber filters, where the receptor-ligand complexes are retained on the filter.

• Quantification: The amount of radioactivity retained on the filters is quantified using liquid scintillation counting.

• Data Analysis: The concentration of the test progestin that inhibits 50% of the specific binding of the radiolabeled ligand (IC50) is determined. The RBA is then calculated relative to the natural hormone.

Reporter Gene Transactivation Assay

Objective: To measure the functional ability of norelgestromin and other progestins to activate or inhibit gene transcription mediated by a specific steroid receptor.

Methodology:

• Cell Culture and Transfection: A suitable mammalian cell line that has low to no endogenous expression of the receptor of interest (e.g., MDA-MB 231 breast cancer cells) is cultured. These cells are then transiently co-transfected with two plasmids:

  • An expression vector containing the full-length cDNA for the human steroid receptor (e.g., hPR-B, hAR).

  • A reporter plasmid containing a hormone-responsive promoter (e.g., MMTV) upstream of a reporter gene, typically luciferase.

• Hormone Treatment: After transfection, the cells are treated with various concentrations of the test progestin (e.g., norelgestromin) or a control hormone (e.g., progesterone for PR, DHT for AR).

• Incubation: The cells are incubated for a sufficient period (typically 24-48 hours) to allow for receptor activation, nuclear translocation, binding to the reporter gene, and subsequent expression of the luciferase enzyme.

• Cell Lysis: The cells are lysed to release the cellular contents, including the newly synthesized luciferase.

• Luciferase Assay: A luciferase substrate is added to the cell lysate, and the resulting luminescence, which is proportional to the amount of luciferase produced, is measured using a luminometer.

• Data Analysis: The transcriptional activity is expressed as the fold induction of luciferase activity compared to vehicle-treated control cells. Dose-response curves are generated to determine the EC50 (concentration for half-maximal activation) and the maximal level of activation for each progestin. For antagonist activity, cells are co-treated with a known agonist and the test compound.

Cell Proliferation Assay (MTT Assay)

Objective: To assess the effect of norelgestromin and other synthetic progestins on the proliferation of hormone-dependent breast cancer cell lines (e.g., T47D, MCF-7).

Methodology:

• Cell Seeding: Breast cancer cells are seeded into 96-well plates at a predetermined density and allowed to attach and resume growth.

• Progestin Treatment: The cells are then treated with various concentrations of the test progestins. Controls include vehicle-treated cells and cells treated with a known stimulator (e.g., estradiol) or inhibitor of proliferation.

• Incubation: The plates are incubated for a period of several days (e.g., 5-7 days) to allow for cell proliferation.

• MTT Addition: A solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well.

• Formazan (B1609692) Formation: Viable, metabolically active cells will reduce the yellow MTT to a purple formazan precipitate. The plates are incubated for a few hours to allow for this conversion.

• Solubilization: A solubilizing agent (e.g., DMSO or a detergent solution) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of approximately 570 nm. The absorbance is directly proportional to the number of viable cells.

• Data Analysis: The effect on cell proliferation is calculated as the percentage of growth relative to the vehicle-treated control. Dose-response curves can be generated to determine the stimulatory or inhibitory concentrations of each progestin.

References

• 1. Clinical Use of Progestins and Their Mechanisms of Action: Present and Future (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Binding of steroids to the progestin and glucocorticoid receptors analyzed by correspondence analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Potency of progestogens used in hormonal therapy: Toward understanding differential actions [ouci.dntb.gov.ua]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to Biomarkers for Systemic Exposure: Ortho-Evra vs. Oral Contraceptives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of biomarkers for assessing the systemic exposure of the Ortho-Evra® transdermal contraceptive patch against a standard oral contraceptive. The primary biomarkers for systemic exposure to Ortho-Evra are the serum concentrations of its active hormonal components: norelgestromin (B1679859) (NGMN), the primary active metabolite of norgestimate (B1679921), and ethinyl estradiol (B170435) (EE).[1] This document summarizes key pharmacokinetic data, details the experimental protocols for biomarker measurement, and visualizes the comparative exposure profiles.

Comparative Analysis of Systemic Exposure

The systemic exposure to ethinyl estradiol is approximately 60% higher in users of the Ortho-Evra patch compared to those taking a typical oral contraceptive containing 35 µg of ethinyl estradiol, as measured by the area under the curve (AUC) and steady-state concentration (Css).[2][3][4] However, the peak concentration (Cmax) of ethinyl estradiol is about 25-35% lower with the patch.[2][3] This difference in pharmacokinetic profiles is a critical consideration in assessing the product's performance and potential risks.[2][3]

Table 1: Pharmacokinetic Parameters of Ethinyl Estradiol (EE) - Ortho-Evra vs. Oral Contraceptive

Parameter	Ortho-Evra Patch	Oral Contraceptive (35 µg EE)	Percentage Difference (Patch vs. Oral)
AUC (Area Under the Curve)	~60% higher	Baseline	Increased systemic exposure
Css (Steady-State Concentration)	~60% higher	Baseline	Increased systemic exposure
Cmax (Peak Concentration)	~25% lower	Baseline	Lower peak exposure

Data compiled from multiple pharmacokinetic studies.[2][3]

Table 2: Serum Concentration Reference Ranges for Hormonal Contraceptives

Biomarker	Reference Range	Method of Derivation
Norelgestromin (NGMN)	0.6–1.2 ng/mL	Based on average serum concentrations in users of oral norgestimate 250 µg plus EE 35 µg.[5]
Ethinyl Estradiol (EE)	25–75 pg/mL	Based on average serum concentrations in users of oral norgestimate 250 µg plus EE 35 µg.[5]

Mean serum concentrations of NGMN and EE from the Ortho-Evra patch remain within these established reference ranges throughout the 7-day wear period, irrespective of the application site (abdomen, buttock, arm, or torso).[5]

Experimental Protocols

The validation of these hormonal biomarkers relies on robust analytical methodologies to quantify their concentrations in serum.

Measurement of Norelgestromin (NGMN)

The concentration of NGMN in serum is determined using a validated high-performance liquid chromatography with tandem mass spectrometric detection (HPLC-MS/MS) method. The lower limit of quantification for this assay is 0.1 ng/mL, with a linear concentration range from 0.1 to 5.0 ng/mL. The extraction recovery of NGMN from serum is reported to be at least 75%.[5]

Measurement of Ethinyl Estradiol (EE)

Serum concentrations of EE are measured using a validated gas chromatography/mass spectrometry (GC/MS) method.[5] This method involves a multi-step sample preparation process:

• Liquid-liquid extraction: The sample is treated with an organic solvent mixture to isolate the analyte.

• Chemical derivatization: The extracted analyte is chemically modified to enhance its volatility and detection by GC/MS.

• Solid-phase cleanup: The derivatized sample is further purified to remove interfering substances.

• Analysis: The final sample is analyzed using GC separation coupled with single quadrupole MS detection.

Visualization of Experimental Workflow and Comparative Exposure

The following diagrams illustrate the experimental workflow for biomarker validation and the logical relationship of systemic exposure between Ortho-Evra and oral contraceptives.

Caption: Experimental workflow for the validation of NGMN and EE as biomarkers.

Caption: Comparative systemic exposure of Ortho-Evra vs. oral contraceptives.

Alternative Contraceptive Methods

For contexts where minimizing systemic estrogen exposure is a priority, several alternative contraceptive methods are available. These include:

• Vaginal Ring (e.g., NuvaRing®): Offers a lower systemic exposure to estrogen compared to both the patch and oral contraceptives.[3][6]

• Intrauterine Devices (IUDs): Both hormonal and copper IUDs provide contraception with minimal systemic hormonal exposure.[3]

• Injectable Progestogens: These provide contraception through progestin-only action, avoiding systemic estrogen.[3]

• Progesterone-only "Minipill": An oral contraceptive that does not contain estrogen.[3]

The selection of an appropriate contraceptive method and the interpretation of its systemic exposure data are crucial for both clinical practice and ongoing drug development research. The information presented in this guide is intended to support these efforts by providing a clear and objective comparison based on available experimental data.

References

• 1. Pharmacokinetic overview of Ortho Evra/Evra - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. drugs.com [drugs.com]
• 3. The Evra (ethinyl estradiol/norelgestromin) contraceptive patch: estrogen exposure concerns - PMC [pmc.ncbi.nlm.nih.gov]
• 4. New Study Shows Women Using the Ortho Evra Birth-Control Patch Double Risk of Blood Clots Compared With Those Taking Birth-Control Pill | Robins Kaplan LLP Law Firm [robinskaplan.com]
• 5. Pharmacokinetics of a contraceptive patch (Evra™/Ortho Evra™) containing norelgestromin and ethinyloestradiol at four application sites - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

"Ortho-Evra" vs. levonorgestrel-releasing IUD: a comparative mechanistic study

A Comparative Guide for Researchers and Drug Development Professionals

The landscape of hormonal contraception is dominated by a diverse array of delivery systems and hormonal formulations, each with a unique mechanistic profile. This guide provides a detailed comparative analysis of two widely utilized long-acting reversible contraceptives: the Ortho-Evra patch, a combination transdermal system, and the levonorgestrel-releasing intrauterine device (IUD), a localized progestin-only system. This document is intended for researchers, scientists, and drug development professionals, offering a granular look at the experimental data underpinning our understanding of these two contraceptive methods.

Systemic vs. Localized Action: A Fundamental Divergence

The primary distinction between the Ortho-Evra patch and the levonorgestrel-releasing IUD lies in their mode of hormonal delivery and subsequent systemic exposure. Ortho-Evra functions as a systemic contraceptive, delivering a continuous dose of ethinyl estradiol (B170435) and norelgestromin (B1679859) into the bloodstream. In contrast, the levonorgestrel-releasing IUD exerts its effects primarily through localized action within the uterine cavity, resulting in significantly lower systemic hormone levels.[1][2]

Table 1: Comparative Pharmacokinetics and Primary Mechanism of Action

Feature	Ortho-Evra (Norelgestromin/Ethinyl Estradiol Patch)	Levonorgestrel-Releasing IUD
Hormones Delivered	Norelgestromin (progestin) and Ethinyl Estradiol (estrogen)	Levonorgestrel (B1675169) (progestin)
Delivery System	Transdermal Patch	Intrauterine Device
Primary Site of Action	Systemic (Hypothalamic-Pituitary-Ovarian Axis)	Local (Uterine Cavity)
Primary Mechanism	Inhibition of ovulation by suppression of gonadotropins.[3][4]	Thickening of cervical mucus, inhibition of sperm motility and survival, and profound alterations of the endometrium.[5]
Systemic Hormone Levels	Relatively high and stable serum concentrations of both hormones.[3][6][7][8]	Very low systemic serum concentrations of levonorgestrel.[1][9]
Ovulation	Consistently inhibited.[9]	Generally not inhibited, especially after the first year of use.[9][10]

Deep Dive into Mechanistic Pathways

The differing hormonal milieux created by these two contraceptives result in distinct signaling pathways and downstream effects on the reproductive system.

Ortho-Evra: Central Control of the Ovarian Cycle

The combination of ethinyl estradiol and norelgestromin in the Ortho-Evra patch acts centrally to suppress the hypothalamic-pituitary-ovarian (HPO) axis. This leads to the inhibition of follicle-stimulating hormone (FSH) and luteinizing hormone (LH) surges, thereby preventing follicular development and ovulation.[3][4] Secondary mechanisms include alterations in cervical mucus and the endometrium that are less favorable for sperm transport and implantation.[4]

Ortho-Evra's systemic mechanism of action.

Levonorgestrel-Releasing IUD: A Localized Powerhouse

The levonorgestrel-releasing IUD delivers a high concentration of levonorgestrel directly to the endometrium, resulting in endometrial concentrations that are 200-800 times higher than those found after daily oral use of levonorgestrel.[1] This potent local progestogenic effect is the cornerstone of its contraceptive efficacy.

The primary mechanisms of the levonorgestrel-releasing IUD are:

• Thickening of Cervical Mucus: Levonorgestrel induces a rapid and profound thickening of the cervical mucus, creating a physical barrier that prevents sperm penetration.[5][11]

• Inhibition of Sperm Motility and Function: The intrauterine environment is altered, impairing sperm motility and survival.

• Profound Endometrial Changes: The high local concentration of levonorgestrel leads to significant endometrial suppression, including glandular atrophy and extensive decidualization of the stroma.[1][12][13] This renders the endometrium non-receptive to implantation.

Levonorgestrel IUD's local mechanism of action.

Comparative Endometrial Effects: A Histological and Molecular Perspective

The impact on the endometrium is a key area of differentiation between these two contraceptive methods.

Table 2: Comparative Endometrial Effects

Feature	Ortho-Evra (Norelgestromin/Ethinyl Estradiol Patch)	Levonorgestrel-Releasing IUD
Histological Findings	Glandular and stromal atrophy, spiral arteriole underdevelopment.[13]	Pronounced glandular atrophy, extensive stromal decidualization, and changes in vascular morphology.[1][12][13]
Key Molecular Markers	Suppression of endometrial proliferation.[14][15]	Upregulation of decidualization markers such as Insulin-like Growth Factor-Binding Protein 1 (IGFBP-1).[16][17]
Gene Expression	Limited specific data available from searches.	Altered expression of genes associated with bleeding patterns, such as CXCL9 and TIMP1.[18][19]

Experimental Protocols: A Methodological Overview

The data presented in this guide are derived from a variety of experimental methodologies. Below is a summary of the key protocols employed in the cited research.

Pharmacokinetic Studies (Ortho-Evra)

• Objective: To determine the serum concentrations of norelgestromin and ethinyl estradiol delivered by the transdermal patch.

• Methodology:

  • Healthy female volunteers are administered the Ortho-Evra patch.

  • Serial blood samples are collected at predefined time points over the course of one or more patch application cycles.

  • Serum concentrations of norelgestromin and ethinyl estradiol are quantified using validated analytical methods such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Pharmacokinetic parameters including Cmax (maximum concentration), Tmax (time to maximum concentration), and AUC (area under the curve) are calculated.[3][6][7][8]

Workflow for Ortho-Evra pharmacokinetic studies.

Endometrial Biopsy and Analysis (Levonorgestrel-Releasing IUD)

• Objective: To assess the histological and molecular changes in the endometrium induced by the levonorgestrel-releasing IUD.

• Methodology:

  • Endometrial biopsies are obtained from women before and at various time points after the insertion of the levonorgestrel-releasing IUD.

  • Histological Analysis: The biopsy tissue is fixed, processed, and embedded in paraffin. Sections are stained with hematoxylin (B73222) and eosin (B541160) (H&E) and examined by a pathologist to assess for features such as glandular atrophy and stromal decidualization.[12]

  • Immunohistochemistry (IHC): Tissue sections are incubated with specific primary antibodies against markers of interest (e.g., IGFBP-1) followed by a secondary antibody conjugated to an enzyme that produces a colored precipitate at the site of antigen-antibody binding. The intensity and distribution of staining are then scored.[16][17]

  • Gene Expression Analysis (RT-qPCR): RNA is extracted from the endometrial biopsy. The RNA is then reverse-transcribed into complementary DNA (cDNA). Quantitative polymerase chain reaction (qPCR) is performed using primers specific for target genes (e.g., CXCL9, TIMP1) to quantify their expression levels relative to a housekeeping gene.[18][19]

Workflow for endometrial biopsy and analysis.

Cervical Mucus Analysis (Levonorgestrel-Releasing IUD)

• Objective: To evaluate the effect of the levonorgestrel-releasing IUD on the viscosity and penetrability of cervical mucus.

• Methodology:

  • Cervical mucus samples are collected from participants before and at specified intervals after IUD insertion.

  • The quality of the cervical mucus is assessed based on the World Health Organization (WHO) criteria, which include volume, consistency, spinnbarkeit (stretchability), and ferning.[11]

  • An in vitro sperm-cervical mucus penetration test is performed by placing a capillary tube filled with cervical mucus in contact with a semen sample and measuring the distance migrated by sperm over a set period.[11]

Conclusion

The Ortho-Evra patch and the levonorgestrel-releasing IUD represent two distinct and highly effective strategies for hormonal contraception. Ortho-Evra's systemic action provides a robust inhibition of ovulation, while the levonorgestrel-releasing IUD's localized effects create a multi-faceted barrier to fertilization and implantation within the uterus. The choice between these methods for future drug development or clinical research will depend on the desired hormonal profile, target site of action, and the specific mechanistic questions being investigated. This guide provides a foundational understanding of their comparative mechanisms, supported by experimental data, to inform such decisions.

References

• 1. Role of the levonorgestrel intrauterine system in effective contraception - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Morphological and functional features of endometrial decidualization following long-term intrauterine levonorgestrel delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacokinetics of a contraceptive patch (Evra™/Ortho Evra™) containing norelgestromin and ethinyloestradiol at four application sites - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Transdermal ethinylestradiol/norelgestromin: a review of its use in hormonal contraception - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. uhs.berkeley.edu [uhs.berkeley.edu]
• 6. Pharmacokinetic overview of Ortho Evra/Evra - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scilit.com [scilit.com]
• 8. Pharmacokinetics of norelgestromin and ethinyl estradiol delivered by a contraceptive patch (Ortho Evra/Evra) under conditions of heat, humidity, and exercise - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. accessdata.fda.gov [accessdata.fda.gov]
• 10. Effect of levonorgestrel-releasing intrauterine device on hormonal profile and menstrual pattern after long-term use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Temporal changes in cervical mucus after insertion of the levonorgestrel-releasing intrauterine system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. w1.med.cmu.ac.th [w1.med.cmu.ac.th]
• 14. Effects of an ethinyl estradiol/gestodene transdermal contraceptive patch on the endometrium: a single-center, uncontrolled study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. A randomized, double-blind, placebo-controlled, multicenter study that assessed the endometrial effects of norethindrone acetate plus ethinyl estradiol versus ethinyl estradiol alone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. The levonorgestrel-releasing intrauterine device induces endometrial decidualisation in women on tamoxifen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Gene expression associated with vaginal bleeding in women using the 52-mg levonorgestrel hormonal intrauterine device: A prospective study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]

Reproducibility of Thromboembolic Risk Findings for Ortho-Evra: A Comparative Guide

The thromboembolic risk associated with the Ortho-Evra contraceptive patch has been a subject of considerable debate and conflicting study findings since its introduction. This guide provides a comprehensive comparison of the available data, focusing on the reproducibility of findings regarding its thromboembolic risk relative to other combined hormonal contraceptives (CHCs), particularly combined oral contraceptives (COCs). The objective is to present the evidence in a clear and structured format for researchers, scientists, and drug development professionals to facilitate a critical appraisal of the product's safety profile.

Quantitative Data Summary

The following tables summarize the quantitative data from key epidemiological studies comparing the risk of venous thromboembolism (VTE) in users of the Ortho-Evra patch versus users of COCs. The conflicting results across different studies highlight the challenges in achieving reproducible findings in this area.

Table 1: Comparative Risk of Venous Thromboembolism (VTE) for Ortho-Evra vs. Combined Oral Contraceptives (COCs)

Study/Database	Comparator COC	Risk Estimate (Odds Ratio/Relative Risk)	95% Confidence Interval (CI)	Conclusion
Boston Collaborative Drug Surveillance Program (BCDSP) - PharMetrics Database [1][2]	Levonorgestrel-containing OCs (30 mcg EE)	2.0	0.9 - 4.1	No statistically significant difference in VTE risk.[1][2]
Boston Collaborative Drug Surveillance Program (BCDSP) - MarketScan Database [1][2]	Levonorgestrel-containing OCs (30 mcg EE)	1.3	0.8 - 2.1	No statistically significant difference in VTE risk.[1][2]
i3 Ingenix Study [3]	Norgestimate-containing OCs (35 mcg EE)	~2.0	Statistically Significant	Approximately two-fold increased risk of VTE for Ortho-Evra users.[3]
Danish Cohort Study [4]	Non-users of hormonal contraception	7.9	3.5 - 17.7	Significantly increased risk of VTE compared to non-users.[4]
Danish Cohort Study [4]	Levonorgestrel-containing COCs	2.3	1.0 - 5.2	Increased risk of VTE compared to users of levonorgestrel-containing COCs.[4]
FDA-funded study (unnamed in snippets) [5]	Not specified	Not specified	Not specified	Findings were consistent with a possible increased risk of blood clots.[5]
Jick SS, et al. (2006) - PharMetrics [6]	Norgestimate-containing OCs (35 mcg EE)	0.9	0.5 - 1.6	Risk of nonfatal VTE is similar to the comparator OC.[6]
Cole JA, et al. (2007) - Ingenix Research [7]	Norgestimate-containing OCs (35 mcg EE)	2.4	1.1 - 5.5	More than double the risk for VTE.[7]

Table 2: Incidence Rates of Venous Thromboembolism (VTE)

Contraceptive Method	Incidence Rate per 10,000 Woman-Years	Study/Reference
Non-users of hormonal contraception	1-5	[8]
Non-users of hormonal contraception (aged 15-44)	5-10	[9]
Levonorgestrel-containing COCs	~8	[8]
Third-generation or drospirenone-containing COCs	10-15	[8]
Ortho-Evra Patch	12.3	[8]
Ortho-Evra Patch	9.7	[4]
Vaginal Ring	7.8	[4]
Pregnancy	5-20	[8]
Postpartum	40-65	[8]

Experimental Protocols

The reproducibility of findings is heavily dependent on the methodologies employed in the studies. The primary methodologies used to assess the thromboembolic risk of Ortho-Evra have been observational, retrospective case-control and cohort studies based on large healthcare claims databases.

1. Nested Case-Control Study Design (e.g., Boston Collaborative Drug Surveillance Program)

• Study Population: Women aged 15-44 years who were new users of either the Ortho-Evra patch or a comparator COC, identified from large US healthcare claims databases like PharMetrics or MarketScan.[1][6][10]

• Case Identification: Cases were defined as women with a new diagnosis of idiopathic VTE (deep vein thrombosis or pulmonary embolism) without identifiable clinical risk factors.[6][10]

• Control Selection: For each case, up to four controls were matched based on age and the date of VTE diagnosis (index date).[6] Controls were required to be current users of one of the study contraceptives at the index date.

• Data Collection: Information on contraceptive use, VTE diagnosis, and potential confounding factors was extracted from the claims databases.[6][10]

• Statistical Analysis: Conditional logistic regression was used to calculate the odds ratio (OR) for VTE in Ortho-Evra users compared to COC users, adjusting for potential confounders.[10]

2. Retrospective Cohort Study Design (e.g., Danish Cohort Study)

• Study Population: A national cohort of all non-pregnant women aged 15-49 in Denmark, identified through national registries.[4] Women with a history of thrombotic disease or cancer were excluded.

• Exposure Assessment: Use of different hormonal contraceptives (patch, vaginal ring, COCs, etc.) was determined from prescription data in the national registries.[4]

• Outcome Ascertainment: First-ever venous thrombosis events were identified from national patient registries. Diagnoses were confirmed by reviewing records of subsequent anticoagulation therapy.[4]

• Follow-up: Women were followed over a defined period (e.g., 2001-2010), and the incidence rates of VTE were calculated for users of different contraceptives and non-users.

• Statistical Analysis: Poisson regression was used to calculate adjusted relative risks (RRs) and rate ratios, comparing VTE risk in users of non-oral contraceptives to non-users and to users of a reference COC (e.g., levonorgestrel-containing).[4]

Mandatory Visualizations

Signaling Pathways and Logical Relationships

The following diagram illustrates the general proposed mechanism by which combined hormonal contraceptives, including Ortho-Evra, may increase the risk of venous thromboembolism.

Caption: Proposed mechanism of hormonal contraceptive-induced thromboembolism.

Experimental Workflow

The diagram below outlines a typical workflow for a retrospective database study designed to compare the thromboembolic risk of different contraceptives.

Caption: Workflow for a retrospective case-control study on contraceptive risk.

References

• 1. Postmarketing study of ORTHO EVRA and levonorgestrel oral contraceptives containing hormonal contraceptives with 30 mcg of ethinyl estradiol in relation to nonfatal venous thromboembolism – Boston Collaborative Drug Surveillance Program (BCDSP) [bcdsp.org]
• 2. Postmarketing study of ORTHO EVRA and levonorgestrel oral contraceptives containing hormonal contraceptives with 30 mcg of ethinyl estradiol in relation to nonfatal venous thromboembolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ortho Evra contraceptive patch, users could face twice the risk of blood clots - Xagena [xagena.it]
• 4. bmj.com [bmj.com]
• 5. fda.gov [fda.gov]
• 6. Risk of nonfatal venous thromboembolism in women using a contraceptive transdermal patch and oral contraceptives containing norgestimate and 35 microg of ethinyl estradiol – Boston Collaborative Drug Surveillance Program (BCDSP) [bcdsp.org]
• 7. medscape.com [medscape.com]
• 8. Combined hormonal contraception and the risk of venous thromboembolism: a guideline (2016) | American Society for Reproductive Medicine | ASRM [asrm.org]
• 9. Thrombotic risk of contraceptive transdermal patches and the contraceptive vaginal ring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ClinicalTrials.gov [clinicaltrials.gov]
• 11. Nonoral combined hormonal contraceptives and thromboembolism: a systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. medscape.com [medscape.com]
• 13. Hormonal Contraception and Thrombotic Risk: A Multidisciplinary Approach - PMC [pmc.ncbi.nlm.nih.gov]

Hormonal Contraceptive Patches: A Comparative Analysis of Safety and Tolerability for the Research Professional

A detailed guide for researchers, scientists, and drug development professionals on the comparative safety and tolerability of currently available and emerging hormonal contraceptive patches. This report synthesizes clinical trial data, outlines experimental protocols, and provides a framework for future development.

The advent of transdermal hormonal contraception has offered a significant alternative to oral contraceptives, potentially improving user adherence and providing a different pharmacokinetic profile. For the drug development professional, understanding the nuances of the safety and tolerability of these patches is paramount for innovating and improving upon existing formulations. This guide provides a comparative analysis of the key safety and tolerability profiles of three prominent hormonal contraceptive patches: the ethinyl estradiol (B170435)/norelgestromin (B1679859) patch, the levonorgestrel (B1675169)/ethinyl estradiol patch, and the investigational ethinyl estradiol/gestodene (B1671452) patch.

Comparative Overview of Hormonal Contraceptive Patches

Currently, the hormonal contraceptive patch market is primarily composed of products delivering a combination of an estrogen (ethinyl estradiol) and a progestin. The choice of progestin and the daily hormonal dose are key differentiators that influence the safety and tolerability profile of each product.

Feature	Xulane® (Ethinyl Estradiol/Norelgestromin)	Twirla® (Levonorgestrel/Ethinyl Estradiol)	Ethinyl Estradiol/Gestodene Patch
Estrogen	Ethinyl Estradiol	Ethinyl Estradiol	Ethinyl Estradiol
Progestin	Norelgestromin	Levonorgestrel	Gestodene
Daily Hormone Release	150 mcg norelgestromin / 35 mcg ethinyl estradiol[1]	120 mcg levonorgestrel / 30 mcg ethinyl estradiol[1][2]	Systemic exposure equivalent to 0.06 mg gestodene / 0.02 mg ethinyl estradiol oral contraceptive[3]

Safety and Tolerability: A Quantitative Comparison

The safety and tolerability of hormonal contraceptive patches are critical factors influencing user continuation and regulatory approval. The following tables summarize key adverse event data from clinical trials. It is important to note that direct comparison of percentages across different trials should be done with caution due to potential variations in study design, patient populations, and adverse event reporting methodologies.

Common Adverse Events

Adverse Event	Xulane® (Norelgestromin/EE)	Twirla® (Levonorgestrel/EE)	Ethinyl Estradiol/Gestodene Patch
Application Site Reactions	Reported in clinical trials[4]	~6% of users in clinical trials[2]	8.5%[3]
Nausea	~20%[5]	4.1%[3][6]	Not specified
Headache	~20%[5]	3.6%[3][6]	9.5%[3]
Breast Discomfort/Symptoms	Higher incidence in cycles 1 & 2 vs. oral contraceptives[7]	Not specified	Not specified
Dysmenorrhea	More frequent than in oral contraceptive users (13.3% vs. 9.6%)[8]	Not specified	Not specified

Discontinuation Due to Adverse Events

Patch	Discontinuation Rate
Xulane® (Norelgestromin/EE)	<2% for application site reactions or breast symptoms[8]
Twirla® (Levonorgestrel/EE)	11% overall due to adverse events[9]
Ethinyl Estradiol/Gestodene Patch	14.3% overall due to adverse events[10]

A study on contraceptive continuation found that patch users had a higher 1-year discontinuation rate (58%) compared to oral contraceptive (47%) and vaginal ring users (49%)[11].

Venous Thromboembolism (VTE) Risk

A significant safety concern with all combined hormonal contraceptives is the risk of venous thromboembolism. Studies comparing the ethinyl estradiol/norelgestromin patch to oral contraceptives have yielded conflicting results. Some studies suggest a similar risk[12], while others have found a statistically significant elevated risk for patch users[7][13]. A systematic review reported a relative risk of 7.9 for VTE with the norelgestromin/ethinyl estradiol patch compared to non-users[3]. For Twirla®, four VTE events were reported in the phase 3 clinical trial, all in women with a BMI ≥30 kg/m ²[9][14].

Experimental Protocols

Detailed and standardized experimental protocols are crucial for the accurate assessment of the safety and tolerability of transdermal systems. Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) provide guidance on the design of these studies.

Skin Irritation and Sensitization Assessment

The evaluation of a patch's potential to cause skin irritation and sensitization is a critical component of the safety assessment.

Methodology:

• Subject Population: Healthy volunteers with no known skin conditions.

• Patch Application: The test patch, a placebo patch, and positive (e.g., sodium lauryl sulfate) and negative (e.g., saline) controls are applied to the skin of the back or upper arm.

• Application Duration: Patches are typically worn for 24 to 48 hours and the application is repeated over a period of 21 days for cumulative irritation assessment[5].

• Evaluation: A trained observer scores skin reactions (erythema, edema, etc.) at specified time points after patch removal using a standardized scale (e.g., a 0-4 or 0-7 point scale)[5].

• Sensitization Assessment: Following a rest period after the initial applications, a challenge patch is applied to a new site to assess for allergic contact sensitization.

Adhesion Performance Evaluation

Poor adhesion can lead to suboptimal drug delivery and reduced efficacy.

Methodology:

• Subject Population: A representative sample of the target user population.

• Patch Application: Subjects apply the patch to the recommended application sites and engage in normal daily activities, including showering and exercise.

• Adhesion Scoring: At specified time points, subjects and/or trained observers rate the degree of patch lift-off using a validated scale (e.g., a 0-4 scale where 0 is ≥90% adherence and 4 is complete detachment)[6].

• Data Analysis: The percentage of patches with different adhesion scores is calculated to determine the overall adhesion performance.

Adverse Event Monitoring and Reporting

Systematic monitoring and reporting of adverse events are fundamental to all clinical trials.

Methodology:

• Data Collection: Subjects are asked to record any adverse events in a daily diary.

• Investigator Assessment: At study visits, investigators interview subjects about adverse events and conduct physical examinations.

• Causality Assessment: The investigator assesses the relationship of the adverse event to the study drug.

• Severity Grading: Adverse events are graded for severity (e.g., mild, moderate, severe).

• Reporting: All adverse events are recorded in the case report form. Serious adverse events are reported to the sponsor and regulatory authorities within a specified timeframe.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate key processes in the development and evaluation of hormonal contraceptive patches.

Mechanism of action of combined hormonal contraceptive patches.

Generalized workflow for a clinical trial of a contraceptive patch.

Future Directions and Conclusion

The development of new hormonal contraceptive patches is focused on reducing the estrogen dose to potentially lower the risk of adverse events, particularly VTE, while maintaining high contraceptive efficacy. The ethinyl estradiol/gestodene patch with its lower estrogen exposure is an example of this trend[3]. Additionally, research into novel progestins and advanced adhesive technologies aims to improve the overall safety and user experience.

For researchers and drug development professionals, a thorough understanding of the comparative safety and tolerability profiles of existing patches, coupled with robust and standardized experimental protocols, is essential for the successful development of the next generation of transdermal contraceptive systems. This guide provides a foundational overview to support these endeavors.

References

• 1. FDA updates generic transdermal and topical delivery systems guidances | RAPS [raps.org]
• 2. Effects of an ethinyl estradiol/gestodene transdermal contraceptive patch on the endometrium: a single-center, uncontrolled study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. adhexpharma.com [adhexpharma.com]
• 5. pharmanet.com.br [pharmanet.com.br]
• 6. Once-weekly Transdermal patch TWIRLA effectively prevents pregnancy: Clinical trial results [medicaldialogues.in]
• 7. ema.europa.eu [ema.europa.eu]
• 8. trial.medpath.com [trial.medpath.com]
• 9. Quality of transdermal patches - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 10. | BioWorld [bioworld.com]
• 11. fiercepharma.com [fiercepharma.com]
• 12. Safety - Twirla HCP [twirla.com]
• 13. Benefits and Risks [xulane.com]
• 14. ema.europa.eu [ema.europa.eu]

Ortho-Evra's Efficacy in Diverse Body Weights: A Comparative Analysis for Researchers

For Immediate Release

This comprehensive guide provides a detailed comparison of the contraceptive efficacy of the Ortho-Evra patch across varying body weights, juxtaposed with alternative hormonal contraceptives. Designed for researchers, scientists, and drug development professionals, this document synthesizes key experimental data, outlines methodological protocols, and visualizes relevant biological and procedural workflows.

Comparative Efficacy of Contraceptive Methods by Body Weight

The efficacy of hormonal contraceptives can be influenced by a user's body weight and Body Mass Index (BMI). This is a critical consideration in contraceptive research and development. Below is a summary of findings for the Ortho-Evra patch and other commonly used hormonal methods.

A pooled analysis of three large clinical trials for the Ortho-Evra patch, involving 3,319 women, demonstrated an overall Pearl Index of 0.88 (95% CI, 0.44–1.33) and a method-failure Pearl Index of 0.7 (95% CI, 0.31–1.10)[1][2]. However, the data also suggested a potential for decreased efficacy in women weighing 90 kg (198 lbs) or more[1][3][4]. In the pivotal trials, 5 out of 15 pregnancies occurred in women in this weight category, who represented less than 3% of the study population[3].

For combined oral contraceptives (COCs), the evidence is mixed. Some studies have shown a slight, though not always statistically significant, increase in pregnancy risk with higher BMI[5][6]. For instance, one analysis found the relative risk of pregnancy to be 1.84 (95% CI=0.98-3.45) for women with a BMI ≥25 kg/m ² compared to those with a BMI <25 kg/m ²[6]. However, other studies have not found a significant association between BMI and COC failure[7].

The contraceptive vaginal ring (NuvaRing) appears to maintain its efficacy across different body weights. One study reported that for women aged 18 to 35, the Pearl Index was 2.50 for those with a BMI >30, compared to 3.04 for those with a BMI of 25-30, and 3.06 for those with a BMI <25[6]. Another presentation of study results indicated that pregnancies were evenly distributed across baseline body weight deciles, suggesting no increased risk in heavier women[8].

Depot medroxyprogesterone (B1676146) acetate (B1210297) (DMPA) injections are also considered highly effective in women regardless of body weight. While some studies have shown lower serum concentrations of the hormone in obese individuals, these levels were still sufficient to suppress ovulation[3]. One study of two DMPA dosages (100 mg and 150 mg) found a Pearl Index of 0.44 for the 100 mg dose and no pregnancies in the 150 mg group, with no mention of decreased efficacy in relation to body weight[9].

Contraceptive Method	Body Weight/BMI Category	Pearl Index (Pregnancies per 100 Woman-Years)	Efficacy Notes
Ortho-Evra Patch	Overall	0.88[1][2]	Pooled data from three pivotal trials.
< 90 kg (<198 lbs)	Low and uniformly distributed[1]	Consistent efficacy observed in this weight group.
≥ 90 kg (≥198 lbs)	Potentially increased[1][3][4]	A disproportionate number of pregnancies occurred in this subgroup in clinical trials.
Combined Oral Contraceptives (COCs)	BMI <25 kg/m ²	Reference Group[6]	Efficacy may vary by specific formulation.
BMI ≥25 kg/m ²	RR: 1.84 (95% CI: 0.98-3.45)[6]	Some studies suggest a slight increase in failure rate, though not always statistically significant.
BMI >30 kg/m ²	Pearl Index: 0 (in one study)[6]	Evidence is conflicting across different studies and formulations.
Contraceptive Vaginal Ring (NuvaRing)	BMI <25 kg/m ²	3.06[6]	Efficacy appears to be maintained across different BMI categories.
BMI 25-30 kg/m ²	3.04[6]
BMI >30 kg/m ²	2.50[6]
Overall	0.65 (European registration trials)[10]
DMPA Injection	Not specified by weight	0.44 (100mg dose), 0 (150mg dose)[9]	Efficacy is generally considered not to be affected by body weight.

Experimental Protocols

A standardized approach is crucial for evaluating contraceptive efficacy. Below is a detailed methodology for a typical Phase III clinical trial assessing a hormonal contraceptive, synthesized from various sources on clinical trial design[11][12][13].

1. Study Design:

• Type: Multicenter, open-label, randomized, parallel-group trial.

• Duration: Typically 13 menstrual cycles.

• Primary Endpoint: Contraceptive efficacy, measured by the Pearl Index (number of on-therapy pregnancies per 100 woman-years of exposure).

• Secondary Endpoints: Cycle control (bleeding patterns), compliance, and safety (adverse events).

2. Participant Selection:

• Inclusion Criteria:

  • Healthy, sexually active, premenopausal women seeking contraception.

  • Age typically between 18 and 45 years.

  • History of regular menstrual cycles.

  • Willingness to use the investigational contraceptive as the sole method of birth control.

  • Informed consent obtained.

• Exclusion Criteria:

  • Pregnancy or lactation.

  • Contraindications to hormonal contraceptive use (e.g., history of thromboembolic disorders, certain cancers, uncontrolled hypertension).

  • Use of medications known to interact with hormonal contraceptives.

  • For some historical trials, a BMI above a certain threshold was an exclusion criterion, though current recommendations are to include a representative range of BMIs.

3. Study Procedures:

• Screening Visit:

  • Medical history and physical examination, including gynecological exam.

  • Measurement of height and weight to calculate BMI.

  • Blood pressure and baseline laboratory tests.

  • Urine pregnancy test.

• Randomization and Dispensation: Eligible participants are randomized to receive the investigational contraceptive or a comparator. They are provided with the product and detailed instructions for use.

• Follow-up Visits: Participants return to the clinic at regular intervals (e.g., after cycles 3, 6, and 13). At each visit:

  • Adverse events are recorded.

  • Compliance is assessed (e.g., through diary cards or interviews).

  • Bleeding patterns are documented.

  • A urine pregnancy test may be performed.

• Pregnancy Confirmation: If a participant suspects pregnancy (e.g., missed menses), a urine pregnancy test is performed. If positive, it is typically confirmed with a serum hCG test. The estimated date of conception is determined to ascertain if it occurred during active treatment.

4. Data Analysis:

• Efficacy Analysis: The Pearl Index is calculated for the intent-to-treat population. The number of on-therapy pregnancies is divided by the total number of evaluable cycles and multiplied by 1300 (if using 28-day cycles) or 1200 (if using months).

• Subgroup Analyses: Efficacy is analyzed for different subgroups, including age and body weight/BMI categories.

• Safety Analysis: The incidence and severity of all adverse events are summarized.

Visualizing Mechanisms and Workflows

To further elucidate the concepts discussed, the following diagrams have been generated using Graphviz.

Hormonal Signaling Pathway of Ortho-Evra.

Experimental Workflow for a Contraceptive Efficacy Trial.

References

• 1. Contraceptive efficacy and cycle control with the Ortho Evra/Evra transdermal system: the analysis of pooled data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. birthcontrolpharmacist.com [birthcontrolpharmacist.com]
• 4. Ortho Evra, a new contraceptive patch - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Association between efficacy and body weight or body mass index for two low-dose oral contraceptives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Hormonal contraceptives for contraception in overweight or obese women - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 514691 | Stanford Health Care [stanfordhealthcare.org]
• 8. NuvaRing not affected by heavier body weight |… | Clinician.com [clinician.com]
• 9. A multicentred phase III comparative clinical trial of depot-medroxyprogesterone acetate given three-monthly at doses of 100 mg or 150 mg: 1. Contraceptive efficacy and side effects. World Health Organization Task Force on Long-Acting Systemic Agents for Fertility Regulation. Special Programme of Research, Development and Research Training in Human Reproduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The combined contraceptive vaginal ring (NuvaRing): evaluation of the clinical and pharmacological evidence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Science‐Based Approach to Harmonize Contraception Recommendations in Clinical Trials and Pharmaceutical Labels - PMC [pmc.ncbi.nlm.nih.gov]
• 12. premier-research.com [premier-research.com]
• 13. Contraception Requirements for Clinical Trials - IRB [irb.ucdavis.edu]

Comparative study on the user compliance rates of transdermal versus oral contraceptives

For researchers, scientists, and drug development professionals, understanding user compliance is a critical factor in evaluating the real-world efficacy and potential market success of contraceptive methods. While both transdermal patches and oral contraceptives offer effective hormonal birth control, their differing administration schedules inherently impact user adherence. This guide provides a comparative study of user compliance rates between these two delivery systems, supported by experimental data from key clinical trials.

Data Presentation: Quantitative Comparison of Compliance Rates

The following table summarizes the key quantitative data on user compliance, often referred to as "perfect use," from pivotal comparative studies. Perfect use is typically defined as adhering to the prescribed dosing schedule without any deviation.

Study (Year)	Contraceptive Method	Perfect Use/Compliance Rate	Key Findings
Archer et al. (2004)[1]	Transdermal Patch	88.7% of cycles	Compliance with the patch was consistently high across all age groups.
Oral Contraceptive	79.2% of cycles	Compliance with the oral contraceptive was significantly lower and decreased with younger age.
Audet et al. (2001)	Transdermal Patch	88.2% of cycles	The weekly patch demonstrated significantly better compliance compared to the daily pill.
Oral Contraceptive	77.7% of cycles	-
Lopez et al. (2013) (Cochrane Review)	Transdermal Patch vs. Oral Contraceptive	Odds Ratio: 2.05-2.76	Two trials showed that patch users were more than twice as likely to be compliant compared to oral contraceptive users.

Experimental Protocols

The data presented above is primarily derived from randomized, open-label, parallel-group clinical trials. Below is a synthesized description of the typical methodologies employed in these key studies.

Study Design and Participants

The majority of comparative studies utilized a randomized controlled trial (RCT) design. Healthy, sexually active women of reproductive age seeking contraception were recruited. Participants were typically randomized to receive either the transdermal contraceptive patch or a combination oral contraceptive pill for a predetermined number of cycles (commonly 6 to 13 cycles).

Intervention

• Transdermal Contraceptive Patch: Participants in this group were instructed to apply a new patch once a week for three consecutive weeks, followed by a one-week patch-free interval.

• Oral Contraceptive: Participants in this group were instructed to take one pill daily for 21 consecutive days, followed by a seven-day placebo or pill-free interval.

Data Collection and Compliance Assessment

User compliance was a primary endpoint in these studies and was typically assessed through self-reported data. Participants were provided with daily diaries or electronic data capture devices to record their adherence to the prescribed regimen. "Perfect use" or "perfect compliance" was strictly defined. For patch users, this meant wearing each patch for seven days and changing it on the correct day. For oral contraceptive users, it required taking the pill every day as prescribed.

Outcome Measures

The primary outcome measure for compliance was the percentage of cycles with "perfect use." Other relevant outcomes included the Pearl Index (a measure of contraceptive efficacy), cycle control (incidence of breakthrough bleeding and spotting), and user satisfaction, which was often assessed through questionnaires.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of a typical comparative clinical trial evaluating the compliance rates of transdermal versus oral contraceptives.

Figure 1: Workflow of a comparative clinical trial on contraceptive compliance.

Conclusion

The available evidence from multiple clinical trials consistently demonstrates that the transdermal contraceptive patch is associated with significantly higher user compliance rates compared to oral contraceptives. The weekly administration schedule of the patch appears to mitigate the compliance challenges associated with daily pill intake, particularly among younger users. For drug development professionals, these findings underscore the importance of considering the user-friendliness of a delivery system as a key factor in ensuring treatment adherence and, consequently, overall therapeutic success.

References

• 1. health.maryland.gov [health.maryland.gov]

Safety & Regulatory Compliance

Proper Disposal of Ortho-Evra® Transdermal Patches in a Laboratory Setting

This document provides essential procedural guidance for the safe and environmentally responsible disposal of used Ortho-Evra® (norelgestromin/ethinyl estradiol) transdermal patches. Adherence to these protocols is critical to minimize environmental contamination and ensure laboratory safety. Used patches contain significant residual amounts of active pharmaceutical ingredients (APIs), which can have ecotoxicological effects.

Immediate Safety and Handling Precautions

Personnel handling used Ortho-Evra® patches should wear appropriate personal protective equipment (PPE), including gloves, to prevent accidental exposure to the remaining hormones.

Environmental Impact of Improper Disposal

Used Ortho-Evra® patches retain a substantial percentage of their original hormonal content.[1] Specifically, a patch used for seven days still contains approximately 82.5% of the initial norelgestromin (B1679859) and 76.7% of the ethinyl estradiol (B170435).[1] Ethinyl estradiol is a potent endocrine disruptor that, even at very low concentrations, has been shown to cause feminizing effects in male fish and negatively impact aquatic ecosystems.[2] Therefore, flushing used patches down the toilet is strictly prohibited as wastewater treatment facilities are not equipped to fully remove these compounds.[2]

Step-by-Step Disposal Procedure

The following procedure outlines the recommended steps for the proper disposal of used Ortho-Evra® patches in a research or laboratory environment.

Step 1: Deactivation of the Used Patch Immediately after removal, fold the used patch in half with the adhesive sides sticking together.[3][4] This step is crucial to encase the remaining medication and reduce the potential for hormonal leakage.

Step 2: Containment Place the folded patch into a sealable plastic bag or the original disposal pouch, if available.[4][5] This provides an additional barrier to prevent environmental contamination.

Step 3: Final Disposal Dispose of the contained patch in a designated pharmaceutical waste container. If a pharmaceutical waste program is not available, the contained patch may be placed in the regular trash.[3] Never dispose of used patches in a way that they could be accessible to children or pets.[6][7]

Quantitative Data Summary

Hormone	Initial Amount per Patch	Residual Amount After 7 Days	Percentage Remaining
Norelgestromin	6.0 mg	4.95 mg	82.5%
Ethinyl Estradiol	0.60 mg	0.46 mg	76.7%

Data sourced from Women and Health Protection.[1]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Ortho-Evra® patches.

Caption: Logical workflow for the proper disposal of Ortho-Evra® patches.

References

• 1. Documents - EVRA AND THE ENVIRONMENT [whp-apsf.ca]
• 2. sciencenews.org [sciencenews.org]
• 3. thedame.sg [thedame.sg]
• 4. health.cornell.edu [health.cornell.edu]
• 5. medicines.org.uk [medicines.org.uk]
• 6. Safe Medicine Patch Disposal [consumermedsafety.org]
• 7. Safe Medicine Patch Disposal [consumermedsafety.org]

Essential Safety and Handling Protocols for Ortho-Evra in a Research Setting

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe Handling and Disposal of Ortho-Evra Transdermal Patches.

This document provides crucial safety and logistical information for laboratory personnel working with Ortho-Evra, a transdermal contraceptive patch containing the active hormonal ingredients norelgestromin (B1679859) and ethinyl estradiol (B170435). Adherence to these guidelines is essential to ensure personal safety and proper disposal of hazardous materials.

Active Ingredients and Hazard Summary

Ortho-Evra contains two active pharmaceutical ingredients (APIs), norelgestromin (a progestin) and ethinyl estradiol (an estrogen). Both are classified as hazardous drugs due to their hormonal activity and potential reproductive and carcinogenic risks. The following table summarizes the key hazard information for these compounds.

Chemical Name	CAS Number	Molecular Formula	Hazard Statements
Norelgestromin	53016-31-2	C₂₁H₂₉NO₂	H351: Suspected of causing cancer. H360: May damage fertility or the unborn child. H302: Harmful if swallowed. H312: Harmful in contact with skin. H332: Harmful if inhaled.
Ethinyl Estradiol	57-63-6	C₂₀H₂₄O₂	H350: May cause cancer. H360: May damage fertility or the unborn child. H302: Harmful if swallowed. H410: Very toxic to aquatic life with long lasting effects.

Personal Protective Equipment (PPE)

Due to the hazardous nature of the active ingredients, stringent PPE protocols must be followed at all times when handling Ortho-Evra patches or the pure APIs. The following PPE is mandatory:

• Gloves: Double gloving with chemotherapy-rated nitrile gloves is required. Change the outer glove immediately upon contamination and both gloves every 30-60 minutes during prolonged handling.

• Gown: A disposable, polyethylene-coated polypropylene (B1209903) gown that is impervious to liquids should be worn.

• Eye and Face Protection: ANSI Z87.1-compliant safety glasses with side shields or chemical splash goggles are required. A full-face shield should be worn over safety glasses or goggles when there is a risk of splashing, such as during solution preparation or extraction procedures.

• Respiratory Protection: For most activities involving the handling of intact patches, respiratory protection is not required if work is performed in a certified chemical fume hood. However, if there is a risk of aerosol or dust generation (e.g., handling the pure powders, cutting or manipulating the patch in a way that could generate particles), a NIOSH-approved N95 or higher respirator is necessary.

The following diagram outlines the proper procedure for donning and doffing PPE to minimize contamination.

PPE Donning and Doffing Workflow

Experimental Protocol: Extraction of Active Ingredients from Ortho-Evra Patch

This protocol outlines a method for the extraction of norelgestromin and ethinyl estradiol from a transdermal patch for analytical purposes. All procedures should be performed in a chemical fume hood.

Materials:

• Ortho-Evra transdermal patch

• Methanol (B129727), HPLC grade

• Volumetric flasks (various sizes)

• Sonicator bath

• Forceps

• Scalpel or scissors

• Analytical balance

Procedure:

• Patch Preparation:

  • Carefully remove the patch from its packaging using forceps.

  • Record the total weight of the patch.

  • Using a scalpel or scissors, cut the patch into smaller pieces to increase the surface area for extraction.

• Extraction:

  • Place the cut pieces of the patch into a volumetric flask of appropriate size.

  • Add a known volume of methanol to the flask, ensuring the patch pieces are fully submerged.

  • Place the flask in a sonicator bath and sonicate for 30-60 minutes.

  • Allow the solution to cool to room temperature.

  • Bring the solution to final volume with methanol and mix thoroughly.

• Sample Preparation for Analysis:

  • Filter an aliquot of the extract through a 0.45 µm syringe filter into an HPLC vial.

  • The sample is now ready for analysis by a validated HPLC method.

The following diagram illustrates the experimental workflow.

Workflow for API Extraction from Patch

Disposal Plan

All materials that have come into contact with Ortho-Evra, including used patches, packaging, PPE, and consumables, are considered hazardous hormonal waste and must be disposed of accordingly.

Waste Segregation and Collection:

• Sharps: Any sharps, such as scalpel blades or needles used in the handling of the patch, must be disposed of in a designated sharps container for hazardous waste.

• Solid Waste: All non-sharp solid waste, including used patches, gloves, gowns, and other contaminated materials, must be collected in a clearly labeled, leak-proof hazardous waste container lined with a yellow bag.

• Liquid Waste: All liquid waste, including solvents used for extraction and rinsing, must be collected in a dedicated, sealed, and clearly labeled hazardous waste container for hormonal waste.

Decontamination:

• Work surfaces and equipment should be decontaminated after handling Ortho-Evra. A two-step process is recommended:

  • Deactivation: Wipe the surface with a 2% sodium hypochlorite (B82951) (bleach) solution, followed by a neutralizing agent like sodium thiosulfate.

  • Cleaning: Clean the surface with a germicidal detergent, followed by a rinse with sterile water and then 70% isopropyl alcohol.

Final Disposal:

• All hazardous waste containers must be sealed and disposed of through the institution's environmental health and safety office for incineration. Do not dispose of any materials in the regular trash or down the drain.

The following diagram outlines the logical flow for waste disposal.

Logical Flow for Waste Disposal